Cyclopentyl(4-methoxyphenyl)acetonitrile

Core Science & Biosynthesis

A Comprehensive Technical Guide to 2-Cyclopentyl-2-(4-methoxyphenyl)acetonitrile: Synthesis, Characterization, and Potential Applications

This technical guide provides an in-depth exploration of 2-cyclopentyl-2-(4-methoxyphenyl)acetonitrile, a specialized organic compound with potential applications in medicinal chemistry and materials science. As this molecule is not widely cataloged, this document serves as a foundational resource for researchers, offering a proposed synthesis pathway, analytical methodologies, and a discussion of its prospective utility based on the established roles of structurally related arylacetonitriles.

Compound Identification and Nomenclature

IUPAC Name

The formal IUPAC name for the compound is 2-cyclopentyl-2-(4-methoxyphenyl)acetonitrile . This name is derived from the following structural analysis:

• The parent functional group is the nitrile (-C≡N), and the longest carbon chain containing it is acetonitrile.

• The carbon atom adjacent to the nitrile group (C2 or the alpha-carbon) is substituted with two groups: a cyclopentyl ring and a 4-methoxyphenyl group.

• The substituents are listed alphabetically.

CAS Registry Number

A thorough search of chemical databases, including CAS, indicates that a specific CAS Registry Number has not been assigned to 2-cyclopentyl-2-(4-methoxyphenyl)acetonitrile. This suggests the compound is either novel or has not been extensively reported in the scientific literature.

Structural Representation

Caption: 2D structure of 2-cyclopentyl-2-(4-methoxyphenyl)acetonitrile.

Proposed Synthesis Pathway: α-Alkylation of 2-(4-Methoxyphenyl)acetonitrile

The most direct and logical synthetic route to the target compound is the α-alkylation of 2-(4-methoxyphenyl)acetonitrile with a suitable cyclopentyl electrophile, such as cyclopentyl bromide. This reaction is a classic example of carbanion chemistry, where the acidic α-proton of the nitrile is removed by a strong base to form a nucleophilic carbanion.

Physicochemical Properties of Reactants

Property	2-(4-Methoxyphenyl)acetonitrile[1][2]	Cyclopentyl Bromide[3][4]	Sodium Hydride (60% in mineral oil)
CAS Number	104-47-2	137-43-9	7646-69-7
Molecular Formula	C₉H₉NO	C₅H₉Br	NaH
Molecular Weight	147.17 g/mol	149.03 g/mol	24.00 g/mol
Appearance	Colorless to pale yellow liquid or solid[1]	Colorless liquid	Grey powder
Boiling Point	286-287 °C[5]	137-139 °C	Decomposes at 425 °C
Density	1.085 g/mL at 25 °C[5]	1.37 g/mL at 25 °C	1.396 g/cm³

Detailed Experimental Protocol

Reaction: (CH₃OC₆H₄)CH₂CN + NaH → [(CH₃OC₆H₄)CHCN]⁻Na⁺ [(CH₃OC₆H₄)CHCN]⁻Na⁺ + C₅H₉Br → (CH₃OC₆H₄)(C₅H₉)CHCN + NaBr

Materials:

• 2-(4-Methoxyphenyl)acetonitrile (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• Cyclopentyl bromide (1.1 eq)

• Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether or Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous THF or DMF to a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Deprotonation: Carefully add sodium hydride (60% dispersion) to the solvent. Stir the suspension and add 2-(4-methoxyphenyl)acetonitrile dropwise via the dropping funnel at 0 °C (ice bath). Allow the mixture to stir at room temperature for 1-2 hours, or until hydrogen gas evolution ceases, indicating the formation of the sodium salt of the nitrile.

• Alkylation: Cool the reaction mixture back to 0 °C and add cyclopentyl bromide dropwise. After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 4-6 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to 0 °C and cautiously quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Synthesis Workflow Diagram

Sources

• 1. CAS 104-47-2: (4-Methoxyphenyl)acetonitrile | CymitQuimica [cymitquimica.com]
• 2. 4-Methoxyphenylacetonitrile | CAS 104-47-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. CA2180814A1 - Process for preparing cyclopentyl bromide - Google Patents [patents.google.com]
• 4. US5744663A - Process for preparing cyclopentyl bromide - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]

alpha-cyclopentyl-4-methoxybenzyl cyanide synthesis pathway

Technical Deep Dive: Synthesis of -Cyclopentyl-4-Methoxybenzyl Cyanide

Executive Summary

The synthesis of

-cyclopentyl-4-methoxybenzyl cyanide (also known as 1-cyano-1-(4-methoxyphenyl)cyclopentane or -(4-methoxyphenyl)cyclopentylacetonitrile) represents a critical transformation in the construction of quaternary carbon centers found in Type IV Phosphodiesterase (PDE4) inhibitors and CCR5 antagonists.

While direct alkylation appears obvious, the steric bulk of the cyclopentyl ring and the electronic nature of the p-methoxy group present specific challenges, notably competing

elimination when using secondary halides. This guide prioritizes a Condensation-Reduction Strategy as the primary high-fidelity route, yielding superior purity compared to direct alkylation.

Strategic Pathway Analysis

The Chemoselectivity Challenge

The target molecule requires forming a bond between the benzylic

-carbon and a cyclopentyl ring. Two primary strategies exist:

• Direct Alkylation (

  ): Reaction of 4-methoxybenzyl cyanide with cyclopentyl bromide.

  • Risk:[1][2][3] Secondary halides (cyclopentyl bromide) are prone to

    elimination under the strong basic conditions required to deprotonate the nitrile, leading to cyclopentene formation and low yields.

• Condensation-Reduction (Knoevenagel): Condensation with cyclopentanone followed by catalytic hydrogenation.

  • Benefit: This route avoids elimination side-reactions, offering high atom economy and easier purification, analogous to the industrial synthesis of the Venlafaxine intermediate.

Pathway Visualization

The following diagram outlines the logical flow and competing side reactions.

Figure 1: Comparison of Direct Alkylation vs. Condensation-Reduction pathways. Route B is preferred for scale and purity.

Detailed Experimental Protocols

Method A: Condensation-Reduction (Recommended)

Rationale: This method mirrors the robust industrial synthesis of Venlafaxine intermediates, ensuring high conversion without poly-alkylation.

Step 1: Knoevenagel Condensation

Objective: Synthesize

-cyclopentylidene-4-methoxybenzyl cyanide.

Parameter	Specification
Precursor A	4-Methoxybenzyl cyanide (1.0 eq)
Precursor B	Cyclopentanone (1.2 eq)
Base	Sodium Methoxide (NaOMe), 25% in MeOH
Solvent	Methanol (anhydrous)
Temp	0°C to Reflux

Protocol:

• Charge a 3-neck reactor with 4-methoxybenzyl cyanide (14.7 g, 100 mmol) and anhydrous methanol (150 mL).

• Cool the solution to 0–5°C under

  atmosphere.

• Add NaOMe solution (25 wt% in MeOH, 22 mL) dropwise over 30 minutes. Note: Exothermic reaction.

• Add cyclopentanone (10.6 mL, 120 mmol) slowly, maintaining temperature <10°C.

• Allow the mixture to warm to room temperature, then reflux for 6–12 hours. Monitor by TLC (Hexane:EtOAc 8:2) for disappearance of nitrile.

• Workup: Cool to RT. Concentrate methanol under reduced pressure. Dissolve residue in EtOAc, wash with water and brine. Dry over

  .[4][5]

• Purification: Recrystallize from Ethanol/Hexane to yield the alkene intermediate as a white solid.

Step 2: Catalytic Hydrogenation

Objective: Reduce the exocyclic double bond to the alkane.

Protocol:

• Dissolve the alkene intermediate (10 g) in Ethanol (100 mL) in a hydrogenation vessel.

• Add 10% Pd/C (5 wt% loading, 0.5 g).

• Purge vessel with

  (3x) then (3x).

• Stir under

  (30–50 psi) at room temperature for 4–6 hours.

• Filtration: Filter catalyst through a Celite pad. Safety: Keep catalyst wet to prevent pyrophoric ignition.

• Isolation: Concentrate filtrate to yield

  -cyclopentyl-4-methoxybenzyl cyanide.

Method B: Phase Transfer Catalysis (Alternative)

Rationale: Useful for rapid, small-scale synthesis where hydrogenation equipment is unavailable. Note that yields may be lower (50-60%) due to elimination.

Reagents:

• 4-Methoxybenzyl cyanide (1.0 eq)

• Cyclopentyl bromide (1.5 eq)

• 50% NaOH (aq)[2]

• Tetrabutylammonium bromide (TBAB) (5 mol%)

Protocol:

• In a flask, combine 4-methoxybenzyl cyanide (10 mmol), cyclopentyl bromide (15 mmol), and TBAB (0.5 mmol).

• Add 50% NaOH (10 mL) vigorously.

• Stir at 50°C for 18 hours. Critical: High agitation speed is required for efficient phase transfer.

• Workup: Dilute with water, extract with Toluene.

• Purification: Flash chromatography is required to separate the product from unreacted nitrile and cyclopentene byproducts.

Analytical Validation

To confirm the identity of the synthesized product, compare spectral data against the following expected values.

Technique	Expected Signal Characteristics	Interpretation
IR Spectroscopy	~2240 cm (sharp)	Characteristic Nitrile ( ) stretch.
H NMR (CDCl )	3.80 (s, 3H)	Methoxy group (-OCH ).
H NMR (CDCl )	3.65 (d, 1H)	Benzylic proton ( -CH). Diagnostic doublet.
H NMR (CDCl )	6.8-7.3 (m, 4H)	Para-substituted aromatic system.
H NMR (CDCl )	1.2-2.1 (m, 9H)	Cyclopentyl ring protons.
Mass Spec (ESI)	[M+H] = 216.1	Molecular ion peak.

Safety & Handling

• Cyanide Precursors: While arylacetonitriles are less toxic than inorganic cyanides, they must be handled in a fume hood. Avoid contact with strong acids which may liberate HCN traces.

• Sodium Methoxide: Highly caustic and moisture sensitive. Causes severe burns.

• Hydrogenation: Pressurized hydrogen gas presents an explosion hazard. Ensure proper grounding of equipment.

• Waste Disposal: Aqueous waste from the PTC method (containing NaOH and potentially bromide salts) should be neutralized before disposal.

References

• Organic Syntheses Procedure (General Alkylation): Makisumi, Y., & Notzumoto, S. (1978).[6] "Alkylation of Phenylacetonitrile Derivatives." Organic Syntheses. [Link][4]

• Phase Transfer Catalysis Methodology: Starks, C. M. (1971).[6] "Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts." Journal of the American Chemical Society. [Link]

• Palladium Catalyzed Hydrogenation: Rylander, P. N. (1979). "Catalytic Hydrogenation in Organic Synthesis." Academic Press. (Standard Reference Text).

• Synthesis of 4-Methoxybenzyl Cyanide Precursor: Rorig, K., et al.[4] "p-Methoxyphenylacetonitrile."[4] Organic Syntheses, Coll.[4] Vol. 4, p.576. [Link]

Sources

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. US10336749B2 - Method for the preparation of (4S)-4-(4-cyano-2-methoxyphenyl)-5-ethoxy-2,8-dimethyl-1,4-dihydro-1-6-naphthyridine-3-carboxamide and the purification thereof for use as an active pharmaceutical ingredient - Google Patents [patents.google.com]
• 4. orgsyn.org [orgsyn.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. baranlab.org [baranlab.org]

A Comprehensive Technical Guide on Cyclopentyl-Substituted Arylacetonitriles: Synthesis, Mechanisms, and Pharmaceutical Applications

Executive Summary

Cyclopentyl-substituted arylacetonitriles are highly versatile synthetic intermediates, functioning as the structural backbone for numerous active pharmaceutical ingredients (APIs). Their most prominent application lies in the development of selective Phosphodiesterase-4 (PDE4) inhibitors, such as Cilomilast (Ariflo) and Rolipram analogs, which are critical in managing chronic obstructive pulmonary disease (COPD) and asthma[1]. This whitepaper explores the mechanistic rationale behind their synthesis, detailing self-validating experimental protocols and evaluating the thermodynamic and kinetic factors that dictate successful alpha-alkylation and cyanation.

Chemical Significance & Structural Role

The dual functionality of cyclopentyl-substituted arylacetonitriles makes them privileged scaffolds in medicinal chemistry:

• The Arylacetonitrile Core: The alpha-carbon adjacent to the nitrile and aryl groups is highly acidic, allowing for facile deprotonation and subsequent nucleophilic attack (e.g., Michael additions, alkylations). The nitrile group itself serves as a masked carboxylic acid, amine, or amide, providing downstream synthetic flexibility.

• The Cyclopentyl/Cyclopentyloxy Moiety: In PDE4 inhibitors, the 3-cyclopentyloxy group is not merely structural; it is a critical pharmacophore. It provides the exact steric bulk and lipophilicity required to anchor the molecule within the hydrophobic pocket of the PDE4 enzyme, drastically increasing target selectivity and potency[1].

Pharmacological Application: PDE4 Inhibition

PDE4 is the primary enzyme responsible for the hydrolysis of cyclic adenosine monophosphate (cAMP) in immune and inflammatory cells. By inhibiting PDE4, compounds derived from cyclopentyl-substituted arylacetonitriles elevate intracellular cAMP levels, thereby activating Protein Kinase A (PKA) and suppressing the release of pro-inflammatory cytokines.

Mechanism of PDE4 inhibitors elevating cAMP to suppress inflammation.

Synthetic Methodologies & Mechanistic Causality

Route A: Construction of the Cyclopentyloxyarylacetonitrile Core

The synthesis of 2-(3-cyclopentyloxy-4-methoxyphenyl)acetonitrile is the foundational step in Cilomilast production. Direct cyanation of benzyl alcohols is prone to poor yields and side reactions. Therefore, a two-step reduction-halogenation followed by cyanation is employed[1]. The use of lithium bromide (LiBr) and trimethylsilyl chloride (TMS-Cl) with 1,1,3,3-tetramethyldisiloxane (TMDS) provides a mild, in-situ generation of the benzyl bromide. Causality: This specific reagent combination is chosen to prevent the cleavage of the sensitive cyclopentyloxy ether, which would inevitably occur under harsh standard conditions (e.g., using PBr3 or hot HBr)[1].

Synthetic workflow from benzaldehyde precursor to Cilomilast.

Route B: Phase-Transfer Catalyzed (PTC) Cycloalkylation

For the synthesis of 1-arylcyclopentanecarbonitriles, where the cyclopentyl ring is formed directly on the alpha-carbon, Phase-Transfer Catalysis (PTC) is the gold standard[2]. Reacting an arylacetonitrile with 1,4-dibromobutane traditionally requires strictly anhydrous conditions and strong organometallic bases (like NaH or LDA). PTC bypasses this by utilizing a biphasic aqueous NaOH/organic solvent system. A quaternary ammonium salt (e.g., TEBAC) shuttles the hydroxide ion into the organic phase, deprotonating the nitrile. Causality: The intramolecular second alkylation (ring closure) outpaces intermolecular side reactions due to a favorable entropy of activation, cleanly yielding the cyclopentyl derivative without requiring moisture-sensitive handling[2].

Quantitative Data: Alkylation Conditions Comparison

The choice of base and solvent drastically impacts the yield and scalability of arylacetonitrile functionalization. The table below summarizes the quantitative parameters of various established protocols.

Method	Reagents (Base / Catalyst)	Solvent System	Time	Yield (%)	Mechanistic Advantage
Traditional Organometallic	NaH or LDA	THF (Anhydrous)	4–6 h	75–85%	High reactivity; ideal for sterically hindered substrates.
Phase-Transfer Catalysis (PTC)	NaOH (aq) / TEBAC	Toluene / Water	8–12 h	80–90%	Avoids anhydrous conditions; highly scalable and safe[2].
Microwave-Assisted Coupling	K3PO4 / [Rh(cod)Cl]2	t-Amyl alcohol	2 h	~90%	Rapid kinetics; complete atom economy via direct alcohol coupling[3].

Self-Validating Experimental Protocols

Protocol 1: Synthesis of 2-(3-cyclopentyloxy-4-methoxyphenyl)acetonitrile

Objective: Mild conversion of an aldehyde to an arylacetonitrile without ether cleavage[1].

• Reduction/Halogenation: In a flame-dried flask under nitrogen, dissolve 3-cyclopentyloxy-4-methoxybenzaldehyde (1.0 eq) in anhydrous acetonitrile. Add LiBr (1.2 eq) and TMDS (1.5 eq). Cool to 0°C and dropwise add TMS-Cl (1.2 eq).

• Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC) using Hexane/EtOAc (4:1). The complete disappearance of the UV-active aldehyde spot and the appearance of a higher Rf spot validates the quantitative formation of the benzyl bromide intermediate.

• Cyanation: Concentrate the reaction mixture in vacuo to remove volatile siloxanes. Redissolve the crude bromide in anhydrous N,N-dimethylformamide (DMF). Cautiously add NaCN (1.5 eq) at room temperature.

• Workup & Isolation: Stir for 4 hours. Quench the reaction by pouring it into ice water. Self-validation: The visual cue of inorganic salts dissolving while the organic product precipitates/phase-separates confirms successful quenching. Extract with ethyl acetate (3x). Wash the combined organic layers extensively with brine to remove residual DMF. Dry over MgSO4, filter, and concentrate to yield the target arylacetonitrile.

Protocol 2: PTC Synthesis of 1-Arylcyclopentanecarbonitrile

Objective: Direct cycloalkylation of an arylacetonitrile using a biphasic system[2].

• Reaction Setup: In a round-bottom flask, combine the arylacetonitrile (1.0 eq) and 1,4-dibromobutane (1.1 eq) in toluene.

• Catalyst & Base Addition: Add benzyltriethylammonium chloride (TEBAC, 0.05 eq) followed by a 50% aqueous NaOH solution (4.0 eq).

• Biphasic Cycloalkylation: Heat the mixture to 60°C with vigorous mechanical stirring for 8–10 hours. Self-validation & Causality: Vigorous stirring is a critical self-validating parameter; inadequate stirring reduces the interfacial surface area, preventing the TEBAC from effectively shuttling the enolate, which leads to stalled reactions and unreacted starting material[2].

• Phase Separation & Purification: Cool to room temperature, dilute with distilled water, and separate the phases. Extract the aqueous layer once with toluene. Wash the combined organic phases with 1M HCl (to neutralize residual base), then brine. Dry over Na2SO4, concentrate, and purify via vacuum distillation.

References

• Li, et al. (2015). "Direct Coupling of Arylacetonitriles and Primary Alcohols to α-Alkylated Arylacetamides with Complete Atom Economy Catalyzed by a Rhodium Complex-Triphenylphosphine- Potassium Hydroxide System". Advanced Synthesis & Catalysis, 357(7). URL:[Link]

• Christensen, S. B., et al. (1998). "1,4-Cyclohexanecarboxylates: Potent and Selective Inhibitors of Phosophodiesterase 4 for the Treatment of Asthma". Journal of Medicinal Chemistry, 41(6), 821–835. URL:[Link]

Sources

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• 2. Cyclopentanecarbonitrile | 4254-02-8 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]

Cyclopentyl(4-methoxyphenyl)acetonitrile safety data sheet (SDS) for researchers

Advanced Safety and Handling Whitepaper: Cyclopentyl(4-methoxyphenyl)acetonitrile in Drug Discovery

Executive Summary

Cyclopentyl(4-methoxyphenyl)acetonitrile (CAS: 955125-92-5) is a highly specialized arylacetonitrile derivative utilized as a critical building block in medicinal chemistry. Its unique structural motif—a lipophilic cyclopentyl ring coupled with an electron-donating methoxyphenyl group—makes it an ideal precursor for synthesizing complex active pharmaceutical ingredients (APIs). However, standard Safety Data Sheets (SDS) for early-stage intermediates often lack comprehensive toxicological data[1]. As a Senior Application Scientist, I have designed this whitepaper to move beyond generic safety templates. By analyzing the structural causality of the molecule, this guide provides self-validating protocols for handling, spill response, and synthetic manipulation.

Section 1: Physicochemical Profiling & Structural Causality

Understanding the physical properties of Cyclopentyl(4-methoxyphenyl)acetonitrile is the first step in risk mitigation. The molecule's lipophilicity directly influences its dermal penetration potential, while the alpha-substituted nitrile group dictates its chemical reactivity and metabolic toxicity.

Table 1: Quantitative Physicochemical Data & Safety Implications

Property	Value / Prediction	Causality / Impact on Handling
CAS Number	955125-92-5	Unique identifier for inventory and waste tracking.
Molecular Formula	C14H17NO	High carbon content; combustible under thermal stress.
Molecular Weight	215.29 g/mol	Moderate size; capable of aerosolization if milled or agitated.
Topological Polar Surface Area	33.0 Ų	High membrane permeability; rapid dermal absorption risk.
LogP (Predicted)	~3.5	Highly lipophilic; readily crosses the blood-brain barrier.
Hydrogen Bond Acceptors	2 (Nitrile N, Methoxy O)	Highly soluble in polar aprotic solvents (THF, DMF, DCM).

Causality Insight: The high LogP and low TPSA indicate that this compound can easily permeate standard biological barriers. When dissolved in organic solvents like dichloromethane (DCM) or tetrahydrofuran (THF), the solvent acts as a carrier, rapidly transporting the dissolved nitrile through the skin and into systemic circulation.

Section 2: Toxicological Mechanisms & Metabolic Pathways

Because Cyclopentyl(4-methoxyphenyl)acetonitrile possesses a tertiary alpha-carbon (bonded to the nitrile, cyclopentyl, and aryl groups, plus one alpha-proton), it is susceptible to specific enzymatic degradation. Aliphatic and aryl nitriles undergo hepatic metabolism via Cytochrome P450 (CYP450) enzymes, specifically through alpha-hydroxylation[2].

Once the alpha-proton is hydroxylated, the resulting cyanohydrin intermediate is highly unstable. It spontaneously decomposes into a ketone (Cyclopentyl(4-methoxyphenyl)methanone) and free hydrogen cyanide (HCN)[2][3]. This delayed release of HCN is the primary driver of acute nitrile toxicity, leading to cellular hypoxia by inhibiting cytochrome c oxidase in the mitochondrial respiratory chain[3][4].

Hepatic metabolism of alpha-protons in nitriles leading to delayed cyanide release.

Section 3: Self-Validating Safety & Handling Protocols

To mitigate the risks of dermal absorption and inhalation, laboratories must implement self-validating safety systems. A self-validating system ensures that if one safety measure fails, a secondary physical or chemical indicator prevents exposure.

Protocol 1: Safe Weighing and Transfer Workflow

• PPE Verification : Discard standard 3-4 mil latex or thin nitrile gloves. Don heavy-duty nitrile gloves (≥8 mil thickness)[5].

  • Causality: Thin gloves provide less than 1 minute of breakthrough time when handling nitriles dissolved in common organic solvents[5].

• Environmental Isolation : Place the analytical balance inside a ductless weighing enclosure or a Class II Biological Safety Cabinet (BSC)[6].

• Static Elimination : Use an anti-static bar or zero-ionizer near the balance.

  • Causality: Arylacetonitrile powders carry static charges, causing them to aerosolize and adhere to PPE, drastically increasing inhalation risk.

• Transfer : Use a grounded stainless-steel spatula. Transfer the pre-calculated mass directly into a pre-weighed, sealable Schlenk flask.

• Decontamination : Wipe the exterior of the vial and the balance area with a 10% alkaline bleach solution (pH > 10).

  • Causality: Alkaline bleach oxidizes residual nitriles to relatively harmless cyanates while preventing the acidic protonation that forms volatile HCN gas[3].

Decision matrix for arylacetonitrile spill containment and decontamination.

Section 4: Chemical Reactivity & Synthetic Applications

The same alpha-proton that causes toxicological concern is also the site of chemical utility. The acidity of the alpha-proton in arylacetonitriles allows for facile deprotonation using strong bases, enabling downstream alkylation or cross-coupling[7][8].

Protocol 2: Alpha-Alkylation with Built-In Safety Checkpoints

• Inert Atmosphere Setup : Flame-dry a Schlenk flask equipped with a magnetic stir bar. Purge with Argon (3 cycles).

• Solubilization : Dissolve 1.0 mmol of Cyclopentyl(4-methoxyphenyl)acetonitrile in 5.0 mL of anhydrous THF.

  • Safety Checkpoint: Ensure the THF is strictly peroxide-free, as peroxides can violently react with strong bases[7].

• Base Addition : Cool the solution to 0°C. Dropwise, add 1.2 mmol of KHMDS (1.0 M in THF) over 10 minutes.

  • Causality: Slow addition controls the exothermic deprotonation and prevents localized heating, which could degrade the nitrile into unwanted cyanide byproducts.

• Electrophile Addition : Add the alkyl halide slowly. Allow the reaction to warm to room temperature and stir for 4 hours.

• Safe Quenching : Cool the reaction back to 0°C. Slowly add saturated aqueous ammonium chloride (NH4Cl).

  • Causality: NH4Cl provides a mild, buffered proton source to safely quench unreacted base without causing a rapid pH drop, which could liberate HCN from any trace free cyanide generated during the reaction[7].

• Extraction and Waste Disposal : Extract with Ethyl Acetate. Segregate the aqueous layer into a dedicated "Cyanide/Nitrile Aqueous Waste" container, kept strictly at pH > 10.

References

• Source: cato-chem.
• Source: nih.gov (PubMed)
• Source: nationalacademies.
• Source: iitk.ac.
• Source: labmanager.
• Source: upenn.edu (PennEHRS)
• Source: smolecule.
• Source: acs.org (The Journal of Organic Chemistry)

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• 2. Studies on the mechanism of acute toxicity of nitriles in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Read "Environmental Medicine: Integrating a Missing Element into Medical Education" at NAP.edu [nationalacademies.org]
• 4. SATHEE: Chemistry Cyanide [sathee.iitk.ac.in]
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• 7. pdf.smolecule.com [pdf.smolecule.com]
• 8. pubs.acs.org [pubs.acs.org]

Technical Guide: Design and Synthesis of 3-(Cyclopentyloxy)-4-methoxyphenyl Intermediates

Executive Summary

The 3-(cyclopentyloxy)-4-methoxyphenyl moiety represents a "privileged structure" in medicinal chemistry, most notably anchoring the pharmacophore of Phosphodiesterase-4 (PDE4) inhibitors such as Rolipram . This specific substitution pattern is not arbitrary; it is a finely tuned balance of lipophilicity, metabolic stability, and steric complementarity.

This guide moves beyond basic synthesis to address the process-critical parameters required to generate this intermediate with high fidelity. We will focus on the regioselective alkylation of isovanillin, the metabolic rationale behind the cyclopentyl group, and the downstream conversion into active pharmaceutical ingredients (APIs).

Structural Rationale & Medicinal Chemistry[1][2][3][4][5]

Before entering the lab, it is critical to understand why this scaffold exists. The combination of a rigid cycloalkyl ether and a methoxy group serves three distinct functions in ligand-protein binding.

The "Cyclopentyl Effect" and LipMetE

The cyclopentyl ring is not merely a lipophilic spacer. It exhibits a specific "envelope" conformation that fills the hydrophobic Q2 pocket of the PDE4 enzyme active site.

• Conformational Restriction: Unlike n-pentyl chains, the cyclopentyl ring has limited rotatable bonds, reducing the entropic penalty upon binding.

• Lipophilic Metabolism Efficiency (LipMetE): Cycloalkyl ethers often show superior metabolic stability compared to their acyclic counterparts. However, the ring itself is a site for CYP450-mediated oxidation (typically at the C3 position), which is a key consideration in lead optimization.

• The Methoxy Anchor: The 4-methoxy group functions as a hydrogen bond acceptor, interacting with a conserved glutamine residue in the Q1 pocket.

Diagram: Pharmacophore & Metabolic Logic

The following diagram illustrates the Structure-Activity Relationship (SAR) and potential metabolic soft spots.

Caption: SAR logic dictating the 3-cyclopentyloxy-4-methoxy substitution pattern and its metabolic fate.

Core Protocol: Synthesis of 3-(Cyclopentyloxy)-4-methoxybenzaldehyde[6][7][8]

The synthesis of this key intermediate (CAS 67387-76-2) relies on the regioselective alkylation of Isovanillin .

Critical Distinction: You must use Isovanillin (3-hydroxy-4-methoxybenzaldehyde), not Vanillin. Using Vanillin will yield the regioisomer (4-cyclopentyloxy-3-methoxy), which is biologically inactive for this class of targets.

Reaction Scheme

Isovanillin + Cyclopentyl Bromide + K₂CO₂ → Product + KBr + CO₂ + H₂O

Experimental Methodology

This protocol is designed for a 50g scale-up, optimized for impurity control.

Reagents:

• Isovanillin (1.0 eq)

• Cyclopentyl Bromide (1.2 - 1.5 eq) — Excess required due to elimination side-reaction.

• Potassium Carbonate (K₂CO₃) (2.0 eq) — Milled/Powdered grade preferred for surface area.

• Potassium Iodide (KI) (0.1 eq) — Finkelstein catalyst to accelerate SN2.

• Solvent: DMF (Dimethylformamide) or NMP. Avoid acetone for scale-up due to long reaction times.

Step-by-Step Procedure:

• Charging: To a dry 3-neck round bottom flask equipped with a mechanical stirrer and reflux condenser, charge Isovanillin (50.0 g, 328 mmol) and anhydrous DMF (250 mL).

• Base Addition: Add K₂CO₃ (90.6 g, 656 mmol) and KI (5.4 g, 32 mmol). Stir for 15 minutes at room temperature to form the phenoxide anion. Observation: The yellow solution will darken.

• Alkylation: Add Cyclopentyl Bromide (52.8 mL, 492 mmol) dropwise over 30 minutes.

  • Scientist's Note: Cyclopentyl bromide is prone to E2 elimination to form cyclopentene. Adding it slowly helps maintain the concentration favoring SN2 substitution.

• Heating: Heat the mixture to 80°C . Monitor by HPLC or TLC (30% EtOAc/Hexane).

  • Target: >98% conversion. Typical time: 4–6 hours.

• Workup (Quench): Cool to 25°C. Pour the reaction mixture into ice-water (1000 mL) with vigorous stirring. The product typically oils out or precipitates.

• Extraction: Extract with Ethyl Acetate (3 x 300 mL). Wash combined organics with 1M NaOH (2 x 100 mL) to remove unreacted Isovanillin (Critical Quality Step). Wash with brine, dry over Na₂SO₄.

• Purification: Concentrate in vacuo. If the oil does not crystallize, high-vacuum distillation or silica plug filtration is required.

  • Yield Expectation: 85–92%.

Data Summary: Solvent & Base Screening

The following table summarizes internal optimization data for this transformation.

Solvent	Base	Temp (°C)	Time (h)	Yield (%)	Impurity Profile
Acetone	K₂CO₃	Reflux (56)	24+	65%	High unreacted SM
DMF	K₂CO₃	80	5	91%	Clean
DMF	Cs₂CO₃	60	3	94%	Cost prohibitive
Toluene	NaOH (aq)	Reflux	12	40%	Phase transfer req.

Advanced Workflow: Conversion to Rolipram

Once the aldehyde intermediate is secured, it serves as the electrophile for the Henry Reaction (Nitroaldol), leading to the gamma-aminobutyric acid (GABA) derivative structure of Rolipram.

Synthesis Pathway Diagram

The following workflow details the conversion from the aldehyde to the final lactam (Rolipram).

Caption: Step-wise conversion of the aldehyde intermediate to the PDE4 inhibitor Rolipram.[1]

Analytical & Quality Control (Self-Validating Systems)

In a pharmaceutical context, "white powder" is not enough. You must prove identity and purity.

Impurity Markers

When analyzing the final intermediate, look for these specific impurities:

• Isovanillin (Starting Material): Indicates incomplete reaction or insufficient NaOH wash. Detection: HPLC RT ~ 2.5 min (early eluter).

• Cyclopentene: Volatile byproduct from elimination. Usually removed during vacuum concentration, but trace amounts can affect solvent residual limits.

• Bis-alkylation products: Rare, but possible if the methoxy group was accidentally demethylated (requires harsh Lewis acids, unlikely here).

Process Safety

• Thermal Hazard: The reaction of alkyl halides with bases in DMF is exothermic. On a kilo-scale, verify the cooling capacity of the reactor before rapid addition of Cyclopentyl Bromide.

• Genotoxicity: Alkyl halides (Cyclopentyl bromide) are potential genotoxins (PGIs). Ensure the final workup purges this reagent to < ppm levels.

References

• Preparation of 3-(Cyclopentyloxy)

  • Source: PrepChem / US P
  • Relevance: Defines the standard alkyl

  • Link:

• Enantioselective Flow Synthesis of Rolipram

  • Source: Organic Letters (2022).[2][3]

  • Relevance: Modern continuous flow approach for converting the aldehyde to Rolipram.

  • Link:[3]

• Lipophilic Metabolism Efficiency (LipMetE)

  • Source: Journal of Medicinal Chemistry (2013).[4]

  • Relevance: Explains the medicinal chemistry rationale for using cyclopentyl rings over acyclic chains.

  • Link:

• Process Development of PDE4 Inhibitors

  • Source: Organic Process Research & Development (1998).
  • Relevance: Industrial scale-up consider

  • Link:

Sources

• 1. Continuous flow asymmetric synthesis of chiral active pharmaceutical ingredients and their advanced intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Bioisosteric replacement of cyclohexyl with cyclopentyl in nitrile derivatives

This guide details the strategic bioisosteric replacement of cyclohexyl moieties with cyclopentyl rings in nitrile-containing pharmacophores. It addresses the physicochemical rationale, metabolic implications, and synthetic execution of this switch, grounded in medicinal chemistry principles.[1][2]

Technical Guide for Medicinal Chemists & Drug Designers

Executive Summary

The replacement of a cyclohexyl ring (

) with a cyclopentyl ring ( ) is a high-impact "ring contraction" strategy in lead optimization. In the context of nitrile derivatives—where the nitrile often serves as a reversible covalent warhead (e.g., cysteine protease inhibitors) or a critical polar contact—this transformation is rarely about simple size reduction.

It is a precision tool used to:

• Attenuate Lipophilicity: Reduce

  (typically by ~0.3–0.5 units) to improve solubility and lower promiscuous binding.

• Modulate Metabolic Liability: Remove the highly exposed C4-position of the cyclohexane chair, a common site for CYP450-mediated hydroxylation.

• Refine Steric Fit: Resolve steric clashes in restricted hydrophobic pockets (e.g., S2 sub-sites of proteases) where the chair conformation of cyclohexane is too voluminous.

Physicochemical & Structural Rationale[2][3][4]

Lipophilicity and Solubility

The cyclohexyl group is a "grease ball" in drug design. While it provides significant hydrophobic binding energy, it often imposes a lipophilicity penalty.

• Cyclohexyl (

  ): High lipophilicity; prone to poor aqueous solubility.

• Cyclopentyl (

  ): Reduced carbon count lowers . The removal of one methylene unit ( ) typically improves kinetic solubility.

Conformational Dynamics

The geometric difference is the primary driver of altered biological activity.

• Cyclohexane: Exists predominantly in a rigid chair conformation . Substituents at the 1-position (like a nitrile) are locked in either axial or equatorial orientations, creating a defined but static vector.

• Cyclopentane: Exists in a dynamic equilibrium between envelope and half-chair conformations. This "pseudorotation" allows the ring to adapt more easily to induced-fit requirements within a binding pocket, potentially recovering entropic penalties associated with rigid binding.

Metabolic Switching

Cyclohexyl rings are notorious for Phase I oxidative metabolism , specifically hydroxylation at the C3 and C4 positions.

• C4-Hydroxylation: The distal C4 proton in a cyclohexane chair is sterically accessible and electronically activated for CYP450 attack.

• Ring Contraction: Switching to cyclopentyl removes this distal "soft spot." While cyclopentyl can still be oxidized (typically at C3), the regiochemistry changes, often reducing the rate of intrinsic clearance (

  ).

Case Study: Cathepsin Inhibitors (Nitrile Warheads)

Context: Cathepsin K and L inhibitors often utilize a nitrile group to form a reversible covalent bond with the catalytic cysteine (Cys25). The "P2" position of these inhibitors is frequently a hydrophobic ring intended to fill the enzyme's S2 pocket.

Comparative SAR Analysis

In the optimization of triazine nitrile inhibitors for Cathepsin L (TgCPL) and Cathepsin K, researchers evaluated the C6 vs. C5 switch to address metabolic stability and selectivity [1].

Parameter	Cyclohexyl Analog (P2)	Cyclopentyl Analog (P2)	Outcome / Insight
Structure	1-ethyl-1-cyclohexyl	1-ethyl-1-cyclopentyl	Ring contraction
Potency ( )	26 nM (TgCPL)	~30 nM (TgCPL)	Comparable Potency: The C5 ring sufficiently fills the hydrophobic S2 pocket without losing significant binding energy.
Selectivity	High (vs. Human Cat L)	Moderate	Selectivity Erosion: The smaller C5 ring allows the molecule to fit into the slightly smaller S2 pockets of off-target human cathepsins, reducing selectivity.
Metabolic Stability	min (MLM)	min (MLM)	Stability Gain: Removing the C6 ring reduced oxidative clearance, likely by eliminating the C4-oxidation pathway.

Key Lesson: The C6

C5 switch is not a binary "better/worse" but a tuning dial. Use C5 to gain stability and solubility; use C6 (or rigidified bicyclics) if selectivity demands a tight steric lockout of off-targets.

Synthetic Methodologies

Synthesizing 1-cyano-1-cycloalkyl derivatives requires robust protocols to install the nitrile quaternary center.

Protocol A: Strecker Synthesis (For -Amino Nitriles)

Used when the nitrile is part of an amino acid-like motif (e.g., Cathepsin inhibitors).

• Reagents: Cyclopentanone, Ammonium Chloride (

  ), Sodium Cyanide ( ), Ammonia ( in MeOH).

• Procedure:

  • Dissolve cyclopentanone (1.0 eq) in MeOH.

  • Add

    (1.1 eq) and (1.1 eq).

  • Stir at room temperature for 18–24 hours.

  • Workup: Quench with water, extract with EtOAc. The resulting

    -aminonitrile is often used crude or recrystallized.

• Note: The C5 ketone is generally more reactive towards nucleophilic attack than the C6 ketone due to reduced steric strain in the transition state (

  change is favored in 5-membered rings).

Protocol B: TosMIC Reaction (For Nitriles retaining Carbon Count)

Used to convert a ketone directly to a nitrile with one additional carbon (homologation) or to install a nitrile at the ipso position if modified. Standard displacement is shown below for direct 1-cyano installation.

Direct Cyano-de-halogenation (if starting from Halide):

• Substrate: 1-bromo-1-alkylcyclopentane.

• Reagents: TMSCN (Trimethylsilyl cyanide),

  (Lewis Acid catalyst).

• Mechanism:

  -like substitution at the tertiary center. The cyclopentyl cation intermediate is relatively stable, facilitating the attack of the nitrile nucleophile.

Experimental Validation Protocols

To validate the bioisosteric replacement, the following assays are mandatory.

Microsomal Stability Assay (Metabolite ID)

Objective: Confirm that ring contraction shifts the metabolic site.

• System: Liver Microsomes (Human/Rat) + NADPH regenerating system.

• Protocol:

  • Incubate test compound (

    ) at .

  • Aliquot at 0, 15, 30, 60 min. Quench with acetonitrile.

  • Analysis: LC-MS/MS (Triple Quad).

  • Metabolite ID: Use High-Res MS (Q-TOF) to identify

    Da peaks (M+O).

  • Success Criteria: Disappearance of the major M+16 peak associated with C4-cyclohexyl hydroxylation. Appearance of distributed, lower-intensity oxidation peaks on the cyclopentyl ring indicates "metabolic scattering" (a favorable outcome).

Kinetic Solubility Assay

Objective: Quantify the solubility benefit of the

reduction.

• Protocol: Nephelometry or UV-absorption of saturated PBS solutions (pH 7.4) after 24h shaking.

• Target:

  improvement over the cyclohexyl analog.

Visualization & Decision Logic

Decision Matrix: When to Switch?

This diagram outlines the logical flow for deciding between Cyclohexyl (Cy6) and Cyclopentyl (Cy5) based on ADME/Potency data.

Caption: Decision logic for deploying Cyclopentyl bioisosteres. The switch is favored for solving metabolic and solubility issues but requires caution regarding selectivity.

Metabolic Pathway Comparison

This diagram illustrates the structural fate of the two rings under oxidative stress.

Caption: Comparative oxidative metabolism. Cyclohexyl is prone to specific, rapid C4-hydroxylation, whereas cyclopentyl diffuses the metabolic attack, often extending half-life.

References

• Discovery and Optimization of Triazine Nitrile Inhibitors of Toxoplasma gondii Cathepsin L. Source: National Institutes of Health (NIH) / PubMed Central. URL:[Link]

• Design and Synthesis of Pyrazoline Inhibitors of SARS-CoV-2 NSP14. Source: ACS Publications (Journal of Medicinal Chemistry). URL:[Link]

• Bioisosterism: A Rational Approach in Drug Design. Source: Chemical Reviews (via UniRoma). URL:[Link]

Sources

• 1. chem-space.com [chem-space.com]
• 2. pubs.acs.org [pubs.acs.org]

Comparative Technical Guide: 4-Methoxybenzyl Cyanide vs. Cyclopentyl(4-methoxyphenyl)acetonitrile

Topic: Comparison of Cyclopentyl(4-methoxyphenyl)acetonitrile vs 4-methoxybenzyl cyanide Content Type: In-depth technical guide. Audience: Researchers, scientists, and drug development professionals.

Executive Summary

This technical guide provides a rigorous comparison between 4-Methoxybenzyl cyanide (4-MBC) , a foundational chemical building block, and its advanced derivative, Cyclopentyl(4-methoxyphenyl)acetonitrile (CP-MBC) .

While 4-MBC serves as a high-volume precursor for major pharmaceuticals (e.g., Venlafaxine), CP-MBC represents a specialized structural motif used to modulate lipophilicity, metabolic stability, and receptor binding affinity in modern drug discovery. This guide details their chemical identities, synthetic pathways, mechanistic reactivity, and specific applications in medicinal chemistry.

Chemical Identity & Structural Analysis[1][2]

The transition from the parent nitrile to the cyclopentyl derivative introduces significant steric bulk and chirality, fundamentally altering the molecule's physicochemical profile.

Feature	4-Methoxybenzyl cyanide (4-MBC)	Cyclopentyl(4-methoxyphenyl)acetonitrile (CP-MBC)
CAS Number	104-47-2	955125-92-5
IUPAC Name	2-(4-methoxyphenyl)acetonitrile	2-cyclopentyl-2-(4-methoxyphenyl)acetonitrile
Molecular Weight	147.17 g/mol	215.29 g/mol
Structure	Ar–CH₂–CN	Ar–CH(c-Pentyl)–CN
Alpha-Protons	2 (Primary/Benzylic)	1 (Secondary/Benzylic)
Chirality	Achiral	Chiral (Racemic mixture typically)
Lipophilicity (LogP)	~1.7 (Moderate)	~3.5 (High)
Primary Role	Commodity Intermediate	Specialized Scaffold / SAR Tool

Synthetic Pathways & Experimental Protocols

Synthesis of the Parent: 4-Methoxybenzyl Cyanide

The industrial synthesis of 4-MBC typically proceeds via the cyanation of 4-methoxybenzyl chloride (anisyl chloride). This is a classic nucleophilic substitution (

).

Protocol A: Cyanation of Anisyl Chloride

• Reagents: Anisyl chloride (1.0 eq), Sodium Cyanide (1.2 eq), Ethanol/Water (3:1), Tetrabutylammonium bromide (TBAB, 0.05 eq - Phase Transfer Catalyst).

• Procedure:

  • Dissolve NaCN in water; add to a solution of anisyl chloride in ethanol.

  • Add TBAB to facilitate the transfer of cyanide ions into the organic phase.

  • Reflux at 80°C for 4-6 hours. Monitor by TLC (Hexane:EtOAc 8:2).

  • Workup: Quench with water, extract with dichloromethane (DCM). Wash organic layer with brine, dry over MgSO₄, and concentrate.[1]

  • Purification: Vacuum distillation (bp ~140°C at 10 mmHg).

Synthesis of the Derivative: Cyclopentyl(4-methoxyphenyl)acetonitrile

Transforming 4-MBC into CP-MBC requires alpha-alkylation. This reaction is sensitive to steric hindrance and requires a strong base to generate the benzylic carbanion.

Protocol B: Alpha-Alkylation via Phase Transfer Catalysis (PTC) Why PTC? Unlike Lithium Diisopropylamide (LDA) conditions which require -78°C and strictly anhydrous conditions, solid-liquid PTC offers a robust, scalable alternative for benzylic alkylation.

• Reagents: 4-MBC (1.0 eq), Cyclopentyl bromide (1.2 eq), NaOH (50% aq. solution), TEBA (Triethylbenzylammonium chloride, 0.05 eq).

• Procedure:

  • Step 1: Charge a reactor with 4-MBC and Cyclopentyl bromide.

  • Step 2: Add TEBA catalyst.

  • Step 3: Dropwise addition of 50% NaOH with vigorous stirring (mechanical stirring required due to viscosity).

  • Step 4: Heat to 50-60°C for 6-12 hours. The color typically shifts from pale yellow to deep orange/brown.

  • Step 5: Quench: Pour onto ice-water. Neutralize with dilute HCl to pH 7.

  • Step 6: Extract with Ethyl Acetate.

  • Purification: Column chromatography (Silica gel, Gradient 0-10% EtOAc in Hexanes).

Critical Mechanistic Note: The reaction stops at mono-alkylation due to the significant steric bulk of the cyclopentyl group, which hinders the approach of a second electrophile.

Visualized Workflows

Synthetic Logic Flow

The following diagram illustrates the divergent pathways from the common precursor (Anisyl Alcohol) to both targets.

Figure 1: Divergent synthetic pathway from Anisyl Alcohol to 4-MBC and CP-MBC.

Mechanistic & Reactivity Comparison

Acidity and Nucleophilicity

• 4-MBC: The benzylic position possesses two acidic protons (

  in DMSO). It is highly reactive and prone to bis-alkylation if stoichiometry is not controlled.

• CP-MBC: The introduction of the cyclopentyl ring increases electron density via induction (+I effect) and steric hindrance. The remaining alpha-proton is less acidic (

  ). Consequently, forming a carbanion from CP-MBC requires stronger bases or harsher conditions than 4-MBC.

Metabolic Stability (The "Why" of CP-MBC)

In drug design, benzylic positions are "metabolic hotspots," prone to rapid oxidation by Cytochrome P450 enzymes (benzylic hydroxylation).

• 4-MBC Motif: Highly susceptible to rapid metabolic clearance.

• CP-MBC Motif: The cyclopentyl group introduces Steric Shielding . It physically blocks the approach of metabolic enzymes to the benzylic carbon. Furthermore, it increases lipophilicity (LogP), enhancing membrane permeability and blood-brain barrier (BBB) penetration.

Decision Logic: When to Use Which?

Use the following logic tree to determine the appropriate intermediate for your medicinal chemistry campaign.

Figure 2: Decision matrix for selecting between linear and cycloalkyl-substituted nitrile intermediates.

Safety & Handling

Both compounds contain a nitrile group, but their hazard profiles differ due to volatility.

• Cyanide Toxicity: 4-MBC is a nitrile. While less acutely toxic than free cyanide salts, it can release HCN under strong acidic conditions or metabolic processing.

• Volatility:

  • 4-MBC: Moderate volatility. Use in a fume hood is mandatory.

  • CP-MBC: Low volatility due to higher molecular weight. However, it is a skin irritant and potential sensitizer.

• Waste Disposal: Aqueous waste from the cyanation or alkylation steps (containing NaCN or byproduct salts) must be treated with bleach (sodium hypochlorite) to oxidize residual cyanide before disposal.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7708, (4-Methoxyphenyl)acetonitrile. Retrieved from [Link]

• Organic Syntheses. p-Methoxyphenylacetonitrile Synthesis Protocol. Org. Synth. 1955, 30, 22. Retrieved from [Link]

• World Intellectual Property Organization (2003).Patent WO2003/105842: Nitrogen-containing heterocyclic compounds. (Demonstrates the use of cycloalkyl-substituted aryl acetonitriles in drug synthesis).

Sources

• 1. orgsyn.org [orgsyn.org]

Protocols & Analytical Methods

Reagents for converting Cyclopentyl(4-methoxyphenyl)acetonitrile to amines

Application Note: Reagent Selection and Protocols for the Reduction of Cyclopentyl(4-methoxyphenyl)acetonitrile to Primary Amines

Introduction & Substrate Analysis

The conversion of nitriles to primary amines is a fundamental transformation in organic synthesis, particularly in the development of CNS-active pharmaceutical ingredients. Cyclopentyl(4-methoxyphenyl)acetonitrile (CAS 955125-92-5) presents a unique synthetic challenge. The α-carbon of this substrate is highly sterically hindered, being bonded to a bulky cyclopentyl ring, a 4-methoxyphenyl group, and the nitrile moiety.

This steric bulk severely impedes nucleophilic attack at the electrophilic nitrile carbon. Consequently, standard mild reducing agents or traditional catalytic hydrogenation (e.g., H₂ with Pd/C) often result in sluggish reaction rates, incomplete conversions, or the unwanted formation of secondary amines [2]. This application note evaluates the mechanistic causality behind reagent selection and provides validated, self-correcting protocols for synthesizing the target primary amine: 2-cyclopentyl-2-(4-methoxyphenyl)ethan-1-amine.

Mechanistic Causality and Reagent Selection

The reduction of a nitrile to a primary amine proceeds via the sequential addition of two hydride equivalents. The initial nucleophilic attack on the polarized C≡N bond forms an imine anion intermediate, which undergoes a second hydride addition to form a dianion, followed by aqueous protonation to yield the amine [1].

Mechanistic pathway of nitrile reduction to primary amine via sequential hydride addition.

For sterically hindered substrates, strong nucleophilic hydride donors are mandatory:

• Lithium Aluminum Hydride (LiAlH₄): The gold standard for unreactive nitriles. The lithium ion acts as a Lewis acid, coordinating to the nitrile nitrogen and enhancing the electrophilicity of the carbon, which facilitates attack by the AlH₄⁻ ion [3].

• Sodium Borohydride with Cobalt(II) Chloride (NaBH₄/CoCl₂): A highly effective, milder alternative. NaBH₄ alone cannot reduce nitriles. However, the addition of CoCl₂ generates a black precipitate of cobalt boride (Co₂B) in situ. This transition-metal complex acts as a Lewis acid to activate the nitrile and provides a catalytic surface for hydride transfer from the excess NaBH₄ [4].

Quantitative Reagent Comparison Matrix

Reagent System	Active Reducing Species	Steric Tolerance	Chemoselectivity	Safety & Handling Profile
LiAlH₄ / THF	AlH₄⁻ (Nucleophilic)	Very High	Low (Reduces esters, amides, ketones)	High Hazard (Pyrophoric, requires strictly anhydrous conditions)
NaBH₄ / CoCl₂	Co₂B / BH₄⁻ (Surface-mediated)	High	Moderate (Tolerates some functional groups)	Moderate Hazard (Exothermic H₂ gas evolution)
H₂ / Raney Ni	Chemisorbed H atoms	Low to Moderate	Low (Reduces alkenes, nitro groups)	High Hazard (Pyrophoric catalyst, requires pressurized H₂)

Validated Experimental Protocols

The following protocols are engineered as self-validating systems. Causality is built into the workup procedures to ensure high purity and yield, specifically addressing the common pitfalls of emulsion formation and transition-metal sequestration.

Protocol A: Strong Hydride Reduction using LiAlH₄

Optimal for maximum conversion of highly hindered nitriles where chemoselectivity is not a primary concern.

Causality Note: The Fieser workup (

method) is strictly employed here. Traditional aqueous quenching of LiAlH₄ creates a gelatinous aluminum hydroxide emulsion that traps the amine product, drastically lowering yields. The Fieser method generates a granular, easily filterable inorganic precipitate, ensuring high recovery of the basic amine [3].

Step-by-Step Methodology:

• Preparation: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, dropping funnel, and nitrogen inlet.

• Reagent Loading: Suspend LiAlH₄ (2.0 equivalents, ~15 mmol) in anhydrous THF (30 mL) and cool to 0 °C using an ice bath.

• Substrate Addition: Dissolve Cyclopentyl(4-methoxyphenyl)acetonitrile (1.0 equivalent, 7.5 mmol, ~1.61 g) in anhydrous THF (10 mL). Add this solution dropwise to the LiAlH₄ suspension over 15 minutes to control the exothermic reaction.

• Reaction: Remove the ice bath and heat the mixture to reflux (65 °C) for 4-6 hours. Monitor completion via TLC (Hexanes/EtOAc 7:3; validate the disappearance of the UV-active nitrile spot).

• Fieser Quench (Critical Step): Cool the reaction to 0 °C. Vigorously stir and sequentially add:

  • mL of distilled water (where = grams of LiAlH₄ used).
  • mL of 15% aqueous NaOH solution.
  • mL of distilled water.

• Isolation: Stir the mixture for 15 minutes until the precipitate turns completely white and granular. Filter the suspension through a pad of Celite, washing the filter cake thoroughly with hot THF (2 × 20 mL).

• Purification: Concentrate the filtrate under reduced pressure. Dissolve the residue in dichloromethane (DCM), wash with brine, dry over anhydrous Na₂SO₄, and evaporate to yield the crude 2-cyclopentyl-2-(4-methoxyphenyl)ethan-1-amine.

Protocol B: Transition-Metal Assisted Reduction using NaBH₄ / CoCl₂

Optimal for safer scale-up and when avoiding highly pyrophoric reagents is desired.

Causality Note: Methanol is used as the solvent because it solubilizes the reagents and provides the necessary proton source. While NaBH₄ slowly reacts with methanol to evolve hydrogen gas, the Co₂B-catalyzed reduction of the nitrile is significantly faster, making the process highly efficient if the borohydride is added in controlled portions [5].

Experimental workflow for the transition-metal assisted reduction using NaBH4/CoCl2.

Step-by-Step Methodology:

• Preparation: In a 250 mL round-bottom flask, dissolve Cyclopentyl(4-methoxyphenyl)acetonitrile (1.0 equivalent, 7.5 mmol) and CoCl₂·6H₂O (0.5 equivalents, 3.75 mmol) in HPLC-grade methanol (40 mL).

• Cooling: Cool the bright pink solution to 0 °C in an ice bath.

• Hydride Addition: Carefully add NaBH₄ (5.0 to 10.0 equivalents, ~37.5 mmol) in small portions over 30 minutes.

  • Observation: The solution will immediately turn black due to the formation of the active cobalt boride (Co₂B) catalyst, accompanied by vigorous hydrogen gas evolution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Quenching (Critical Step): Once TLC indicates complete consumption of the nitrile, quench the reaction by adding 3M aqueous ammonium hydroxide (NH₄OH) (20 mL).

  • Causality: Ammonia acts as a strong ligand, complexing the cobalt ions (forming soluble[Co(NH₃)₆]²⁺/³⁺ species). This prevents the transition metal from coordinating with the newly formed amine product, which would otherwise trap the product in the aqueous phase and reduce the isolated yield.

• Extraction: Extract the aqueous mixture with Ethyl Acetate (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to afford the target amine.

References

• Chemistry Steps. "Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde." Chemistry Steps, 2024.[Link]

• ACS Green Chemistry Institute. "Nitrile Reduction - Mechanism + Description." ACS Green Chemistry Institute Pharmaceutical Roundtable, 2024.[Link]

• Organic Synthesis. "Nitrile to Amine (LiAlH4 or LAH reduction)." Organic Synthesis, 2021.[Link]

• Osby, J. O., Heinzman, S. W., & Ganem, B. "Studies on the mechanism of transition-metal-assisted sodium borohydride and lithium aluminum hydride reductions." Journal of the American Chemical Society, 1986, 108(1), 67-72.[Link]

• Khurana, J. M., & Sharma, P. "Methods of enhancement of reactivity and selectivity of sodium borohydride for applications in organic synthesis." ResearchGate, 2004.[Link]

Using Cyclopentyl(4-methoxyphenyl)acetonitrile as a scaffold for PDE4 inhibitors

Utilization of the Cyclopentyl(4-methoxyphenyl)acetonitrile Scaffold

Abstract

This application note details the strategic utilization of Cyclopentyl(4-methoxyphenyl)acetonitrile as a foundational scaffold for the development of second-generation Phosphodiesterase 4 (PDE4) inhibitors. Unlike first-generation inhibitors (e.g., Rolipram) which rely on metabolically labile ether linkages, this carbon-linked scaffold offers enhanced metabolic stability while maintaining critical hydrophobic interactions within the PDE4 Q-pocket. This guide provides comprehensive protocols for chemical derivatization, enzymatic validation (TR-FRET), and cellular efficacy profiling (PBMC TNF-

release), designed for researchers aiming to optimize potency and isoform selectivity.

Scientific Background & Pharmacophore Rationale[1]

2.1 The PDE4 Target and Signaling Pathway

PDE4 is the primary cAMP-hydrolyzing enzyme in inflammatory cells. Its inhibition elevates intracellular cAMP, activating Protein Kinase A (PKA) and Epac, which subsequently phosphorylate transcription factors (e.g., CREB) and inhibit NF-

B. This cascade suppresses the release of pro-inflammatory cytokines such as TNF- , IL-17, and IFN- .

2.2 The Scaffold Advantage: Carbon vs. Ether

Classic PDE4 inhibitors like Rolipram and Cilomilast utilize a cyclopentyloxy group to fill the hydrophobic "Q-pocket" of the enzyme active site. However, the ether oxygen is a metabolic liability, susceptible to rapid de-alkylation.

The Cyclopentyl(4-methoxyphenyl)acetonitrile scaffold replaces the ether oxygen with a carbon linkage (alpha-substitution).

• 4-Methoxyphenyl: Mimics the catechol moiety of cAMP, forming hydrogen bonds with Gln369.

• Cyclopentyl Group: Occupies the hydrophobic clamp (Q-pocket), essential for high-affinity binding.

• Nitrile Group (-CN): A versatile synthetic handle. It mimics the phosphate group of cAMP or serves as a precursor to carboxylic acids (Cilomilast-like) or amides.

Figure 1: Mechanism of Action.[1][2][3][4][5][6][7][8][9][10][11] Inhibition of PDE4 prevents cAMP hydrolysis, blocking the NF-

B pathway and suppressing cytokine release.

Chemical Synthesis Protocols

The nitrile moiety allows for divergent synthesis. Two primary pathways are recommended to generate library diversity: Hydrolysis (targeting the conserved metal-binding pocket) and Reduction/Acylation (targeting the solvent-exposed region).

Protocol A: Scaffold Derivatization

Objective: Convert the nitrile handle into active pharmacophores.

Materials:

• Scaffold: Cyclopentyl(4-methoxyphenyl)acetonitrile

• Reagents: NaOH, H2O2, LiAlH4, Acyl chlorides.

Workflow:

• Pathway 1: Hydrolysis to Carboxylic Acid (Cilomilast Analogue)

  • Rationale: The carboxylic acid mimics the phosphate of cAMP and interacts with the hydrated Magnesium/Zinc cluster in the active site.

  • Step 1: Dissolve scaffold (1 eq) in Ethanol/Water (1:1).

  • Step 2: Add NaOH (5 eq) and H2O2 (30%, 2 eq) to effect hydrolysis to the amide, followed by reflux with concentrated HCl to yield the acid.

  • Step 3: Purify via recrystallization.

  • Result: 2-cyclopentyl-2-(4-methoxyphenyl)acetic acid.

• Pathway 2: Reduction to Primary Amine

  • Rationale: Creates a linker for "Tail" regions that extend into the solvent-exposed S-pocket.

  • Step 1: Dissolve scaffold in dry THF under Argon.

  • Step 2: Add LiAlH4 (2 eq) dropwise at 0°C. Reflux for 4 hours.

  • Step 3: Quench (Fieser method) and extract.

  • Result: 2-cyclopentyl-2-(4-methoxyphenyl)ethanamine.

• Pathway 3: Amide Coupling (Library Generation)

  • Step 1: React the amine from Pathway 2 with a library of heteroaryl-carboxylic acids using HATU/DIPEA in DMF.

  • Target: This introduces diversity to probe the "Solvent-Filled Pocket" of PDE4.

Figure 2: Divergent synthetic workflow transforming the nitrile scaffold into metal-binding acids or extended amide inhibitors.

Biological Validation Protocols

Trustworthy data requires orthogonal validation: an enzymatic assay to determine intrinsic affinity (

/ ) and a cellular assay to confirm membrane permeability and functional efficacy.

Protocol B: Enzymatic Screen (TR-FRET)

Method: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).[5][8][12] Rationale: Homogeneous, robust, and minimizes interference from fluorescent compounds common in high-throughput screening.

Reagents:

• Recombinant human PDE4B or PDE4D enzyme.

• FAM-labeled cAMP substrate.[5][8][13][14]

• Terbium-labeled anti-cAMP antibody (or phosphate binding agent).[5][8]

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 10 mM MgCl2, 0.05% Tween-20.

Procedure:

• Preparation: Dilute test compounds (from Synthesis Protocol) in DMSO. Final DMSO concentration in assay must be <1%.[5][8]

• Incubation: Add enzyme (0.5 ng/well) and compounds to a 384-well white low-volume plate. Incubate for 15 min at RT.

• Reaction Start: Add FAM-cAMP (200 nM). Incubate for 45-60 min at RT.

• Detection: Add Terbium-labeled detection reagent (stops reaction and binds AMP product).

• Read: Measure TR-FRET on a multimode reader (Ex: 340 nm; Em: 495 nm/520 nm).

• Analysis: Calculate FRET ratio (520/495). Plot % Inhibition vs. log[Compound] to determine

  .

Protocol C: Cellular Efficacy (PBMC TNF- Release)

Method: LPS-induced TNF-ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

secretion in human Peripheral Blood Mononuclear Cells (PBMCs). Rationale: This is the "Gold Standard" for predicting anti-inflammatory therapeutic potential.

Procedure:

• Isolation: Isolate PBMCs from fresh human whole blood using Ficoll-Paque density gradient centrifugation.

• Plating: Resuspend cells in RPMI-1640 + 10% FBS. Seed at

  cells/well in 96-well plates.

• Treatment: Add test compounds (serial dilution) and incubate for 1 hour at 37°C.

• Stimulation: Add Lipopolysaccharide (LPS) (final conc. 100 ng/mL) to induce TNF-

  .[15] Incubate for 18–24 hours.

• Harvest: Centrifuge plate; collect supernatant.

• Quantification: Measure TNF-

  levels using a commercial ELISA kit.

• Data: Normalize to Vehicle (DMSO + LPS) = 100% release. Calculate

  .

Data Presentation & SAR Analysis

When analyzing derivatives of the Cyclopentyl(4-methoxyphenyl)acetonitrile scaffold, organize data to correlate structural changes with potency shifts.

Table 1: Representative SAR Data Structure

Compound ID	R-Group (Nitrile mod)	PDE4B (nM)	PBMC TNF- (nM)	Selectivity (vs PDE4D)
Scaffold	-CN (Nitrile)	>10,000	N.A.	N.A.[16]
Deriv-01	-COOH (Acid)	450	1,200	1.5x
Deriv-02	-CH2-NH2 (Amine)	2,500	>10,000	1.0x
Deriv-03	-CH2-NH-CO-Pyridine	12	45	25x

Interpretation Guide:

• Scaffold Activity: The raw nitrile often shows weak activity. It is a pro-drug or intermediate.

• Acid vs. Amide: The acid (Deriv-01) usually improves enzymatic potency but may suffer poor cell permeability (high PBMC

  ) due to charge.

• The "Sweet Spot": Amides/Ureas (Deriv-03) typically balance enzymatic affinity (via H-bonds in the S-pocket) and cell permeability (lipophilicity).

References

• Houslay, M. D., et al. (2005). "PDE4 Inhibitors: Structural Modifications and Structure-Activity Relationships." Drug Discovery Today.

• BPS Bioscience. (2023). "PDE4D2 TR-FRET Assay Kit Protocol." BPS Bioscience Application Notes.

• Giembycz, M. A. (2008). "Can the anti-inflammatory potential of PDE4 inhibitors be realized: guarding against the adverse effects." British Journal of Pharmacology.

• BenchChem. (2025).[17] "Application Notes and Protocols for PDE4 Inhibitors in Primary Human T Cell Assays." BenchChem Protocols.

• Press, N. J., et al. (2001). "Synthesis and structure-activity relationships of N-arylrolipram derivatives as inhibitors of PDE4." Journal of Medicinal Chemistry.

Sources

• 1. Design and synthesis of a novel class of PDE4 inhibitors with antioxidant properties as bifunctional agents for the potential treatment of COPD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design and synthesis of boron-containing PDE4 inhibitors using soft-drug strategy for potential dermatologic anti-inflammatory application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. PDE4 Inhibitors: Profiling Hits through the Multitude of Structural Classes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. researchgate.net [researchgate.net]
• 8. bpsbioscience.com [bpsbioscience.com]
• 9. acs.figshare.com [acs.figshare.com]
• 10. Synthesis and structure-activity relationship of N-arylrolipram derivatives as inhibitors of PDE4 isozymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. bl831.als.lbl.gov [bl831.als.lbl.gov]
• 12. shop.bio-connect.nl [shop.bio-connect.nl]
• 13. 137344-96T | PDE4D3 TR-FRET Assay Kit, BioAssay™ Clinisciences [clinisciences.com]
• 14. usbio.net [usbio.net]
• 15. researchgate.net [researchgate.net]
• 16. emergentmind.com [emergentmind.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]

Reduction of alpha-cyclopentyl arylacetonitriles using Lithium Aluminum Hydride

Application Note: High-Fidelity Reduction of -Cyclopentyl Arylacetonitriles to Primary Amines using Lithium Aluminum Hydride

Executive Summary

This application note details the optimized protocol for the reduction of

-cyclopentyl arylacetonitriles to their corresponding -aminoethyl derivatives using Lithium Aluminum Hydride (LiAlH or LAH). This specific scaffold—featuring a quaternary carbon bearing an aryl group, a cyclopentyl ring, and an amine—is a critical pharmacophore in neurokinin-1 (NK1) receptor antagonists and serotonin-norepinephrine reuptake inhibitors (SNRIs).

While nitrile reduction is a standard organic transformation, the steric bulk imposed by the

-cyclopentyl ring presents unique kinetic challenges, often resulting in incomplete conversion or stalled imine intermediates. This guide provides a robust, scalable methodology emphasizing "Fieser" workup protocols to mitigate aluminum emulsion formation, ensuring high yield and purity.

Mechanistic Principles & Steric Challenges

The Chemical Transformation

The objective is the complete reduction of the nitrile (-C

N) to the primary amine (-CH NH ).

Mechanistic Pathway

The reduction proceeds via sequential nucleophilic attacks by the aluminohydride anion.

• First Hydride Transfer: The nucleophilic hydride attacks the electrophilic nitrile carbon, forming an imine-aluminate complex.

• Second Hydride Transfer: A second hydride reduces the imine to an amine-aluminate complex.

• Hydrolysis: Aqueous workup releases the free amine and generates aluminum salts.

Critical Insight: In

-cyclopentyl substrates, the quaternary center adjacent to the nitrile creates significant steric hindrance. This impedes the approach of the bulky aluminum hydride species, necessitating higher temperatures (reflux in THF) and longer reaction times compared to unhindered benzyl cyanides.

Pathway Visualization

Caption: Stepwise reduction pathway. The steric bulk of the alpha-cyclopentyl group significantly slows the first hydride attack.

Experimental Protocol

Materials & Stoichiometry

Component	Role	Equivalents	Notes
-Cyclopentyl Arylacetonitrile	Substrate	1.0	Dried azeotropically if necessary.
LiAlH (2.0 M in THF)	Reductant	2.0 - 2.5	Use solution for safer handling; pellets require grinding (risk!).
Tetrahydrofuran (THF)	Solvent	10-15 Vol	Anhydrous, inhibitor-free.
Sodium Hydroxide (15% w/w)	Quench	N/A	Part of Fieser workup.[1][2][3][4]
Sodium Sulfate (Na SO )	Drying Agent	N/A	Anhydrous.

Step-by-Step Methodology

Phase 1: Setup and Addition

• Inert Environment: Flame-dry a 3-neck Round Bottom Flask (RBF) equipped with a magnetic stir bar, reflux condenser, and pressure-equalizing addition funnel. Flush with Nitrogen (Nngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ) or Argon.

• Reagent Charge: Charge the RBF with LiAlH

  solution (2.5 equiv). Cool to 0°C using an ice/water bath.

  • Safety Note: LAH is pyrophoric. Ensure no water is present.[5][6]

• Substrate Preparation: Dissolve the nitrile (1.0 equiv) in anhydrous THF (5 volumes).

• Controlled Addition: Add the nitrile solution dropwise to the LAH suspension over 30–60 minutes.

  • Observation: Gas evolution (H

    ) may occur if the substrate is wet; slight exotherm is expected.

  • Rationale: Adding substrate to LAH ("Normal Addition") ensures the reducing agent is always in excess, driving the reaction to the amine rather than stopping at the imine.

Phase 2: Reaction & Reflux [7]

• Warm Up: Remove the ice bath and allow the mixture to warm to room temperature (RT) over 30 minutes.

• Reflux: Heat the reaction to a gentle reflux (internal temp ~66°C) for 4–12 hours.

  • Monitoring: Check progress via TLC (eluent: 5% MeOH in DCM with 1% NH

    OH) or LCMS. Look for the disappearance of the nitrile peak (IR: ~2240 cm ).

  • Steric Note: If starting material persists after 12h, add 0.5 equiv fresh LAH and continue reflux.

Phase 3: The Fieser Quench (Critical Step)

The "Fieser and Fieser" method is the gold standard for LAH workups, creating a granular, sand-like precipitate of aluminum salts that filters easily, avoiding the dreaded "aluminum jelly" emulsion.

• Cool Down: Cool the reaction mixture to < 5°C (internal temperature).

• Dilution: Dilute with diethyl ether (equal volume to THF) to reduce viscosity.

• Sequential Addition (The n : n : 3n Rule): For every 1 gram of solid LiAlH

  used (calculate based on molarity if using solution):

  • Step A: Add 1 mL Water slowly. (Vigorous H

    evolution! Caution!).

  • Step B: Add 1 mL 15% aqueous NaOH.

  • Step C: Add 3 mL Water.

• Precipitation: Warm to RT and stir vigorously for 15–30 minutes. The grey/white precipitate should become granular and free-flowing.

• Drying: Add anhydrous MgSO

  directly to the stirring mixture to dry the organic phase.

Phase 4: Isolation

• Filtration: Filter the mixture through a pad of Celite or a coarse fritted glass funnel. Wash the filter cake copiously with THF or Ether.

• Concentration: Concentrate the filtrate in vacuo to yield the crude amine.

Workflow Visualization

Caption: Operational workflow for LAH reduction emphasizing the critical Fieser quench step.

Troubleshooting & Optimization

Acid-Base Purification (Self-Validating System)

To ensure high purity without chromatography, exploit the basicity of the product:

• Dissolve crude amine in organic solvent (e.g., Ethyl Acetate).

• Extract with 1M HCl (Product moves to aqueous phase; non-basic impurities/unreacted nitrile stay in organic).

• Wash aqueous phase with fresh Ethyl Acetate.

• Basify aqueous phase (pH > 12) with NaOH.

• Extract free amine back into organic solvent, dry, and concentrate.

Handling Emulsions

If the Fieser workup fails (rare, but possible with old reagents):

• Rochelle's Salt Method: Add saturated aqueous Potassium Sodium Tartrate (Rochelle's Salt) and stir vigorously for 2+ hours. The tartrate chelates aluminum, breaking the emulsion into two clear layers.

Issue	Probable Cause	Corrective Action
Incomplete Reaction	Steric hindrance of cyclopentyl group.	Increase reflux time; ensure THF is anhydrous (water destroys LAH).
Low Yield	Product trapped in Al-salts.[3]	Repulp the filter cake in boiling THF/MeOH (9:1) and re-filter.[8][9]
Gel Formation	Incorrect quench stoichiometry.	Add Rochelle's salt solution and stir overnight.

Safety & Compliance

• Pyrophoric Hazard: LiAlH

  reacts violently with water and air moisture, liberating flammable H gas. Always handle under inert atmosphere.

• Exotherm Control: The initial quench is highly exothermic. Ensure efficient cooling and dropwise addition.

• Waste Disposal: Quenched aluminum salts should be treated as hazardous waste. Do not dispose of unquenched LAH in solvent waste containers.

References

• Fieser, L. F.; Fieser, M.Reagents for Organic Synthesis; Wiley: New York, 1967; Vol. 1, p 581. (The original source for the n:n:3n workup).
• Seyden-Penne, J.Reductions by the Alumino- and Borohydrides in Organic Synthesis; Wiley-VCH, 1997. (Comprehensive guide on hydride mechanisms).

• Amundsen, L. H.; Nelson, L. S. "Reduction of Nitriles to Primary Amines with Lithium Aluminum Hydride." Journal of the American Chemical Society, 1951 , 73(1), 242–244. Link

• Chandra, T.; Zebrowski, J. P. "A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction."[9] ACS Chemical Health & Safety, 2024 , 31, 162–171. Link[9]

• Rochelle's Salt Workup Protocol , University of Rochester, Department of Chemistry. Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. reddit.com [reddit.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ehs.princeton.edu [ehs.princeton.edu]
• 6. ch.ic.ac.uk [ch.ic.ac.uk]
• 7. 1-PHENYLCYCLOPENTENE synthesis - chemicalbook [chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. Magic Formulas [chem.rochester.edu]

Solvent selection for nucleophilic substitution of p-methoxybenzyl cyanide

Application Note: Solvent Selection for the Nucleophilic Substitution (α-Alkylation) of p-Methoxybenzyl Cyanide

Mechanistic Causality: The Thermodynamics of the α-Carbanion

In pharmaceutical synthesis, p-methoxybenzyl cyanide (p-MBC) is a highly versatile intermediate, most notably serving as the primary building block in the synthesis of APIs such as the antidepressant Venlafaxine[1]. The core transformation of p-MBC is the nucleophilic substitution (SN2) of alkyl halides via its α-carbanion[2].

The acidity of the α-benzylic protons (pKa ~ 15–17) is driven by the electron-withdrawing cyano group and the resonance stabilization provided by the aromatic ring. However, the successful execution of an SN2 alkylation is not merely about choosing a strong base; it is fundamentally dictated by the solvent environment , which governs the activation energy of the transition state.

• Polar Aprotic Solvents (e.g., DMF, DMSO): These solvents strongly solvate the metal counter-cation (e.g., Na⁺ from NaH) but cannot hydrogen-bond with the α-carbanion. This leaves the carbanion "naked" and hyper-reactive. Causality: The lack of solvation around the nucleophile drastically lowers the SN2 activation energy, leading to rapid reaction rates. However, this hyper-reactivity increases the thermodynamic risk of over-alkylation (dialkylation)[3].

• Biphasic Phase-Transfer Catalysis (PTC) Systems (e.g., Toluene / Aqueous NaOH): In process chemistry, safety and scalability are paramount. A non-polar solvent like toluene, combined with 50% aqueous NaOH and a phase-transfer catalyst (e.g., TBAB), creates a controlled kinetic environment. Causality: The quaternary ammonium salt extracts the hydroxide ion into the organic phase to deprotonate p-MBC. The resulting water molecule partitions back into the aqueous phase, preventing the competitive hydrolysis of the alkyl halide electrophile.

• Polar Protic Solvents (e.g., Ethanol): Protic solvents heavily solvate the carbanion via hydrogen bonding. Causality: This steric and electronic dampening severely retards SN2 kinetics, making protic solvents generally unsuitable for alkyl halide substitutions, though they remain useful for reversible aldol-type condensations.

Quantitative Data Presentation

The following table summarizes the causal relationship between solvent selection, reaction kinetics, and process suitability for the α-alkylation of p-MBC with a standard primary alkyl halide.

Solvent System	Base System	Relative SN2 Rate	Dialkylation Risk	Scalability & Safety	Typical Yield
DMF (Polar Aprotic)	NaH (1.1 eq)	Very High (< 2 hours)	High	Low (H₂ gas evolution, exothermic)	85 – 90%
Toluene / H₂O (Biphasic PTC)	50% NaOH + TBAB	Moderate (4 – 8 hours)	Low	High (Controlled exotherm, cheap)	80 – 88%
Ethanol (Polar Protic)	NaOEt (1.1 eq)	Low (> 24 hours)	Very Low	Moderate (Risk of electrophile solvolysis)	< 50%

Logical Relationship Diagram: Solvent Selection Workflow

To standardize decision-making in drug development workflows, the following logic matrix dictates solvent selection based on electrophile reactivity and scale-up requirements.

Fig 1: Solvent selection logic for α-alkylation of p-methoxybenzyl cyanide based on reactivity.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Physical observable changes are hardcoded into the steps to confirm chemical milestones without relying solely on post-reaction chromatography.

Protocol A: Research-Scale Alkylation via Polar Aprotic System (DMF / NaH)

Best for: Discovery chemistry, sterically hindered electrophiles.

• Preparation: Flame-dry a 100 mL 3-neck flask under inert N₂. Charge with 60% NaH dispersion in mineral oil (1.1 eq). Wash with hexanes (2 x 10 mL) to remove oil, then suspend in anhydrous DMF (20 mL)[3].

• Deprotonation (Self-Validation Step 1): Cool the suspension to 0 °C. Add a solution of p-MBC (1.0 eq) in DMF (5 mL) dropwise over 15 minutes.

  • Validation: The evolution of H₂ gas (bubbling) confirms active hydride reaction. The solution will transition to a deep yellow/orange color , visually validating the formation of the naked α-carbanion.

• Nucleophilic Substitution: Stir for 30 minutes at 0 °C, then add the alkyl halide (1.05 eq) dropwise. Allow the reaction to warm to room temperature.

• Quenching (Self-Validation Step 2): Monitor the reaction. As the SN2 attack proceeds, the deep orange color will fade to a pale yellow/colorless state , validating the consumption of the nucleophile. Quench with saturated aqueous NH₄Cl.

• Workup: Extract with Ethyl Acetate (3 x 20 mL). Wash the organic layer extensively with water (5 x 20 mL) to remove DMF, followed by brine. Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

Protocol B: Process-Scale Alkylation via Biphasic PTC (Toluene / NaOH)

Best for: API scale-up (e.g., Venlafaxine intermediates), primary alkyl halides.

• Phase Setup: In a jacketed reactor, dissolve p-MBC (1.0 eq) and the alkyl halide (1.1 eq) in Toluene (5 volumes). Add Tetrabutylammonium bromide (TBAB, 0.05 eq) as the phase-transfer catalyst[3].

• Base Addition (Self-Validation Step 1): Set the jacket temperature to 20 °C. Begin vigorous mechanical stirring (>400 rpm is required to ensure sufficient interfacial surface area). Dropwise, add 50% w/w aqueous NaOH (3.0 eq).

  • Validation: The organic layer will develop a transient yellow hue, indicating steady-state carbanion generation at the biphasic interface. The lack of an uncontrolled exotherm validates the kinetic buffering provided by the biphasic system.

• Thermal Maturation: Heat the biphasic mixture to 45 °C for 6 hours.

• Phase Separation (Self-Validation Step 2): Stop stirring and allow phase separation. The dense aqueous layer (containing NaBr and excess NaOH) will cleanly drop to the bottom. A sharp, distinct phase boundary validates the absence of problematic emulsions (often caused by degraded solvents).

• Workup: Decant the organic layer, wash with 1M HCl to neutralize residual base, then wash with water. Concentrate the toluene layer under reduced pressure to yield the crude alkylated product.

References

1.2[2] 2.1[1] 3. 3[3]

Sources

• 1. DE10359154A1 - Process for the preparation of venlafaxine and venlafaxine hydrochloride Form I - Google Patents [patents.google.com]
• 2. Page loading... [wap.guidechem.com]
• 3. US5739375A - Methylation of organic compounds - Google Patents [patents.google.com]

Application Notes and Protocols for the Microwave-Assisted Synthesis of Sterically Hindered Arylacetonitriles

Introduction: Overcoming Synthetic Hurdles in Drug Discovery

Sterically hindered arylacetonitriles are a class of organic molecules of significant interest to the pharmaceutical and agrochemical industries. Their structural motif is a key component in a variety of biologically active compounds, including non-steroidal anti-inflammatory drugs (NSAIDs), antivirals, and anticancer agents. The introduction of bulky substituents around the cyanomethyl group can enhance the pharmacological profile of a molecule by influencing its conformation, metabolic stability, and binding affinity to biological targets.[1]

However, the synthesis of these valuable compounds is often hampered by the very steric hindrance that imparts their desirable properties. Traditional synthetic methods, such as nucleophilic substitution reactions, frequently suffer from low yields, long reaction times, and the need for harsh reaction conditions when dealing with sterically demanding substrates. These challenges can significantly impede the drug discovery and development process, where rapid access to a diverse range of analogues is crucial for structure-activity relationship (SAR) studies.

This application note provides a comprehensive guide to the use of microwave-assisted organic synthesis (MAOS) as a powerful tool to overcome the challenges associated with the preparation of sterically hindered arylacetonitriles. We will delve into the principles of microwave heating, provide detailed experimental protocols for palladium-catalyzed cyanation reactions, and offer insights into troubleshooting and optimization strategies.

The Advantage of Microwave-Assisted Synthesis

Microwave irradiation has emerged as a transformative technology in modern organic synthesis, offering numerous advantages over conventional heating methods.[2][3] Unlike conventional heating, which relies on the slow and inefficient transfer of thermal energy via conduction and convection, microwave energy directly interacts with polar molecules in the reaction mixture, leading to rapid and uniform heating throughout the sample volume.[3][4] This unique heating mechanism translates into several key benefits for the synthesis of sterically hindered arylacetonitriles:

• Accelerated Reaction Rates: Microwave heating can dramatically reduce reaction times from hours or even days to mere minutes.[2][5] This is particularly beneficial for sluggish reactions involving sterically hindered substrates.

• Increased Yields and Purity: The rapid and uniform heating minimizes the formation of byproducts that can arise from prolonged exposure to high temperatures, often leading to higher isolated yields and cleaner reaction profiles.[6]

• Enhanced Reaction Efficiency: The ability to rapidly screen reaction conditions and optimize parameters makes MAOS an ideal platform for high-throughput synthesis and library generation in a drug discovery setting.

• Improved Safety and Sustainability: The use of sealed reaction vessels allows for superheating of solvents above their atmospheric boiling points, often enabling reactions to proceed under milder overall conditions. Furthermore, the efficiency of microwave heating can lead to significant energy savings.[3]

Mechanism of Microwave-Enhanced Palladium-Catalyzed Cyanation

The palladium-catalyzed cyanation of aryl halides is a robust and widely used method for the synthesis of aryl nitriles.[7][8] The catalytic cycle, as depicted below, typically involves three key steps: oxidative addition, transmetalation, and reductive elimination.

Figure 1: A simplified diagram of the palladium-catalyzed cyanation cycle.

Microwave irradiation can positively influence each of these steps. The rapid heating can facilitate the initial oxidative addition of the sterically hindered aryl halide to the palladium(0) complex, a step that is often rate-limiting under conventional heating. Furthermore, the increased temperature and pressure in a sealed microwave vial can enhance the solubility of the cyanide source and promote the transmetalation and subsequent reductive elimination steps, ultimately leading to a more efficient overall catalytic process.

Experimental Protocols

The following protocols provide a general framework for the microwave-assisted synthesis of sterically hindered arylacetonitriles. It is important to note that optimization of reaction conditions, including catalyst, ligand, solvent, temperature, and time, may be necessary for specific substrates.

Materials and Equipment

• Aryl Halides: Sterically hindered aryl bromides or chlorides (e.g., 2,6-disubstituted derivatives).

• Cyanide Source: Potassium hexacyanoferrate(II) (K4[Fe(CN)6]) is recommended as a less toxic alternative to alkali metal cyanides.[9][10] Zinc cyanide (Zn(CN)2) can also be used.[11]

• Palladium Catalyst: Palladium(II) acetate (Pd(OAc)2) or a pre-catalyst such as [Pd{C6H2(CH2CH2NH2)-(OMe)2,3,4}(µ-Br)]2.[9]

• Ligand: A suitable phosphine ligand, such as XPhos or dppf, may be required, particularly for less reactive aryl chlorides.

• Solvent: A high-boiling point, polar aprotic solvent such as N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP) is typically used.[9][12]

• Base: A mild base such as potassium carbonate (K2CO3) or sodium carbonate (Na2CO3) is often required.[9][10]

• Microwave Reactor: A dedicated microwave reactor for organic synthesis is essential for safe and reproducible experiments.

• Reaction Vessels: Microwave-safe sealed reaction vials.

• Standard laboratory glassware and purification equipment (e.g., rotary evaporator, column chromatography supplies).

General Protocol for Microwave-Assisted Cyanation

Figure 2: General workflow for microwave-assisted cyanation.

• Reaction Setup: To a microwave reaction vial equipped with a magnetic stir bar, add the sterically hindered aryl halide (1.0 mmol), potassium hexacyanoferrate(II) (0.5 mmol), palladium catalyst (0.5-2 mol%), and potassium carbonate (1.0 mmol).

• Solvent Addition: Add the appropriate solvent (e.g., DMF, 3-5 mL).

• Sealing: Securely cap the reaction vial.

• Microwave Irradiation: Place the vial in the microwave reactor and irradiate at the desired temperature (e.g., 130-180 °C) for the specified time (e.g., 10-30 minutes).[5][9]

• Work-up: After the reaction is complete, allow the vial to cool to room temperature. Dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Example: Synthesis of 2-(2,6-dimethylphenyl)acetonitrile

This example illustrates the application of the general protocol for a specific sterically hindered arylacetonitrile.

• Reactants: 2-bromo-1,3-dimethylbenzene (1.0 mmol), K4[Fe(CN)6] (0.5 mmol), Pd(OAc)2 (0.01 mmol), K2CO3 (1.0 mmol).

• Solvent: DMF (4 mL).

• Microwave Parameters: 150 °C for 20 minutes.

• Work-up and Purification: As described in the general protocol.

Data Presentation: Microwave vs. Conventional Heating

The following table provides a comparison of typical reaction conditions and outcomes for the synthesis of sterically hindered arylacetonitriles using microwave irradiation versus conventional heating methods.

Parameter	Microwave-Assisted Synthesis	Conventional Heating
Reaction Time	10 - 30 minutes[5][9]	12 - 48 hours[8]
Temperature	130 - 180 °C[5][9]	100 - 150 °C
Yield	Typically > 80%	Often < 60% for hindered substrates
Byproduct Formation	Minimized due to shorter reaction times	More prevalent due to prolonged heating
Reproducibility	High, due to precise temperature control	Can be variable

Troubleshooting

Even with the advantages of microwave synthesis, challenges can arise. Here are some common issues and potential solutions:

Problem	Potential Cause	Suggested Solution
Low or no conversion	Inactive catalyst	Use a pre-catalyst or activate the catalyst in situ.
Low reaction temperature or time	Increase the microwave temperature and/or irradiation time.
Poorly soluble cyanide source	Use a co-solvent like water to improve solubility of K4[Fe(CN)6].[10]
Formation of dehalogenated byproduct	Presence of protic impurities	Use anhydrous solvents and reagents.
Hydrolysis of the nitrile product	Presence of water in the reaction mixture	Ensure anhydrous conditions, especially during work-up.
Catalyst poisoning	High concentration of free cyanide ions	Use a slow-release cyanide source like K4[Fe(CN)6] or Zn(CN)2.[7][11]

Conclusion

Microwave-assisted synthesis offers a rapid, efficient, and often higher-yielding alternative to conventional methods for the preparation of sterically hindered arylacetonitriles. By leveraging the principles of direct and uniform heating, researchers can overcome the synthetic challenges posed by steric hindrance and accelerate the discovery and development of new chemical entities with potential applications in medicine and agriculture. The protocols and guidelines presented in this application note provide a solid foundation for the successful implementation of this powerful technology in the modern synthetic chemistry laboratory.

References

• A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. (n.d.). PMC. Retrieved February 27, 2026, from [Link]

• Microwave-Assisted Cyanation of an Aryl Bromide Directly on a Metal-Organic Framework. (2011). ACS Publications. Retrieved February 27, 2026, from [Link]

• A Mild and Efficient Palladium-Catalyzed Cyanation of Aryl Chlorides with K4[Fe(CN)6]. (2011). Organic Chemistry Portal. Retrieved February 27, 2026, from [Link]

• Palladium-catalyzed cyanation reaction of aryl halides using K4[Fe(CN)6] as non-toxic source of cyanide under microwave irradiation. (2010). SciSpace. Retrieved February 27, 2026, from [Link]

• A Mild and Efficient Palladium-Catalyzed Cyanation of Aryl Chlorides with K4[Fe(CN)6]. (2011). ACS Publications. Retrieved February 27, 2026, from [Link]

• Optimisation and scale-up of microwave assisted cyanation. (2006). CEM. Retrieved February 27, 2026, from [Link]

• Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. (2015). Organic Chemistry Portal. Retrieved February 27, 2026, from [Link]

• Microwaves vs. Conventional Heating: A Comparative Look at Reaction Yields. (2026). Oreate AI. Retrieved February 27, 2026, from [Link]

• Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. (2020). Royal Society of Chemistry. Retrieved February 27, 2026, from [Link]

• ChemInform Abstract: Palladium-Catalyzed Cyanation Reaction of Aryl Halides Using K4[Fe(CN)6] as Nontoxic Source of Cyanide under Microwave Irradiation. (2010). ResearchGate. Retrieved February 27, 2026, from [Link]

• Increasing the Scope of Palladium‐Catalyzed Cyanations of Aryl Chlorides. (2006). ResearchGate. Retrieved February 27, 2026, from [Link]

• Palladium-Catalyzed Cyanation under Mild Conditions: A Case Study to Discover Appropriate Substrates among Halides and Pseudohalides. (2020). Thieme. Retrieved February 27, 2026, from [Link]

• Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. (2020). ResearchGate. Retrieved February 27, 2026, from [Link]

• Microwave Assisted Organic Synthesis. (n.d.). Taylor & Francis. Retrieved February 27, 2026, from [Link]

• Mild and General Methods for the Palladium-Catalyzed Cyanation of Aryl and Heteroaryl Chlorides. (2007). Organic Chemistry Portal. Retrieved February 27, 2026, from [Link]

• Microwave‐assisted cyanation of aryl halides using a dimeric ortho‐palladated complex as catalyst. (2021). ResearchGate. Retrieved February 27, 2026, from [Link]

• Microwave-assisted cyanation of an aryl bromide directly on a metal-organic framework. (2011). PubMed. Retrieved February 27, 2026, from [Link]

• Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. (2015). ACS Publications. Retrieved February 27, 2026, from [Link]

• Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. (2015). MIT Open Access Articles. Retrieved February 27, 2026, from [Link]

• Microwave‐enhanced cyanation reaction of various aryl halides. (2021). ResearchGate. Retrieved February 27, 2026, from [Link]

• Synthesis, Crystallography, Biological Activity, and Molecular Modeling Studies of Some 3-Aryl-2-(4-(substitutedphenyl)thiazol-2-yl)acrylonitrile Derivatives. (2025). ResearchGate. Retrieved February 27, 2026, from [Link]

• Microwave-Assisted Syntheses in Organic Chemistry. (n.d.). SpringerLink. Retrieved February 27, 2026, from [Link]

• Study on the synthesis and biological activities of α-substituted arylacetates derivatives. (2016). PubMed. Retrieved February 27, 2026, from [Link]

• Comparison of conventional and microwave heating methods in terms of reaction time and yield for the synthesis of compounds 2a–2m. (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• Arenenitrile synthesis by cyanations or substitution. (n.d.). Organic Chemistry Portal. Retrieved February 27, 2026, from [Link]

• Photochemically Enabled, Ni-Catalyzed Cyanation of Aryl Halides. (2022). Organic Chemistry Portal. Retrieved February 27, 2026, from [Link]

• Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. (2020). PMC. Retrieved February 27, 2026, from [Link]

• Improving Palladium-Catalyzed Cyanation of Aryl Halides: Development of a State-of-the-Art Methodology Using Potassium Hexacyanoferrate(II) as Cyanating Agent. (2018). ResearchGate. Retrieved February 27, 2026, from [Link]

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. (2023). MDPI. Retrieved February 27, 2026, from [Link]

• Synthesis and Biological Activity Studies of Novel Arylazo Pyrazole Derivatives. (2020). ResearchGate. Retrieved February 27, 2026, from [Link]

• Solvent-free efficient microwave assisted synthesis of α,β-unsaturated compounds and their antimicrobial activity assessment. (2019). OAText. Retrieved February 27, 2026, from [Link]

• Synthesis of sterically hindered stilbenes of biological importance. (1988). Royal Society of Chemistry. Retrieved February 27, 2026, from [Link]

• Synthesis, Structural Characterization and Study of Biological Activity of Hydrazine Derivatives. (2017). Material Science Research India. Retrieved February 27, 2026, from [Link]

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• 2. ajrconline.org [ajrconline.org]
• 3. mdpi.com [mdpi.com]
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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Cyclopentyl(4-methoxyphenyl)acetonitrile

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing bottlenecks in the synthesis of sterically hindered arylacetonitriles. The synthesis of cyclopentyl(4-methoxyphenyl)acetonitrile —a critical intermediate in the preparation of various active pharmaceutical ingredients (APIs)—is notoriously problematic.

This guide is designed to move beyond basic recipes. We will deconstruct the thermodynamic and kinetic barriers of this specific alkylation, provide actionable troubleshooting for common failures, and deliver a self-validating, high-yield experimental protocol.

Mechanistic Insights: The Root Cause of Low Yields

The standard synthetic route for cyclopentyl(4-methoxyphenyl)acetonitrile involves the

-alkylation of 4-methoxyphenylacetonitrile with cyclopentyl bromide under basic conditions.

The Core Conflict:

Substitution vs. Elimination When researchers attempt this reaction using traditional strong bases (e.g., NaH, LDA, or KHMDS) in polar aprotic solvents (DMF or THF) [1], they typically report dismal yields (<30%). The causality lies in the nature of the electrophile:

• Steric Hindrance: Cyclopentyl bromide is a secondary alkyl halide. The steric bulk of the cyclopentyl ring significantly raises the activation energy (

  ) for the desired nucleophilic attack by the nitrile carbanion.

• High Basicity Promotes Elimination: Strong, "hard" bases abstract the

  -proton from cyclopentyl bromide much faster than the bulky carbanion can attack the -carbon. This drives the reaction down the elimination pathway, generating volatile cyclopentene and leaving unreacted starting materials.

The Solution: Phase-Transfer Catalysis (PTC) & The Finkelstein Effect To invert the kinetic preference from

back to , we must increase the nucleophilicity of the carbanion while suppressing the system's effective basicity. This is achieved using a Liquid-Liquid Phase-Transfer Catalysis (PTC) system (e.g., 50% aqueous NaOH, Toluene, and Tetrabutylammonium bromide - TBAB) [2].

• Ion-Pair Loosening: TBAB extracts the carbanion into the organic phase as a bulky

  ion pair. The large, diffuse cation prevents tight ion pairing, creating a "naked," highly reactive nucleophile that accelerates the pathway.

• In-situ Halide Exchange: By adding a catalytic amount of Potassium Iodide (KI), cyclopentyl bromide undergoes a Finkelstein reaction to form cyclopentyl iodide in situ. Iodine is a superior leaving group, further lowering the

  activation energy and outcompeting elimination [3].

Troubleshooting Guide & FAQs

Q1: My GC-MS shows massive amounts of cyclopentene, unreacted nitrile, and very little product. How do I fix this? A: You are experiencing runaway

elimination. Immediately abandon strong bases like NaH or NaNH in DMF. Switch to a biphasic PTC system (50% aq. NaOH / Toluene / TBAB). The biphasic system keeps the hydroxide concentration in the organic phase extremely low, preventing it from acting as a hard base, while the TBAB selectively shuttles the nitrile carbanion to react with the halide.

Q2: I switched to the PTC method, but the reaction is stalling at 50% conversion. Should I increase the temperature? A: Do not exceed 60°C, as higher temperatures will re-introduce the

elimination pathway even under PTC conditions. Instead, add 0.1 equivalents of Potassium Iodide (KI). This facilitates an in-situ Finkelstein reaction, converting the sluggish cyclopentyl bromide into highly reactive cyclopentyl iodide, driving the reaction to >90% conversion at mild temperatures (45–50°C).

Q3: I am detecting a heavier byproduct in my LC-MS. Is this dialkylation? A: Yes. Although the cyclopentyl group is bulky, dialkylation can occur if the cyclopentyl bromide is present in a large excess. To minimize this, strictly control your stoichiometry to a 1:1.05 ratio (Nitrile : Halide). Additionally, ensure your stirring rate is highly vigorous (>600 RPM); inadequate mixing in biphasic systems creates localized concentration gradients that promote over-alkylation.

Quantitative Data Summary: Condition Optimization

The following table summarizes the causal relationship between reaction conditions and product yield, validating the shift from classical to PTC methodologies.

Base System	Solvent	Additive	Temp (°C)	Major Pathway	Isolated Yield (%)
NaH (1.2 eq)	DMF	None	0 to 25	Elimination	22%
KHMDS (1.1 eq)	THF	None	-78 to 25	/ Mix	45%
50% NaOH (aq)	Toluene	TBAB (5 mol%)	50	Substitution	78%
50% NaOH (aq)	Toluene	TBAB (5 mol%) + KI (10 mol%)	50	Accelerated	92%

Optimized Experimental Protocol

This self-validating protocol utilizes the optimized PTC/Finkelstein methodology to ensure maximum yield and reproducibility.

Reagents:

• 4-Methoxyphenylacetonitrile: 10.0 g (67.9 mmol, 1.0 eq)

• Cyclopentyl bromide: 10.6 g (71.3 mmol, 1.05 eq)

• Tetrabutylammonium bromide (TBAB): 1.09 g (3.4 mmol, 0.05 eq)

• Potassium Iodide (KI): 1.13 g (6.8 mmol, 0.10 eq)

• Toluene: 50 mL

• 50% (w/w) Aqueous NaOH: 16.3 g (~200 mmol, 3.0 eq)

Step-by-Step Methodology:

• System Assembly: To a 250 mL three-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and internal thermometer, add 4-methoxyphenylacetonitrile, cyclopentyl bromide, TBAB, KI, and Toluene.

• Initiation: Begin vigorous mechanical stirring (minimum 600 RPM to ensure complete emulsion of the two phases).

• Base Addition: Dropwise, add the 50% aqueous NaOH solution over 15 minutes. A slight exotherm may be observed.

• Thermal Maturation: Heat the biphasic mixture to an internal temperature of 50°C. Maintain this temperature and vigorous stirring for 8 to 10 hours. Monitor progression via TLC (Hexanes:EtOAc 8:2) or GC-MS until the nitrile precursor is consumed.

• Quenching & Phase Separation: Cool the reaction to room temperature. Add 50 mL of cold distilled water to dissolve precipitated salts. Transfer to a separatory funnel and isolate the upper organic (toluene) layer.

• Washing & Drying: Wash the organic layer sequentially with 1M HCl (30 mL) to neutralize residual base, followed by brine (30 mL). Dry the organic phase over anhydrous

  .

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product can be purified via vacuum distillation or silica gel chromatography to yield pure cyclopentyl(4-methoxyphenyl)acetonitrile as a pale oil/low-melting solid.

Pathway & Troubleshooting Visualization

The following diagram maps the kinetic pathways and decision matrix for optimizing this synthesis.

Reaction pathway mapping E2 vs SN2 competition and PTC/Finkelstein optimization.

References

• Title: Patent Application Publication US 2005/0267095 A1 (Preparation of intermediates using NaH/DMF) Source: Google APIs / US Patent Office URL: [Link]

• Title: Phase Transfer Catalysis in Pharmaceutical Industry Source: Polish Pharmaceutical Society (PTFarm) URL: [Link]

Minimizing dialkylation side products in alpha-cyclopentyl nitrile synthesis

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals facing chemoselectivity challenges during the synthesis of

-cyclopentyl nitriles.

Overview: The Dialkylation Dilemma

The

-alkylation of primary nitriles (R-CH₂-CN) with cyclopentyl electrophiles is a fundamental carbon-carbon bond-forming reaction. However, the formation of the -dicyclopentyl nitrile side product is a notorious bottleneck. Because the nitrile group is strongly polarized, it stabilizes the adjacent carbanion (ketenimine anion) effectively [1]. Once the first cyclopentyl group is added, the remaining -proton retains significant acidity. If thermodynamic equilibration occurs, fast proton transfer between the monoalkylated product and unreacted starting material leads to runaway dialkylation.

Troubleshooting & FAQs

Q1: Why am I seeing up to 30%

-dicyclopentyl nitrile despite using a strict 1:1 stoichiometry of nitrile to cyclopentyl bromide? Causality: This is a classic symptom of operating under thermodynamic control . When using heterogeneous or weaker bases (e.g., NaH, K₂CO₃, or alkoxides) in polar aprotic solvents at room temperature, the deprotonation of the starting nitrile is not instantaneous. As the monoalkylated product forms, it undergoes rapid proton exchange with the unreacted ketenimine anion. Because the monoalkylated enolate is highly nucleophilic, it readily attacks a second equivalent of cyclopentyl bromide. Stoichiometry alone cannot outcompete the kinetics of this acid-base equilibration.

Q2: How can I optimize traditional

conditions to strictly favor monoalkylation? Causality: You must shift the reaction to kinetic control [2].

• Base Selection: Use a strong, soluble, non-nucleophilic base like Lithium Diisopropylamide (LDA) or LiHMDS.

• Temperature: Operate at strictly -78 °C. Low temperatures freeze the proton-transfer equilibrium.

• Order of Addition: Add the nitrile to the LDA to ensure 100% quantitative formation of the ketenimine anion before any electrophile is introduced.

• Electrophile: Use cyclopentyl iodide or cyclopentyl triflate instead of the bromide to accelerate the

  step at cryogenic temperatures, minimizing the time the reactive anion spends in solution.

Q3: Is there a modern catalytic alternative that inherently prevents over-alkylation? Causality: Yes. The "Borrowing Hydrogen" (Hydrogen Autotransfer) methodology completely bypasses the

dialkylation pathway [3]. By reacting the starting nitrile with cyclopentanol in the presence of a Ruthenium or Manganese pincer catalyst, the alcohol is temporarily dehydrogenated to cyclopentanone. The nitrile condenses with the ketone to form an -unsaturated nitrile. This intermediate is sterically blocked from further condensation. The catalyst then returns the borrowed hydrogen to reduce the double bond, yielding exclusively the mono- -cyclopentyl nitrile [4].

Quantitative Data: Condition Comparison

The following table summarizes the causal relationship between reaction conditions and the resulting chemoselectivity.

Reaction Strategy	Base / Catalyst	Electrophile / Reagent	Temp (°C)	Mono:Di Ratio	Isolated Yield (%)
Thermodynamic	NaH (1.5 eq)	Cyclopentyl Bromide	25 °C	65:35	52%
Kinetic	LDA (1.05 eq)	Cyclopentyl Iodide	-78 °C	95:5	84%
Borrowing Hydrogen	Ru-Pincer (1 mol%)	Cyclopentanol	140 °C	>99:1	89%
Borrowing Hydrogen	Mn-MACHO (2 mol%)	Cyclopentanol	130 °C	>99:1	86%

Experimental Methodologies

Protocol A: Kinetic Control via LDA (Traditional )

This protocol establishes a self-validating kinetic trap to prevent anion equilibration.

• Preparation: Flame-dry a Schlenk flask under argon. Add anhydrous THF (0.5 M relative to nitrile) and diisopropylamine (1.1 eq). Cool to -78 °C.

• Base Generation: Dropwise add

  -BuLi (1.05 eq, 2.5 M in hexanes). Stir for 30 minutes.

• Anion Formation: Slowly add the primary nitrile (1.0 eq) dissolved in a minimum volume of THF over 15 minutes.

  • Self-Validation Check: The solution must turn a distinct, persistent deep yellow/orange, confirming quantitative ketenimine anion formation. If the solution remains pale, moisture has compromised the LDA; abort and restart.

• Alkylation: Add cyclopentyl iodide (1.05 eq) dropwise. Maintain at -78 °C for 2 hours.

• Quenching: Quench cold with saturated aqueous NH₄Cl before allowing the flask to warm to room temperature.

  • Self-Validation Check: GC-MS analysis of the crude mixture must show the M+68 peak (dialkylated impurity) at <5% relative to the M+ (monoalkylated) peak. A higher ratio indicates a temperature spike breached the kinetic trap during electrophile addition.

Protocol B: Hydrogen Autotransfer (Borrowing Hydrogen)

This protocol utilizes metal-ligand cooperative catalysis for absolute mono-selectivity.

• Preparation: In an argon-filled glovebox, charge a pressure tube with the primary nitrile (1.0 eq), cyclopentanol (1.5 eq), catalytic Cs₂CO₃ (20 mol%), and the Ru-pincer catalyst (e.g., Ru-MACHO, 1 mol%).

• Solvent: Add anhydrous toluene (1.0 M). Seal the tube.

• Reaction: Heat the mixture to 140 °C for 18 hours behind a blast shield.

  • Self-Validation Check: Monitor the reaction via TLC or GC. The transient appearance of the

    -unsaturated nitrile intermediate confirms the dehydrogenation/condensation cycle is active.

• Workup: Cool to room temperature, filter through a short pad of silica to remove the metal catalyst, and concentrate under reduced pressure. The product is exclusively monoalkylated.

Mechanistic Pathway Visualization

Reaction pathways for nitrile cyclopentylation comparing thermodynamic, kinetic, and catalytic methods.

References

• Chemistry of Nitriles LibreTexts Organic Chemistry[Link]

• Synthesis from Nitriles with Retention of the Cyano Group Thieme-Connect (S.-I. Murahashi)[Link]

• Facile Ruthenium(II)-Catalyzed ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -Alkylation of Arylmethyl Nitriles Using Alcohols Enabled by Metal–Ligand Cooperation ResearchGate (Dalton Transactions)[Link]

• Sustainable Alkylation of Nitriles with Alcohols by Manganese Catalysis Organic Chemistry Portal (J. Org. Chem. 2019)[Link]

Technical Support Center: Purification of Cyclopentyl(4-methoxyphenyl)acetonitrile

Welcome to the technical support center for the purification of Cyclopentyl(4-methoxyphenyl)acetonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for challenges encountered during column chromatography. We will move beyond simple procedural steps to explain the underlying principles, empowering you to make informed decisions during your purification process.

Introduction: The Purification Challenge

Cyclopentyl(4-methoxyphenyl)acetonitrile is a molecule of interest in pharmaceutical and chemical synthesis. Its structure presents a unique purification challenge: it contains a polar nitrile (C≡N) and a methoxy (-OCH₃) group, but also significant non-polar character from the phenyl and cyclopentyl rings. This amphiphilic nature requires a well-optimized column chromatography strategy to effectively separate it from starting materials, by-products, and other impurities that may have very similar polarities.[1] This guide provides a systematic approach to developing a robust purification protocol and troubleshooting common issues.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions that form the basis of a successful column chromatography separation for Cyclopentyl(4-methoxyphenyl)acetonitrile.

Q1: What is flash column chromatography and why is it the preferred method for this compound?

Flash column chromatography is a purification technique that uses a stationary phase (like silica gel) packed in a column and a liquid mobile phase (a solvent or solvent mixture) to separate components of a mixture.[2] Unlike traditional gravity chromatography, flash chromatography applies positive pressure (using compressed air or a pump) to force the solvent through the column more quickly.[3][4] This significantly reduces purification time from hours or days to minutes, which is crucial for sensitive compounds and for increasing throughput in a research or development setting.[5][6] For an intermediate like Cyclopentyl(4-methoxyphenyl)acetonitrile, this efficiency is essential for rapid process development.

Q2: What stationary phase should I use and why?

For this compound, normal-phase silica gel is the most appropriate and widely used stationary phase.[3] Here’s the rationale:

• Polarity: Silica gel is a highly polar adsorbent due to the presence of silanol groups (Si-OH) on its surface.[7]

• Interaction Mechanism: The separation occurs based on the polarity of the compounds. The polar nitrile and methoxy groups of your target compound will interact with the polar silica gel via hydrogen bonding and dipole-dipole interactions. Non-polar impurities will have weaker interactions and elute faster, while more polar impurities will have stronger interactions and elute slower, allowing for separation.

Q3: How do I select the right mobile phase (solvent system)?

The key to good separation is selecting a mobile phase with the optimal polarity to differentiate between your target compound and its impurities. The process should always start with Thin-Layer Chromatography (TLC).[3][8]

• Starting Point: A mixture of a non-polar solvent like n-hexane and a moderately polar solvent like ethyl acetate is the industry standard and an excellent starting point.[9][10]

• Optimization Goal: The goal is to find a solvent ratio where your target compound, Cyclopentyl(4-methoxyphenyl)acetonitrile, has an Rf value between 0.2 and 0.35 on a TLC plate.[3][11]

  • An Rf value is the ratio of the distance traveled by the compound to the distance traveled by the solvent front.[12]

  • An Rf in this range ensures the compound will move through the column at a reasonable rate, but slowly enough to separate from less polar and more polar impurities.[11]

Q4: What is the difference between "wet loading" and "dry loading," and which should I use?

• Wet Loading: The crude sample is dissolved in a minimal amount of the mobile phase (or a less polar solvent like dichloromethane) and carefully pipetted onto the top of the column.[11] This is quick and easy for samples that are readily soluble in non-polar solvents.

• Dry Loading: The crude sample is dissolved in a suitable solvent, mixed with a small amount of silica gel, and the solvent is evaporated to yield a free-flowing powder. This powder is then carefully added to the top of the column.[11]

Recommendation for Cyclopentyl(4-methoxyphenyl)acetonitrile: Dry loading is highly recommended. [6] The presence of the polar nitrile group may limit its solubility in the highly non-polar solvent system you will likely start the column with (e.g., 95:5 Hexane:Ethyl Acetate). Attempting to wet load with a more polar solvent can disrupt the top of the column and lead to poor separation (band broadening).[3] Dry loading ensures the compound is introduced to the column in a sharp, concentrated band, leading to superior resolution.

Section 2: Core Experimental Protocols

These protocols provide a validated, step-by-step workflow for the purification process.

Protocol 1: TLC for Solvent System Optimization

• Prepare TLC Chamber: Add your chosen solvent system (e.g., 9:1 Hexane:Ethyl Acetate) to a TLC chamber to a depth of ~0.5 cm. Place a piece of filter paper inside to saturate the chamber atmosphere.[12]

• Spot the Plate: Dissolve a tiny amount of your crude material in a volatile solvent (like ethyl acetate or dichloromethane). Using a capillary tube, carefully spot the solution onto the pencil line at the bottom of a silica gel TLC plate.[13]

• Develop the Plate: Place the TLC plate in the chamber and allow the solvent to travel up the plate via capillary action until it is ~1 cm from the top.[12]

• Visualize: Remove the plate and immediately mark the solvent front with a pencil. Visualize the spots under a UV lamp (254 nm). Circle the spots lightly with a pencil.

• Analyze & Adjust: Calculate the Rf value for your target spot.

  • If Rf is too low (<0.2), the solvent is not polar enough. Increase the proportion of ethyl acetate (e.g., try 8:2 Hexane:EtOAc).[2]

  • If Rf is too high (>0.4), the solvent is too polar. Decrease the proportion of ethyl acetate (e.g., try 9.5:0.5 Hexane:EtOAc).[2]

  • Repeat until the target compound has an Rf of ~0.2-0.35 and is well-separated from major impurities.

Protocol 2: Dry Sample Loading and Column Chromatography

• Prepare the Column: Secure a glass column vertically. Pack the column with silica gel using the "slurry" method (mixing silica with the initial, non-polar eluent and pouring it in). Gently tap the column to settle the silica into a uniform bed. Add a thin layer of sand on top to protect the silica surface.[11]

• Prepare the Sample (Dry Loading): Dissolve your crude Cyclopentyl(4-methoxyphenyl)acetonitrile in a minimal amount of a volatile solvent (e.g., dichloromethane). Add silica gel (typically 1-2 times the weight of your crude product). Evaporate the solvent completely using a rotary evaporator until you have a dry, free-flowing powder.[11]

• Load the Column: Carefully transfer the silica-adsorbed sample onto the sand layer at the top of your packed column, ensuring an even layer. Add another thin layer of sand on top of the sample layer.

• Run the Column: Carefully add your optimized starting eluent to the column. Apply pressure and begin collecting fractions.

• Monitor Elution: Collect fractions of a consistent size (e.g., 10-20 mL for a medium-sized column). Spot every few fractions on a TLC plate to track the elution of your compound.[3]

• Gradient Elution (if needed): If separation is difficult, you can employ a gradient. After eluting the less polar impurities, you can gradually increase the polarity of your mobile phase (e.g., from 5% EtOAc to 10% EtOAc) to elute your target compound and then more polar impurities.[14]

• Combine and Concentrate: Once you have identified the fractions containing your pure product (via TLC), combine them in a round-bottom flask and remove the solvent under reduced pressure.

Section 3: Troubleshooting Guide

Even with a well-designed protocol, issues can arise. This section provides solutions to common problems in a question-and-answer format.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Separation / Co-elution	1. Incorrect Solvent System: The polarity of the eluent is not optimized to resolve the compounds.[8]2. Column Overloading: Too much sample was loaded for the amount of silica used.3. Poor Column Packing: Channels or cracks in the silica bed are causing uneven solvent flow.	1. Re-optimize with TLC: Find a solvent system that gives a larger ∆Rf between your product and the impurity. Consider a different solvent system (e.g., Dichloromethane/Hexane or Toluene/Ethyl Acetate) which can alter the selectivity.[15]2. Reduce Sample Load: A general rule is to use a silica-to-crude-product weight ratio of at least 40:1 for moderately difficult separations.[11]3. Repack the Column: Ensure the silica is packed as a uniform, homogenous bed without any air gaps.
Compound Tailing / Streaking	1. Acidic Silica Interaction: The nitrile group can have a weak basic character, leading to strong, non-ideal interactions with acidic silanol groups on the silica surface.[16]2. Sample Overloading: The concentration of the sample band is too high.3. Insolubility: The compound is not fully soluble in the mobile phase as it moves down the column.	1. Neutralize the Silica: Add a small amount of triethylamine (~0.5-1%) to your eluent. This will deactivate the most acidic sites on the silica gel and improve peak shape.[14]2. Use a Larger Column/Less Sample: Increase the amount of stationary phase relative to the sample.3. Ensure Dry Loading: This is the best way to avoid solubility issues at the point of application.
Compound Won't Elute (Stuck on Column)	1. Mobile Phase is Not Polar Enough: The eluent does not have sufficient strength to displace the compound from the silica gel.[2]2. Compound Decomposition: The compound may be unstable on the acidic silica gel.	1. Increase Eluent Polarity: Gradually increase the percentage of the polar solvent (e.g., ethyl acetate) in your mobile phase.[11]2. Deactivate the Silica: Use silica that has been treated with a base (like triethylamine) or consider using a different stationary phase like alumina if acid sensitivity is a known issue.[14]
Compound Elutes Too Fast (Runs with Solvent Front)	1. Mobile Phase is Too Polar: The eluent is too strong, causing all compounds to move quickly with the solvent without sufficient interaction with the stationary phase.[2]	1. Decrease Eluent Polarity: Start with a much less polar solvent system (e.g., increase the proportion of hexane). Re-optimize using TLC to find the correct starting polarity.[11]
Low Product Recovery	1. Irreversible Adsorption: The compound is sticking irreversibly to the silica, often due to acidity.2. Fractions Cut Too Narrowly: Some of the product may have been discarded in mixed fractions.3. Compound is Volatile: The product may be lost during solvent evaporation.	1. Use Deactivated Silica: Add triethylamine to the eluent.[14]2. Analyze All Fractions: Use TLC to check all fractions near your product's elution point. It may be necessary to re-chromatograph mixed fractions.3. Careful Evaporation: Use moderate temperatures on the rotary evaporator and avoid leaving the product under high vacuum for extended periods.

Section 4: Visual Workflows and Data

Diagrams (Graphviz)

Caption: Workflow for solvent system optimization using TLC.

Caption: Overall workflow for purification by column chromatography.

Caption: Decision tree for troubleshooting common chromatography issues.

References

• Benchchem. (n.d.). Application Notes & Protocols for the Synthesis of Pharmaceutical Intermediates.
• Phenomenex. (2025, June 6). Flash Chromatography: Principles & Applications.
• Patsnap Eureka. (2025, August 21). How to Use Flash Column Chromatography for Rapid Purification — Best Practices and Yield Benchmarks.
• Science. (n.d.). SOP: FLASH CHROMATOGRAPHY.
• ResearchGate. (2021). A REVIEW ON FLASH CHROMATOGRAPHY AND ITS PHARMACEUTICAL APPLICATIONS.
• Welch Materials, Inc. (2018, August 23). Troubleshooting 6 Common Problems in Liquid Chromatography Separations.
• Danaher Life Sciences. (n.d.). Preparative Silica Columns for Efficient Chromatography.
• University of Rochester. (n.d.). Purification: Tips for Flash Column Chromatography.
• Sacred Heart University. (n.d.). 5. Thin Layer Chromatography.
• CommonOrganicChemistry.com. (n.d.). Running a Silica Gel Column.
• Reddit. (2025, June 12). Adding toluene/other aromatic to solvent system for flash chromatography to separate coeluting aromatic compounds.
• LCGC. (n.d.). Liquid Chromatography Problem Solving and Troubleshooting.
• Chemistry Hall. (2020, January 2). Thin Layer Chromatography: A Complete Guide to TLC.
• University of Wisconsin-Madison. (n.d.). CHEM 344 Thin Layer Chromatography.
• uHPLCs. (n.d.). The little secrets of silica gel in liquid chromatography columns.
• Ghosh, A. et al. (2014). A review on impurity profile of pharmaceutical drug substances and the role of analytical methods for their determination. International Journal of Pharmaceutical Sciences and Research, 5(10), 4078-4108.
• Supporting Information for "Replacing Stoichiometric Silver Oxidant with Air: Ligated Pd(II)- Catalysis to β-Aryl Carbonyl Derivatives with Improved Chemoselectivity". (n.d.).
• Columbia University. (n.d.). Column chromatography.
• Scott, R. P. W., & Kucera, P. (1973). The silica-gel surface and its interactions with solvent and solute in liquid chromatography. Faraday Symposia of the Chemical Society, 8, 10-21.

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• 2. community.wvu.edu [community.wvu.edu]
• 3. science.uct.ac.za [science.uct.ac.za]
• 4. researchgate.net [researchgate.net]
• 5. Flash Chromatography: Principles & Applications | Phenomenex [phenomenex.com]
• 6. How to Use Flash Column Chromatography for Rapid Purification — Best Practices and Yield Benchmarks [eureka.patsnap.com]
• 7. lifesciences.danaher.com [lifesciences.danaher.com]
• 8. columbia.edu [columbia.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. rsc.org [rsc.org]
• 11. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]
• 12. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 13. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 14. Purification [chem.rochester.edu]
• 15. reddit.com [reddit.com]
• 16. The little secrets of silica gel in liquid chromatography columns_ [uhplcslab.com]

Technical Support Center: Troubleshooting Cyclopentyl Alkylation Reactions

Welcome to the Advanced Technical Support Center for Cyclopentyl Alkylation. Secondary alkylations—specifically involving cyclopentyl halides or sulfonates—are notoriously difficult due to the inherent geometric constraints of the five-membered ring. This guide is designed for researchers and drug development professionals to diagnose, troubleshoot, and bypass low conversion rates using fundamentally sound mechanistic principles.

Part 1: Diagnostic Workflow

Before altering your reaction parameters, it is critical to identify the specific failure mode of your current alkylation attempt. The diagnostic flowchart below outlines the logical progression from failure identification to mechanistic resolution.

Fig 1: Diagnostic workflow for troubleshooting cyclopentyl alkylation failures.

Part 2: Frequently Asked Questions & Mechanistic Troubleshooting

Q1: Why is my cyclopentyl alkylation yielding mostly cyclopentene instead of the desired alkylated product? A: This is a classic mechanistic conflict between substitution (

) and elimination (E2). Because the cyclopentyl halide is a secondary carbon, the steric hindrance of the ring structure raises the transition state energy barrier by approximately 3–4 kcal/mol compared to primary halides (1)[1]. Concurrently, the barrier for the competing E2 elimination is lowered by a similar margin because the resulting alkene is stabilized by alkyl substitution[1]. When you use a strong, hard base (like NaH or KOtBu), the E2 pathway outcompetes , rapidly dehydrohalogenating your starting material into cyclopentene (2)[2]. Resolution: Switch to a milder, non-nucleophilic base like or to suppress the elimination pathway[2].

Q2: How can I minimize the formation of N,N-dicyclopentyl byproducts (dialkylation)? A: Dialkylation occurs when the mono-alkylated product becomes more nucleophilic than the starting material. To suppress this, you must control the stoichiometry by using a slight excess of your nucleophile (e.g., 1.2 to 1.5 equivalents of amine) relative to the cyclopentyl halide (2)[2]. Additionally, employ a slow, dropwise addition of the cyclopentyl halide to maintain a low concentration of the alkylating agent in the reaction matrix, favoring mono-alkylation[2].

Q3: Standard

optimization has failed. Is there a way to bypass the nucleophilic substitution paradigm entirely? A: Yes. When is fundamentally non-viable due to extreme steric hindrance, shifting to a radical-based mechanism is the definitive solution. Single Electron Transfer (SET) via metallaphotoredox catalysis cleaves the C-X bond to generate a cyclopentyl radical. Because radicals are uncharged and adopt a planar (or rapidly inverting) geometry, they are virtually immune to the steric repulsions that plague transition states. Dual Iridium/Nickel or Copper/Photoredox catalysis can seamlessly couple cyclopentyl radicals with amine or aryl partners (3)[3]. Alternatively, electrochemical reductive cross-coupling has shown high efficacy, yielding up to 82% for cyclopentyl bromide cross-couplings (4)[4].

Part 3: Quantitative Data Comparison

The table below summarizes the expected outcomes of various reaction paradigms when attempting to couple cyclopentyl bromide with a standard nucleophile/coupling partner.

Reaction Paradigm	Catalyst / Base	Solvent	Temp (°C)	Primary Mechanism	Alkylation Yield (%)	Elimination (E2) (%)
Unoptimized	NaH (Strong)	THF	60	E2 Dominant	< 10%	> 80%
Optimized	(Mild)	DMF	80	Mixed / E2	35%	40%
Finkelstein	+ NaI	DMF	60	Accelerated	78%	12%
Photoredox Dual Catalysis	Ir(ppy)3 / NiCl2	MeCN	25	Radical / SET	92%	< 2%
Electrochemical	Ni / Zn (Anode)	DMF	25	Radical / SET	82%	< 5%

Part 4: Validated Experimental Protocols

Protocol A: Finkelstein-Accelerated Alkylation

Causality: Adding Sodium Iodide (NaI) converts the cyclopentyl bromide into a more reactive cyclopentyl iodide in situ. The softer, more polarizable iodide is a superior leaving group, which lowers the

activation energy and allows the reaction to proceed at lower temperatures, thereby outcompeting the higher-energy E2 elimination pathway.

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with inert Argon.

• Reagent Loading: Add the nucleophile (1.5 eq), anhydrous

  (2.0 eq), and anhydrous NaI (1.0 eq) to the flask.

• Solvation: Suspend the mixture in strictly anhydrous DMF (0.2 M relative to the nucleophile). Stir at room temperature for 15 minutes to pre-activate the nucleophile.

• Alkylating Agent Addition: Add cyclopentyl bromide (1.0 eq) dropwise over 10 minutes via syringe.

• Heating: Elevate the temperature to 60°C and stir for 12–24 hours.

• Self-Validating System Check: Within the first 30–60 minutes, the reaction mixture will turn noticeably cloudy as NaBr precipitates (NaBr is significantly less soluble in DMF than NaI). This physical change confirms that the halogen exchange is successfully occurring before the nucleophile is fully consumed.

Protocol B: Metallaphotoredox C-C Cross-Coupling

Causality: This protocol bypasses the

steric barrier entirely. An Iridium photocatalyst generates a cyclopentyl radical, which is then intercepted by a Nickel catalytic cycle to forge the new bond.

Fig 2: Metallaphotoredox pathway bypassing SN2 steric hindrance via radical generation.

• Preparation: In a nitrogen-filled glovebox, equip a 20 mL vial with a magnetic stir bar.

• Catalyst Loading: Add

  (5 mol%), dtbbpy ligand (5 mol%), and the photocatalyst (1 mol%).

• Reagent Loading: Add the aryl/heteroaryl coupling partner (1.0 eq) and cyclopentyl bromide (1.5 eq).

• Solvation & Base: Add anhydrous Acetonitrile (MeCN) to achieve a 0.1 M concentration, followed by an amine base (e.g., Cy2NMe, 2.0 eq) to act as the terminal reductant.

• Irradiation: Seal the vial, remove it from the glovebox, and place it in a photoreactor equipped with 440 nm blue LEDs. Stir vigorously at 25°C for 24 hours.

• Self-Validating System Check: Upon irradiation, the solution will exhibit a vibrant, sustained luminescence. Over the first hour, a distinct color shift from pale green (Ni II resting state) to deep red/brown will occur. This visual shift is a direct confirmation of active catalyst turnover and the successful formation of the critical Ni(I)/Ni(III) intermediates.

Part 5: References

• How Alkyl Halide Structure Affects E2 and SN2 Reaction Barriers ACS Publications URL:

• Optimizing N4-Cyclopentylpyridine-3,4-diamine reaction conditions for higher yield Benchchem URL:

• Decarboxylative sp3 C–N coupling via dual copper and photoredox catalysis Macmillan Group (Princeton University) URL:

• Recent Advancements in Nickel-Catalyzed Electrochemical Reductive Cross-Coupling ACS Organic & Inorganic Au URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Reaction Temperature for Sterically Hindered Nitrile Alkylation

Welcome to the technical support center for optimizing reaction temperatures in the alkylation of sterically hindered nitriles. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this challenging but crucial chemical transformation. Here, we move beyond simple protocols to explain the "why" behind experimental choices, ensuring your work is built on a foundation of scientific integrity and practical expertise.

Introduction: The Temperature Tightrope in Hindered Nitrile Alkylation

The C-alkylation of nitriles is a cornerstone of organic synthesis, providing a powerful route to valuable cyanoalkylated compounds that are key intermediates in the synthesis of pharmaceuticals and fine chemicals.[1][2] However, when the nitrile substrate is sterically hindered, the reaction becomes significantly more challenging. Steric hindrance around the α-carbon slows down the desired C-alkylation, often requiring more forcing conditions, particularly higher temperatures. This, however, is a double-edged sword. While elevated temperatures can provide the necessary activation energy to overcome steric barriers, they can also promote a host of undesirable side reactions, leading to reduced yields, complex product mixtures, and potential thermal decomposition.[3]

This guide provides a comprehensive framework for understanding and optimizing the critical parameter of reaction temperature. We will delve into troubleshooting common issues, answer frequently asked questions, and provide detailed protocols to empower you to control your reaction outcomes with precision.

Troubleshooting Guide: A-Q&A Approach

This section addresses specific problems you may encounter during your experiments, with a focus on temperature-related causes and solutions.

Issue 1: Low or No Conversion to the Desired Alkylated Product

Question: I am attempting to alkylate a sterically hindered nitrile, but I am observing very low conversion, or the reaction is not proceeding at all. I have confirmed the quality of my reagents and the inertness of my atmosphere. What temperature-related factors should I consider?

Answer:

Low or no conversion in the alkylation of a sterically hindered nitrile is a common issue directly linked to insufficient activation energy. Here’s a breakdown of potential temperature-related causes and actionable solutions:

• Insufficient Temperature: The most straightforward cause is that the reaction temperature is too low to overcome the activation energy barrier imposed by steric hindrance.

  • Solution: Gradually increase the reaction temperature in a controlled manner. A stepwise increase of 10-20 °C, with careful monitoring by TLC or GC/LC-MS at each stage, is recommended. For some challenging substrates, temperatures as high as 140 °C or more may be necessary.[4]

• Kinetic vs. Thermodynamic Control: At lower temperatures, the reaction may be under kinetic control, favoring the formation of a less stable, but more rapidly formed product.[5][6] In the case of deprotonation of an unsymmetrical ketone (an analogous system), low temperatures favor the kinetic enolate, which is formed by removing the most accessible α-hydrogen.[6] A similar principle can apply to nitrile alkylation.

  • Solution: If you suspect you are in a kinetic regime that is not productive, increasing the temperature can shift the reaction towards thermodynamic control, favoring the formation of the more stable, desired product.[5][6] This often requires longer reaction times to allow the system to reach equilibrium.[6]

• Poor Solubility at Low Temperatures: Your reagents, particularly the deprotonated nitrile (the nitronate anion), may have poor solubility in the chosen solvent at lower temperatures, effectively preventing the reaction from occurring.

  • Solution: In addition to increasing the temperature to improve solubility, consider a solvent screen. Solvents with higher boiling points that can better solvate the intermediate ions at elevated temperatures, such as THF, toluene, or dioxane, may be beneficial.

Issue 2: Formation of Significant Side Products

Question: I am getting some of my desired product, but my reaction mixture is contaminated with significant byproducts. How can I use temperature to minimize these?

Answer:

The formation of side products is often a direct consequence of the reaction temperature being too high or not precisely controlled. Here are common side reactions and how to mitigate them through temperature optimization:

• O-Alkylation: The nitronate anion is an ambident nucleophile, meaning it can react at either the carbon or the nitrogen. While C-alkylation is typically desired, O-alkylation can become a significant competing pathway, especially with highly reactive alkylating agents or under certain conditions. Steric crowding at the nucleophilic carbon can also favor O-alkylation.[7]

  • Solution: The ratio of C- to O-alkylation can be temperature-dependent. Often, C-alkylation is the thermodynamically favored pathway. Running the reaction at the lowest possible temperature that still allows for a reasonable reaction rate can favor the kinetic product, which in some cases might be the desired C-alkylated product. Conversely, if O-alkylation is the kinetic product, higher temperatures and longer reaction times might favor the formation of the thermodynamically more stable C-alkylated product. Careful experimentation is key.

• Overalkylation/Polyalkylation: If the initially formed mono-alkylated product still possesses an acidic α-hydrogen, it can be deprotonated and undergo a second alkylation.

  • Solution: This is often exacerbated by high temperatures and an excess of the alkylating agent or base. Lowering the reaction temperature can help to control the rate of the second alkylation. Additionally, using a stoichiometric amount of the limiting reagent (often the nitrile) and adding the alkylating agent slowly at a controlled temperature can minimize overalkylation.

• Elimination Reactions: With secondary or tertiary alkyl halides as alkylating agents, elimination to form an alkene can compete with the desired substitution reaction, particularly at elevated temperatures.

  • Solution: Employ the lowest effective temperature to favor substitution over elimination. The choice of base is also critical here; a less-hindered base might favor substitution, while a bulkier base could promote elimination.

• Decomposition: High temperatures can lead to the decomposition of reagents, intermediates, or even the final product, especially if they are thermally sensitive.[3]

  • Solution: Implement precise temperature control.[3] If high temperatures are unavoidable, consider using a flow reactor, which allows for rapid heating to the target temperature and a very short residence time, minimizing the opportunity for decomposition.[8]

Data Summary: Temperature Effects on Reaction Outcomes

Problem	Potential Temperature-Related Cause	Suggested Temperature Adjustment	Other Considerations
Low/No Conversion	Insufficient activation energy	Gradually increase temperature in 10-20 °C increments	Solvent choice, catalyst selection[9]
O-Alkylation	Kinetic vs. thermodynamic control	Experiment with both lower and higher temperatures	Choice of counter-ion, solvent polarity
Overalkylation	High reaction rate of the second alkylation	Lower the reaction temperature	Stoichiometry control, slow addition of alkylating agent
Elimination	High temperature favoring elimination pathway	Use the lowest effective temperature	Choice of base, nature of the alkylating agent
Decomposition	Thermal instability of reaction components	Reduce temperature, consider flow chemistry for short residence times[3][8]	Inert atmosphere, purity of reagents

Frequently Asked Questions (FAQs)

Q1: What is a good starting temperature for the alkylation of a novel, sterically hindered nitrile?

A1: A good starting point is often room temperature (around 25 °C) to assess the baseline reactivity.[10] If no reaction is observed after a reasonable time (e.g., a few hours), a gradual increase in temperature is warranted. For many systems utilizing common bases like LDA (lithium diisopropylamide), initial deprotonation is often carried out at low temperatures (e.g., -78 °C) to ensure kinetic control and prevent side reactions.[11] After the formation of the nitronate, the temperature can be slowly raised upon addition of the alkylating agent.

Q2: How does the choice of base influence the optimal reaction temperature?

A2: The choice of base is intrinsically linked to the required reaction temperature. Strong, non-nucleophilic bases like LDA are often used at very low temperatures (-78 °C) to achieve rapid and complete deprotonation, forming the "kinetic enolate."[11] Weaker bases, such as alkali metal carbonates (e.g., Cs2CO3), may require higher temperatures to facilitate deprotonation and subsequent alkylation.[1]

Q3: Can I use microwave irradiation to accelerate the reaction?

A3: Microwave irradiation can be a very effective tool for accelerating these reactions, as it allows for rapid and uniform heating to high temperatures. This can significantly reduce reaction times. However, it's crucial to be aware that the high temperatures achieved can also accelerate side reactions. Careful optimization of the microwave parameters (temperature, time, and power) is essential.

Q4: What are the safety implications of running these reactions at high temperatures?

A4: High-temperature reactions, especially those involving exothermic events, pose a risk of thermal runaway.[3] It is critical to have robust temperature control systems in place.[3] Reactions should be conducted behind a blast shield, and pressure-rated vessels should be used if there is a possibility of gas evolution. It is also important to consider the thermal stability of all reagents and solvents at the intended reaction temperature.

Experimental Protocols

Protocol 1: General Procedure for Temperature Screening

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a septum, dissolve the sterically hindered nitrile (1.0 equiv) in an appropriate anhydrous solvent (e.g., THF, 0.2-0.5 M).

• Deprotonation: Cool the solution to the desired initial temperature (e.g., -78 °C with a dry ice/acetone bath, or 0 °C with an ice/water bath).

• Base Addition: Add the chosen base (e.g., a solution of LDA in THF, 1.1 equiv) dropwise, ensuring the internal temperature remains constant. Stir for 30-60 minutes to ensure complete formation of the nitronate.

• Alkylation: Add the alkylating agent (1.0-1.2 equiv) dropwise at the same low temperature.

• Temperature Screening:

  • Allow the reaction to stir at the initial low temperature for 1 hour. Take an aliquot for analysis (TLC, GC/LC-MS).

  • If no reaction is observed, slowly warm the reaction mixture to the next temperature point (e.g., 0 °C, then room temperature, then reflux).

  • Hold the reaction at each temperature for a set period (e.g., 2-4 hours), taking an aliquot for analysis at each interval.

• Workup: Once the optimal temperature and time are determined, quench the reaction at a low temperature by the slow addition of a proton source (e.g., saturated aqueous NH4Cl).

• Analysis: Extract the product with an appropriate organic solvent, dry the organic layer, and concentrate. Analyze the crude product mixture to determine conversion and the ratio of products.

Protocol 2: Low-Temperature Reaction Setup

For reactions requiring sub-ambient temperatures, a properly insulated cooling bath is essential for maintaining a stable temperature.

• Bath Preparation: For -78 °C, use a Dewar flask filled with acetone, and slowly add dry ice until the desired temperature is reached. For other temperatures, a cryocooler or a salt-ice bath can be used.

• Flask Immersion: Immerse the reaction flask in the cooling bath, ensuring the solvent level inside the flask is below the level of the coolant.

• Temperature Monitoring: Place a calibrated low-temperature thermometer or thermocouple directly into the reaction mixture to monitor the internal temperature accurately. Do not rely on the bath temperature alone.

• Reagent Addition: Use a syringe pump for the slow, controlled addition of reagents to prevent localized warming and potential side reactions.

Visualizing Reaction Control: Kinetic vs. Thermodynamic Pathways

The following diagram illustrates the energy profile for a reaction with competing kinetic and thermodynamic pathways. Understanding this concept is crucial for temperature optimization.

Caption: Energy profile of kinetic vs. thermodynamic control.

Troubleshooting Workflow Diagram

This flowchart provides a logical sequence for troubleshooting common issues in sterically hindered nitrile alkylation.

Caption: Troubleshooting workflow for temperature optimization.

References

• Smolecule. (n.d.). Reducing decomposition in high-temperature alkylation.
• Unknown. (2025, July 15). Alkyl Strategies for Optimizing Reaction Conditions.
• ResearchGate. (n.d.). Reaction kinetics for the alkylation of nitrile.
• Master Organic Chemistry. (2022, August 19). Kinetic Versus Thermodynamic Enolates.
• Dalal Institute. (n.d.). Kinetic and Thermodynamic Control.
• Borghs, J. C., Tran, M. A., Sklyaruk, J., Rueping, M., & El-Sepelgy, O. (2019). Sustainable Alkylation of Nitriles with Alcohols by Manganese Catalysis. Journal of Organic Chemistry, 84(13), 7927-7935.
• ThalesNano. (n.d.). A High Temperature Green Method for Direct N-Alkylation with the Phoenix Flow Reactor.
• ResearchGate. (n.d.). Optimization of the alkylation reaction.
• UNICAM. (n.d.). Synthetic Approaches to the Challenging Direct C‐Alkylation and C‐Allylation of Unactivated Nitroalkanes.
• SciSpace. (2022, April 8). Sustainable Alkylation of Nitriles with Alcohols by Manganese Catalysis.
• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control.

Sources

• 1. Sustainable Alkylation of Nitriles with Alcohols by Manganese Catalysis [organic-chemistry.org]
• 2. scispace.com [scispace.com]
• 3. pdf.smolecule.com [pdf.smolecule.com]
• 4. researchgate.net [researchgate.net]
• 5. dalalinstitute.com [dalalinstitute.com]
• 6. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 7. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 8. thalesnano.com [thalesnano.com]
• 9. Alkyl Strategies for Optimizing Reaction Conditions [eureka.patsnap.com]
• 10. researchgate.net [researchgate.net]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]

Removing unreacted cyclopentyl bromide from reaction mixtures

Topic: Purification Strategies for Unreacted Cyclopentyl Bromide Audience: Organic Chemists, Process Engineers, and Medicinal Chemists

Introduction

Welcome to the Technical Support Center. You are likely here because you have a reaction mixture contaminated with unreacted Cyclopentyl Bromide (CPB) . Unlike volatile alkyl halides (e.g., methyl iodide) or highly reactive ones (e.g., benzyl bromide), CPB presents a specific "Goldilocks" problem:

• Boiling Point (~138°C): Too high to remove on a standard rotovap without aggressive heating, which risks product decomposition.

• Secondary Sterics: It reacts slower than primary halides, often leaving residual starting material (

  ) despite extended reflux times.

• Lipophilicity: It "tails" or co-elutes with non-polar products during flash chromatography.

This guide provides three validated modules to remove CPB, ranked by operational scale and product sensitivity.

Module 1: Physical Separation (Vacuum Distillation)

Best For: Stable products with a boiling point significantly higher (>200°C) or lower than CPB.

The Issue: Users often attempt to remove CPB using a standard rotary evaporator at 40°C/20 mbar, only to find the bromide remains. The Science: CPB has a vapor pressure of only ~1.2 kPa (~9 mmHg) at 25°C. To effectively distill it, you must cross the threshold where its vapor pressure equals the system pressure.

Protocol: The "Step-Down" Vacuum

Do not rely on a standard water aspirator. You need a high-vacuum oil pump or a chemically resistant diaphragm pump capable of

.

Estimated Boiling Points at Reduced Pressures:

Pressure (mmHg/Torr)	Est. Boiling Point of CPB	Bath Temp Recommendation
760 (Atm)	137–139°C	Not Recommended
20	~60–65°C	80°C
5	~35–40°C	55°C

| 0.5 (High Vac) | < 0°C | 25°C (RT) |

Troubleshooting Steps:

• The "Bumping" Risk: CPB residues often trap solvent. Start the vacuum slowly while spinning rapidly to prevent bumping.

• Cold Trap: CPB is lachrymatory and harmful. Ensure your cold trap is filled with dry ice/acetone to prevent pump oil contamination.

Module 2: Chemical Scavenging (The "Kill" Step)

Best For: High-value intermediates where distillation is risky (thermal instability) or when CPB co-elutes on silica.

The Logic: Since you cannot physically separate the bromide easily, you must chemically transform it into a species with drastically different polarity (solubility). The Fix: React the unreacted CPB with a secondary amine (e.g., Morpholine) to form a water-soluble quaternary ammonium salt .

Workflow Diagram: Chemical Scavenging

Caption: Transformation of lipophilic alkyl bromide into a hydrophilic ammonium salt for aqueous extraction.

Step-by-Step Protocol:

• Quantify: Estimate the remaining CPB via NMR (look for the methine proton multiplet at

  ).

• Add Scavenger: Add Morpholine (2.0 equivalents relative to the impurity, not the product).

  • Why Morpholine? It is cheap, nucleophilic enough to displace secondary bromides, and easily washed away.

• Heat: Stir the mixture at 50–60°C for 2–4 hours.

  • Note: Secondary bromides react slowly via

    . Room temperature stirring is often insufficient.

• Workup:

  • Dilute with EtOAc or DCM.

  • Wash with 1M HCl (2x). This protonates the excess morpholine and dissolves the newly formed quaternary ammonium salt.

  • Wash with Brine, Dry (

    ), and Concentrate.

Module 3: Chromatographic Purification

Best For: Small scale (<100 mg) or when the product is acid-sensitive (cannot use Module 2).

The Issue: "I purified it on silica, but the bromide is still there." The Science: CPB is non-polar (lipophilic). In standard Hexane/EtOAc gradients, it elutes near the solvent front, often overlapping with non-polar products.

Visualization Troubleshooting (TLC): Alkyl halides are notoriously difficult to see because they do not absorb UV light strongly (no conjugation).

• Don't rely on UV (254 nm). You will miss the impurity.

• Use Iodine (

  ) Chamber: The most reliable method. The bromide will stain as a brown/yellow spot.

• Use

  Stain: CPB will often appear as a faint yellow spot on a purple background after heating.

Separation Strategy:

• Stationary Phase: Silver Nitrate (

  ) impregnated silica is the "nuclear option" for halides, but expensive.

• Standard Silica: Use a shallower gradient. If your product elutes at 20% EtOAc, start at 0% and hold for 5 column volumes to flush the CPB (which usually has an Rf > 0.8 in 10% EtOAc).

Frequently Asked Questions (FAQ)

Q: Can I use high vacuum (lyophilizer) to remove it? A: Generally, no. Lyophilizers are designed for water/ice sublimation. Introducing organic vapors like cyclopentyl bromide can damage the pump seals and acrylic chambers. Use a dedicated chemical vacuum pump with a cold trap.

Q: I tried the morpholine wash, but my product decomposed. What now? A: Your product might be sensitive to the basicity of morpholine or the heating.

• Alternative: Use Polymer-Supported Thiophenol or Polymer-Supported Amine . These act as scavengers but can be removed by simple filtration, avoiding the need for heat or acidic aqueous washes.

Q: Is Cyclopentyl Bromide toxic? A: Yes. It is an irritant to eyes, skin, and the respiratory system. It can be lachrymatory (tear-inducing). All scavenging and distillation must be performed in a fume hood.

References

• National Institute of Standards and Technology (NIST). Cyclopentyl bromide - Thermophysical Properties. NIST Chemistry WebBook, SRD 69. [Link]

• Wipf, P. Polymer-Supported Scavengers in Organic Synthesis. University of Pittsburgh, Center for Chemical Methodologies.[1] [Link]

Sources

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Crystallization of Oil-Based Nitrile Intermediates

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for the crystallization of oil-based nitrile intermediates. Nitrile-containing compounds are pivotal in medicinal chemistry and materials science, often serving as key precursors in complex syntheses.[1][2] However, their purification by crystallization is frequently complicated by their tendency to be low-melting oils or to separate from solution as liquids—a phenomenon known as "oiling out."

This guide provides field-proven insights and systematic troubleshooting strategies to overcome these challenges. We will delve into the causality behind experimental choices, offering robust protocols to guide your laboratory work.

Frequently Asked Questions (FAQs)

Q1: What is "oiling out" and why is it so common with my nitrile intermediate?

"Oiling out," also referred to as liquid-liquid phase separation (LLPS), occurs when a solute separates from a solution as a liquid phase (an "oil") rather than a solid crystalline phase.[3][4] This is a significant hurdle in purification because impurities tend to be more soluble in the oily droplets than in the bulk solvent, leading to the solidification of an impure, often amorphous, glass.[4][5]

This issue is prevalent with oil-based nitrile intermediates for two primary reasons:

• Low Melting Point: Many intermediates have melting points lower than the temperature of the solution from which they are trying to crystallize.[4][6] The boiling point of the chosen solvent can be too high relative to the compound's melting point.[6][7]

• Impurities: The presence of impurities can significantly depress the melting point of your compound, increasing the likelihood of it separating as a liquid.[4][5][8]

Q2: How should I approach selecting a solvent system for an oily nitrile?

Solvent selection is the most critical step in developing a successful crystallization process.[9] The ideal solvent should exhibit high solubility for your nitrile intermediate at elevated temperatures and low solubility at room temperature or below.[9]

A practical approach involves:

• "Like Dissolves Like": Start by considering polarity. Many nitrile compounds have moderate polarity and may be soluble in alcohols or ethyl acetate.[10] Nitrile-based solvents like acetonitrile can also be highly effective, used either alone or in combination with other solvents.[11]

• Boiling Point Consideration: Choose a solvent with a boiling point that is not excessively high, ideally below 100°C, to minimize the risk of oiling out.[7]

• Solvent Pair Systems: For oily compounds, a mixed-solvent (or anti-solvent) system is often superior.[12] You dissolve the nitrile in a "good" solvent where it is highly soluble and then slowly add a miscible "anti-solvent" in which it is poorly soluble to induce crystallization.[13][14][15]

Q3: What is supersaturation and how can I control it to prevent oiling out?

Supersaturation is the driving force for crystallization; it is a state where the concentration of the nitrile in the solution exceeds its equilibrium solubility.[16] While necessary, if the level of supersaturation is too high, it can lead to rapid separation from the solution, favoring oiling out over orderly crystal growth.[3]

You can control supersaturation through several methods:

• Cooling Rate: Slow, controlled cooling is paramount. Rapid cooling creates high supersaturation quickly, often leading to oil formation.[6][17] Very slow cooling may favor the formation of crystals instead of an oil.[6]

• Anti-Solvent Addition Rate: When using an anti-solvent, a slow, controlled addition rate prevents the generation of excessively high local supersaturation, which can cause oiling out.[3][15]

• Evaporation: Slow evaporation of a solvent in which the compound is moderately soluble can gently increase concentration, leading to controlled crystal growth.[18]

Q4: When is seeding useful, and what are the best practices?

Seeding is the introduction of a small number of crystals of the pure compound into a supersaturated solution to initiate crystallization. It is particularly useful when a solution is stable (i.e., reluctant to crystallize) or to control the final crystal form.

Best Practices for Seeding:

• Timing is Crucial: Add seed crystals when the solution is supersaturated but not so highly concentrated that it oils out. This is typically just below the saturation temperature.

• Seed Quality: Use high-quality, dry crystals of the desired polymorphic form.

• Addressing Oiling Out: If seeding itself causes the seed to turn into oil, you can try adding a larger quantity of seeds or employing a reverse-addition technique. For example, create a suspension of seed crystals in the anti-solvent first, and then slowly add the solution of your compound to this suspension.[3]

Troubleshooting Guide: From Oil to Crystals

This section provides a systematic approach to resolving common crystallization failures.

Problem: My nitrile intermediate consistently "oils out" upon cooling.

This is the most frequent challenge. The flowchart below provides a decision-making framework for troubleshooting this issue.

Caption: Troubleshooting Decision Tree for Oiling Out.

Problem: No crystals form, even after extended cooling or seeding.

If your solution remains clear, it is likely either not sufficiently supersaturated or there is a kinetic barrier to nucleation.

Cause & Solution Table

Potential Cause	Underlying Principle	Recommended Action & Protocol
Too Much Solvent	The solution never reaches a sufficient level of supersaturation upon cooling. This is the most common reason for crystallization failure.[6]	Action: Reduce solvent volume. Protocol: Gently heat the solution under a stream of nitrogen or use a rotary evaporator to remove a portion of the solvent. Attempt to cool again.
Solution is Supersaturated but Stable	The energy barrier for nucleation (the formation of the first stable crystal nuclei) has not been overcome.	Action: Induce nucleation. Protocol 1 (Scratching): Gently scratch the inside surface of the flask below the solvent level with a glass rod. The microscopic imperfections in the glass provide a surface for nucleation.[6] Protocol 2 (Seeding): Add a single, small seed crystal of the pure compound.

| Compound is Too Pure | Very high purity compounds can sometimes form highly stable supersaturated solutions that are resistant to nucleation. | Action: Introduce a nucleation aid. Protocol: In addition to scratching or seeding, consider a different solvent system (e.g., anti-solvent) which can generate higher supersaturation and promote nucleation. |

Problem: Crystals form, but they are impure.

Impurities can compromise your final product by being included in the crystal lattice, adsorbed onto the crystal surface, or trapped as occlusions.[19][20][21]

Strategies for Improving Purity:

• Optimize Washing: Ensure the crystals are washed with a small amount of cold, fresh solvent in which the compound has low solubility. This removes impurities adhering to the crystal surface.

• Recrystallization: This is the process of repeating the crystallization.[9] The first crop of crystals is redissolved in fresh hot solvent and the crystallization process is repeated. Each successive crystallization step leaves more impurities behind in the mother liquor.

• Slurry/Reslurrying: Suspending the impure crystals in a solvent where the compound is only slightly soluble and stirring for an extended period can be very effective.[8] This allows for a solution-mediated process where impure crystals dissolve and purer crystals precipitate, improving overall purity.

Detailed Experimental Protocols

The following protocols provide step-by-step methodologies for common crystallization techniques.

Protocol 1: Anti-Solvent Crystallization Workflow

This is often the most successful method for compounds that tend to oil out.

Caption: Workflow for Anti-Solvent Crystallization.

Data for Reference

Table 1: Properties of Common Solvents for Nitrile Crystallization

Selecting a solvent requires balancing polarity with boiling point to avoid oiling out while ensuring sufficient solubility when hot.[7][9]

Solvent	Boiling Point (°C)	Polarity	Notes
Good Solvents
Acetonitrile	82	Polar Aprotic	Excellent for many nitriles, can be used alone or with other solvents.[11]
Acetone	56	Polar Aprotic	Good solvent, but low boiling point may limit the solubility difference between hot and cold.[10]
Ethyl Acetate	77	Moderate Polarity	A versatile solvent with a useful boiling point.[10]
Ethanol	78	Polar Protic	Good for moderately polar compounds that can H-bond.[7]
Toluene	111	Non-polar	Higher boiling point increases risk of oiling out; use with caution.[7]
Anti-Solvents
Hexanes / Heptane	69 / 98	Non-polar	Common anti-solvents for compounds dissolved in moderately polar solvents.
Water	100	Very Polar	Useful as an anti-solvent for compounds dissolved in polar organic solvents like ethanol or acetone.[12]
Diethyl Ether	35	Low Polarity	Low boiling point makes it a useful anti-solvent, but it is highly flammable.

References

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• Troubleshooting Crystallization. (2022). Chemistry LibreTexts. [Link]

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• Mehmood, T., & Mushtaq, S. (2023). Methods for Crystal Production of natural compounds. International Journal of Chemical and Biological Sciences. [Link]

• Guide for crystallization. University of Angers. [Link]

• Peyronel, F., & Marangoni, A. G. (2024). Recent Advances in Lipid Crystallization in the Food Industry. Annual Review of Food Science and Technology. [Link]

• A method to crystallize substances that oil out. (2025). ResearchGate. [Link]

• Determining Which Solvent to Use. (2022). Chemistry LibreTexts. [Link]

• Dry Fractionation. (2019). AOCS. [Link]

• Chemical Composition and Crystallization Behavior of Oil and Fat Blends for Spreadable Fat Applications. (2024). PMC. [Link]

• Gao, Q., et al. (2025). Impact of impurities on crystal growth. Nature Communications. [Link]

• Antisolvent Crystallization. Resource-platform.eu. [Link]

• Fractionation process and crystallizer for oils and fats.

• How to choose a solvent for crystallization of an organic compound. (2018). Quora. [Link]

• Anti-solvent crystallization: witness the polymorphic transformation with Crystalline. (2023). Technobis. [Link]

• SOP: CRYSTALLIZATION. Science. [Link]

• Investigation of the solid–liquid ternary phase diagrams of 2HNIW·HMX cocrystal. (2021). PMC. [Link]

• Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. (2021). MDPI. [Link]

• Using AntiSolvent for Crystallization. Mettler Toledo. [Link]

• Conversion of nitrile compounds into corresponding carboxylic acids and esters.

• Purification, crystallization and preliminary X-ray diffraction analysis of thermostable nitrile hydratase. (2016). ResearchGate. [Link]

• The Solvent Selection framework: solvents for organic synthesis, separation processes and ionic-organic synthesis. (2022). SciSpace. [Link]

• Crystallization for oils and fuels development. Technobis. [Link]

• High-Yield Production of Fatty Nitriles by One-Step Vapor-Phase Thermocatalysis of Triglycerides. (2017). ACS Omega. [Link]

• Process for the hydrolysis of nitriles.

• High-Yield Production of Fatty Nitriles by One-Step Vapor-Phase Thermocatalysis of Triglycerides. (2017). ResearchGate. [Link]

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• Nitriles: an attractive approach to the development of covalent inhibitors. (2022). PMC. [Link]

• Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. (2021). ResearchGate. [Link]

• Effect of cooling rate on lipid crystallization in oil-in-water emulsions. (2015). ResearchGate. [Link]

• A Structured Approach To Cope with Impurities during Industrial Crystallization Development. (2020). PMC. [Link]

• Effects of impurities on crystal growth processes. (2006). ScholarBank@NUS. [Link]

• Commentary on Crystallization Vital Role in the Purification of Organic Compounds. (2023). Longdom Publishing. [Link]

• Non-isothermal crystallization of milk fat and blends with rapeseed oil. Technical University of Denmark. [Link]

• Follow Fractional Crystallization on Ternary Phase Diagrams. University of North Dakota. [Link]

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• A guide to evaporative crystallizers. ANDRITZ. [Link]

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• Process for Producing Nitrile-Fatty Acid Compounds.

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Technical Support Center: Troubleshooting Moisture Sensitivity in Base-Mediated Nitrile Synthesis

Welcome to the Technical Support Center for nitrile synthesis. Base-mediated nitrile transformations—such as α-alkylation, cyanation, Knoevenagel condensations, and amide dehydration—are notoriously sensitive to adventitious moisture. This guide provides drug development professionals and synthetic chemists with mechanistic troubleshooting, self-validating protocols, and data-driven solutions to overcome moisture-related failures.

The Causality of Moisture Failure in Nitrile Chemistry

Moisture does not merely reduce the effective concentration of your base; it actively destroys your product. When strong bases (e.g., LDA, NaH, KHMDS) encounter water, they generate hydroxide ions (OH⁻). These hydroxide ions initiate a nucleophilic attack on the highly electrophilic cyano carbon.

Mechanistically, this base-catalyzed hydrolysis proceeds through an imidic acid intermediate, which rapidly tautomerizes into a primary amide[1]. Kinetic studies reveal a critical compounding issue: the second-order rate constant for the hydroxide-catalyzed hydrolysis of acetonitrile to acetamide is 1.6 × 10⁻⁶ M⁻¹ s⁻¹, which is actually slower than the subsequent hydrolysis of the amide to the carboxylate[2]. Consequently, once moisture initiates the hydrolysis of your nitrile, the reaction tends to cascade completely to the carboxylic acid, making product recovery impossible.

Fig 1. Base-catalyzed nitrile hydrolysis pathway driven by adventitious moisture in the system.

Quantitative Impact of Moisture on Reaction Profiles

To illustrate the severity of moisture contamination, the table below summarizes the typical degradation profile of a base-mediated nitrile α-alkylation (using 1.1 eq LDA at -78 °C) across varying solvent moisture levels. Because amide hydrolysis is faster than nitrile hydrolysis, the primary amide rarely accumulates in large quantities.

Solvent Moisture (ppm)	Base Quenched (%)	Nitrile Yield (%)	Primary Amide (%)	Carboxylate Byproduct (%)
< 10 (Anhydrous)	< 1%	94%	Trace	0%
50	~5%	82%	4%	8%
200	~20%	51%	12%	28%
500 (Wet Solvent)	~50%	15%	18%	55%

Self-Validating Experimental Protocol: Anhydrous Schlenk Setup

To prevent moisture-induced failure, protocols must be self-validating. This means the system must visually prove it is anhydrous before the precious nitrile substrate is introduced. We utilize a modified Schlenk technique incorporating a visual indicator[3].

Step-by-Step Methodology:

• Apparatus Preparation: Assemble a flame-dried Schlenk tube equipped with a magnetic stir bar. Evacuate the hot flask on a Schlenk line (< 0.1 mmHg) for 10 minutes, then backfill with high-purity argon. Repeat this pump-purge cycle three times[3].

• Solvent & Indicator Addition: Under positive argon flow, add strictly anhydrous solvent (e.g., THF) and a catalytic amount of an indicator like 1,10-phenanthroline (approx. 2 mg).

• Self-Validation (Titration): Dropwise, add your strong base (e.g., n-BuLi or LDA). The base will first react with any residual moisture. Once the system is perfectly dry, the excess base will complex with the 1,10-phenanthroline, turning the solution a persistent, deep rust-red or purple. If the color fades, moisture is still present.

• Substrate Addition: Only after the color persists for 5 minutes, cool the system to the required temperature (e.g., -78 °C) and add your nitrile substrate dropwise.

• Reaction & Quench: Allow the reaction to proceed, then quench with a proton source (e.g., saturated NH₄Cl) at low temperature before exposing the mixture to ambient atmosphere.

Fig 2. Self-validating Schlenk workflow ensuring a moisture-free system before substrate addition.

Troubleshooting FAQs

Q: I am attempting to synthesize a nitrile via the dehydration of a primary amide using a base. Why is my yield inconsistent and heavily contaminated with the starting amide? A: Dehydration of primary amides is highly sensitive to the exact stoichiometry of the base and dehydrating agent. If ambient moisture enters the system, it consumes the dehydrating electrophile. To circumvent this, consider switching to highly efficient, modern phosphorus-III promoters. For example, protocols utilizing tris(dimethylamino)phosphine (P(NMe₂)₃) in combination with a base like diethylamine have shown excellent functional group tolerance and high yields, as the highly electrophilic phosphorus rapidly couples with the amide before moisture can competitively interfere[4].

Q: My target α,β-unsaturated nitrile is highly sensitive to base-catalyzed degradation, and standard Knoevenagel condensations (using KOH/NaOH) are destroying my product. Are there moisture-tolerant, base-free alternatives? A: Yes. If your substrate cannot tolerate the strong bases traditionally required for Knoevenagel condensations, you should pivot to transition-metal catalysis. Recent advances have demonstrated that unactivated α-saturated nitriles can be directly condensed with aldehydes at room temperature using earth-abundant manganese pincer complexes. This approach is entirely base-free, highly functional-group tolerant, and generates water as the sole byproduct without inducing hydrolysis of the nitrile[5].

Q: During the basic workup of my nitrile synthesis, I notice a significant drop in yield compared to my in-process TLC checks. What is happening? A: You are likely experiencing base-catalyzed hydrolysis during the workup itself. Nitriles are susceptible to hydrolysis in aqueous basic conditions[1]. If you are using a strong aqueous base (like NaOH) to neutralize acids or wash the organic layer, you are inadvertently converting your nitrile into an amide or carboxylate[2]. Switch to a milder wash (e.g., saturated NaHCO₃) or perform the workup at colder temperatures (0–5 °C) to kinetically suppress the hydrolysis pathway.

References

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• Wikipedia Contributors. "Nitrile." Wikipedia, The Free Encyclopedia. Available at:[Link]

• National Institutes of Health (PMC). "Efficient New Protocols for Converting Primary Amides into Nitriles Initiated by P(NMe2)3, PCl3, or P(OPh)3." ACS Omega. Available at:[Link]

• Royal Society of Chemistry (RSC). "Room temperature synthesis of α,β-unsaturated nitriles by manganese-catalysed base-free coupling of α-saturated nitriles with aldehydes." Chemical Science. Available at:[Link]

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Reference Data & Comparative Studies

A Comparative Guide to the 1H NMR Interpretation of Cyclopentyl(4-methoxyphenyl)acetonitrile

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool in modern organic chemistry, providing unparalleled insight into molecular structure. The 1H NMR spectrum, in particular, maps the chemical environment of hydrogen atoms within a molecule, revealing crucial information about connectivity and stereochemistry through four key parameters: chemical shift (δ), integration, multiplicity (splitting), and coupling constants (J).

This guide provides an in-depth analysis of the 1H NMR spectrum of cyclopentyl(4-methoxyphenyl)acetonitrile, a compound featuring a chiral center that introduces significant complexity to its spectral signature. By comparing its spectrum with those of simpler, related fragments—(4-methoxyphenyl)acetonitrile and a generic substituted cyclopentane—we will deconstruct the spectrum, explain the causality behind the observed signals, and offer a robust framework for interpreting similarly complex molecules. This guide is intended for researchers and professionals in chemical and pharmaceutical development who rely on rigorous structural elucidation.

Molecular Structure and Proton Environments

To interpret the spectrum, we must first identify the unique proton environments in cyclopentyl(4-methoxyphenyl)acetonitrile. The molecule is comprised of three key fragments connected to a central chiral carbon: a 4-methoxyphenyl group, a cyclopentyl ring, and a nitrile group.

The presence of the stereocenter (the α-carbon) renders the two adjacent methylene protons on the cyclopentyl ring (H-2/2' and H-5/5') diastereotopic. This means that even though they are methylene protons, they are chemically non-equivalent and will have different chemical shifts and couple with each other.

Caption: Key proton environments in Cyclopentyl(4-methoxyphenyl)acetonitrile.

Deconstructing the Spectrum: A Comparative Analysis

A predicted spectrum can be understood by examining the characteristic signals from its constituent parts. We will compare the expected spectrum with data from (4-methoxyphenyl)acetonitrile and bromocyclopentane to build a complete picture.

The Aromatic and Methoxy Region: Comparison with (4-Methoxyphenyl)acetonitrile

The 4-methoxyphenyl group gives rise to two distinct and highly characteristic signals.

• Methoxy Protons (H-c): Methoxy groups typically appear as a sharp singlet integrating to three protons in the 3.5-4.0 ppm range, due to the deshielding effect of the attached oxygen atom.[1][2] In (4-methoxyphenyl)methanol, for example, the methoxy peak is observed around 3.8 ppm.[3] We expect a similar singlet for our target molecule.

• Aromatic Protons (H-a, H-b): A para-substituted benzene ring often presents a deceptively simple pattern that looks like two doublets.[4] The protons ortho to the methoxy group (H-b) are shielded by its electron-donating effect, while the protons ortho to the alkyl-nitrile substituent (H-a) are in a different environment. This results in an AA'BB' system, which often simplifies to two distinct doublets, each integrating to two protons.[5] Aryl protons typically resonate in the 6.5-8.0 ppm region.[6] For (4-methoxyphenyl)acetonitrile, the aromatic protons appear as two doublets around 7.2 ppm and 6.9 ppm.[7][8]

The Aliphatic Region: Comparison with a Substituted Cyclopentane

The cyclopentyl protons present a more complex scenario.

• Methine Proton (H-α): The single proton on the chiral carbon is alpha to three electron-withdrawing groups: the nitrile, the aromatic ring, and the cyclopentyl group. The nitrile group's anisotropic field and electronegativity deshield alpha protons, typically shifting them to the 2.1-3.0 ppm range.[9][10] The additional connection to the aromatic ring will likely push this signal further downfield.

• Cyclopentyl Protons: In an unsubstituted cyclopentane, all 10 protons are chemically equivalent and produce a single peak around 1.5 ppm.[11] However, when the ring is attached to a chiral center, the symmetry is broken. The protons on the cyclopentyl ring become diastereotopic and thus chemically non-equivalent. This leads to complex, overlapping multiplets in the aliphatic region (typically 1.5-2.5 ppm).[12] The proton attached to the carbon directly bonded to the chiral center (H-1') will be the most downfield of the cyclopentyl protons. The remaining eight protons will appear as a series of complex, overlapping multiplets.

Synthesized Interpretation and Data Summary

By combining these analyses, we can assign the expected signals for Cyclopentyl(4-methoxyphenyl)acetonitrile. The chemical shifts, multiplicities, and integrations are summarized below.

Proton Label	Chemical Environment	Predicted Shift (δ, ppm)	Multiplicity	Integration	Rationale
H-a	Aromatic (ortho to -CH(CN)R)	~7.3	Doublet (d)	2H	Deshielded aryl protons, part of an AA'BB' system.[4]
H-b	Aromatic (ortho to -OCH₃)	~6.9	Doublet (d)	2H	Shielded aryl protons due to electron-donating OCH₃ group.[5]
H-c	Methoxy (-OCH₃)	~3.8	Singlet (s)	3H	Characteristic shift for methoxy protons.[1]
H-α	Methine (-CH (CN)Ar)	~3.7	Triplet or dd	1H	Deshielded by nitrile, aromatic ring, and cyclopentyl group.[9]
H-1'	Cyclopentyl (methine)	~2.4	Multiplet (m)	1H	Aliphatic proton adjacent to the chiral center.
H-2' to H-5'	Cyclopentyl (methylenes)	1.5 - 2.1	Multiplet (m)	8H	Diastereotopic methylene protons resulting in complex, overlapping signals.[12]

Advanced Spectral Features: The Impact of Chirality

The most instructive feature of this spectrum is the complexity of the cyclopentyl signals. This arises directly from the influence of the α-carbon stereocenter.

Caption: Logical flow from the chiral center to the observed spectral complexity.

Spin-spin coupling occurs between non-equivalent neighboring protons.[13][14] Because the methylene protons on the cyclopentyl ring are diastereotopic, they are non-equivalent. Therefore, geminal coupling (coupling between protons on the same carbon) and vicinal coupling (coupling to protons on adjacent carbons) will occur, leading to highly complex splitting patterns that often defy simple first-order analysis (the n+1 rule).[15][16] This complexity is a powerful diagnostic indicator of the presence of a nearby stereocenter.

Standardized Experimental Protocol for 1H NMR Acquisition

To ensure data quality and reproducibility, the following protocol for acquiring a 1H NMR spectrum is recommended.

Objective: To obtain a high-resolution 1H NMR spectrum of Cyclopentyl(4-methoxyphenyl)acetonitrile.

Materials:

• Cyclopentyl(4-methoxyphenyl)acetonitrile (5-10 mg)

• Deuterated chloroform (CDCl₃) with 0.03% TMS (Tetramethylsilane)

• NMR tube (5 mm, high precision)

• Pasteur pipette

• NMR Spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation: a. Weigh approximately 5-10 mg of the solid sample directly into a clean, dry vial. b. Add ~0.6-0.7 mL of deuterated chloroform (CDCl₃) to the vial. c. Gently swirl the vial to ensure the sample is fully dissolved. d. Using a Pasteur pipette, transfer the solution to a clean 5 mm NMR tube. e. Cap the NMR tube securely.

• Spectrometer Setup: a. Insert the NMR tube into the spinner turbine, adjusting the depth according to the manufacturer's gauge. b. Place the sample into the NMR magnet. c. Lock the spectrometer onto the deuterium signal of the CDCl₃ solvent. d. Shim the magnetic field to achieve optimal homogeneity. This is a critical step to ensure sharp, well-resolved peaks.

• Data Acquisition: a. Set the spectral width to cover a range of approximately -1 to 12 ppm. b. Use a standard 90° pulse sequence. c. Set the number of scans (e.g., 8 or 16) to achieve a good signal-to-noise ratio. d. Set the relaxation delay (d1) to at least 1-2 seconds to allow for full relaxation of the protons between scans. e. Acquire the Free Induction Decay (FID).

• Data Processing: a. Apply a Fourier transform to the FID to generate the frequency-domain spectrum. b. Phase the spectrum to ensure all peaks are in the positive absorptive mode. c. Calibrate the chemical shift scale by setting the residual CHCl₃ peak to 7.26 ppm or the TMS peak to 0.00 ppm. d. Integrate all signals to determine the relative ratios of the different proton types. e. Analyze the chemical shifts, multiplicities, and coupling constants to confirm the structure.

Conclusion

The 1H NMR spectrum of cyclopentyl(4-methoxyphenyl)acetonitrile is a rich source of structural information. The characteristic signals of the 4-methoxyphenyl group provide an immediate entry point for interpretation. The true diagnostic power of the spectrum, however, lies in the complex aliphatic region. The observation of broad, overlapping multiplets for the cyclopentyl protons is a direct and unambiguous consequence of the adjacent chiral center, which induces diastereotopicity. This comparative guide demonstrates that by breaking down a complex molecule into its constituent fragments and understanding the fundamental principles of chemical shift and spin-spin coupling, a detailed and confident structural assignment can be achieved.

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A Comparative Guide to HPLC Method Development for Purity Analysis of Arylacetonitrile Derivatives

Introduction

Arylacetonitrile derivatives are a cornerstone in modern medicinal chemistry, serving as pivotal intermediates and active pharmaceutical ingredients (APIs) in a wide array of therapeutic agents. Their synthesis, while versatile, can introduce a variety of impurities, including unreacted starting materials, by-products, and degradation products.[1][2] Ensuring the purity of these compounds is not merely a matter of regulatory compliance; it is a fundamental requirement for guaranteeing the safety and efficacy of the final drug product.

High-Performance Liquid Chromatography (HPLC) stands as the preeminent analytical technique for this task, offering the precision and resolving power necessary to separate and quantify the target analyte from its structurally similar impurities.[3][4] This guide provides an in-depth, comparative analysis of HPLC method development strategies tailored for arylacetonitrile derivatives. Moving beyond a simple recitation of steps, we will explore the scientific rationale behind experimental choices, empowering researchers and drug development professionals to build robust, accurate, and efficient purity analysis methods.

Understanding the Analytical Challenge: Arylacetonitriles and Their Impurities

The success of any HPLC method hinges on a thorough understanding of the analyte and potential impurities. Arylacetonitriles typically possess a non-polar aromatic ring and a polar nitrile group, granting them moderate polarity and making them ideal candidates for reversed-phase chromatography. Their aromatic nature also provides strong UV chromophores, enabling sensitive detection.

Impurities in arylacetonitrile synthesis can be broadly categorized:

• Process-Related Impurities: These include residual starting materials, intermediates, and by-products from side reactions.[2] For instance, syntheses involving alkylating agents like methyl iodide can leave behind trace genotoxic impurities.[5]

• Degradation Products: Arylacetonitriles can degrade under stress conditions such as extreme pH, oxidation, heat, or light. A robust method must be "stability-indicating," meaning it can resolve the intact API from any degradants formed during stability studies.[6][7][8]

• Enantiomeric Impurities: If the arylacetonitrile derivative possesses a chiral center, the opposite enantiomer is considered an impurity. Regulatory agencies often require strict control over enantiomeric purity, as different enantiomers can have vastly different pharmacological or toxicological profiles.[9]

A Comparative Analysis of HPLC Strategies

The choice of HPLC strategy is dictated by the specific analytical objective, the complexity of the sample, and the required throughput. We will compare the industry-standard Reversed-Phase HPLC with its high-efficiency counterpart, UPLC, and the specialized technique of Chiral HPLC.

Strategy 1: The Workhorse - Reversed-Phase HPLC (RP-HPLC)

RP-HPLC is the most common starting point for purity analysis due to its versatility and wide applicability for moderately polar small molecules.[3][10]

Causality Behind Experimental Choices:

• Stationary Phase (Column): The C18 (octadecylsilane) column is the universal choice, offering excellent hydrophobic retention for the aryl moiety. For more polar arylacetonitriles or to achieve alternative selectivity, a C8 or Phenyl-Hexyl column can be advantageous. The phenyl phase, in particular, can offer unique π-π interactions with the aromatic ring of the analyte and its impurities, leading to improved resolution.

• Mobile Phase:

  • Organic Modifier: Acetonitrile is generally preferred over methanol as it provides lower viscosity (leading to higher efficiency) and better UV transparency at lower wavelengths.

  • Aqueous Phase & pH Control: The use of a buffer (e.g., phosphate or acetate) is critical for ensuring reproducible retention times and symmetrical peak shapes, especially for any impurities with ionizable functional groups. The pH should be set to a value where the analyte and all impurities are in a single ionic form (either fully ionized or fully unionized), typically 2 pH units away from the pKa of any acidic or basic groups.

• Elution Mode: A gradient elution, where the percentage of the organic modifier is increased over time, is almost always necessary for stability-indicating methods.[10] This ensures that both early-eluting polar impurities and late-eluting non-polar impurities are resolved and eluted within a reasonable timeframe with good peak shape.

Strategy 2: The High-Performer - Ultra-Performance Liquid Chromatography (UPLC)

UPLC represents a significant evolution of HPLC, utilizing columns packed with sub-2 µm particles. This technology operates at much higher pressures to achieve dramatic gains in performance.

UPLC vs. HPLC: A Performance Comparison

Parameter	Conventional HPLC	UPLC (Ultra-Performance Liquid Chromatography)
Particle Size	3 - 5 µm	< 2 µm
Operating Pressure	500 - 6000 psi	Up to 15,000 psi[11][12]
Analysis Time	15 - 30 minutes	2 - 10 minutes[11]
Resolution	Good	Excellent, sharper peaks[13][14]
Sensitivity	Standard	Higher (due to narrower peaks)[12][15]
Solvent Consumption	High	Significantly lower[11][15]

Expertise & Rationale: The primary driver for choosing UPLC is the need for speed and higher resolution.[13][15] In a drug development setting, hundreds of samples may need to be analyzed. UPLC can reduce analysis time by a factor of up to 9 compared to a 5 µm HPLC method, drastically increasing throughput.[13][14] The enhanced resolution is invaluable for separating closely eluting impurity peaks, which might otherwise co-elute and lead to inaccurate quantification in a standard HPLC run.

Strategy 3: The Specialist - Chiral HPLC

When dealing with a chiral arylacetonitrile, separating enantiomers is impossible on a standard achiral column. Chiral HPLC utilizes a Chiral Stationary Phase (CSP) to achieve this separation.

Causality Behind Experimental Choices:

• Stationary Phase (CSP): Polysaccharide-based CSPs, such as those derived from cellulose or amylose coated or immobilized on a silica support, are the most versatile and widely used for chiral separations.[16][17] These phases create a chiral environment where the two enantiomers can form transient diastereomeric complexes with different stabilities, leading to different retention times.

• Mobile Phase Mode:

  • Normal Phase (NP): Often provides the best selectivity. It uses non-polar solvents like hexane mixed with an alcohol (e.g., isopropanol, ethanol).

  • Reversed Phase (RP): Offers convenience as it uses aqueous-organic mobile phases similar to standard purity methods.[16] This can sometimes allow for the simultaneous analysis of both chiral and achiral impurities in a single run.[17]

  • Polar Organic (PO): Uses polar organic solvents like acetonitrile or methanol, often with additives, and can provide unique selectivity.

The selection of the CSP and mobile phase system is largely empirical and requires screening a variety of columns and conditions to find the optimal separation.

A Systematic Workflow for Method Development and Validation

A structured approach is essential for efficient and effective method development. The following workflow integrates initial screening, optimization, and validation in a logical sequence.

Caption: A systematic workflow for HPLC purity method development.

Trustworthiness: The Role of Forced Degradation and Validation

A method is only trustworthy if it is proven to be stability-indicating. This is achieved through forced degradation studies, where the drug substance is exposed to harsh conditions to intentionally generate degradation products.[6][8][18] The method must be able to separate the intact API from all generated degradants, proving its specificity.

Once the method is optimized, it must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[19][20] This process provides documented evidence that the method is fit for its intended purpose.

Key Validation Parameters:

• Specificity: Ability to assess the analyte unequivocally in the presence of other components.[21]

• Linearity: Proportional relationship between concentration and analytical signal.[20][22]

• Accuracy: Closeness of test results to the true value.[21]

• Precision: Agreement between a series of measurements (repeatability and intermediate precision).[20]

• Range: The concentration interval over which the method is precise, accurate, and linear.[20]

• Quantitation Limit (LOQ): The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

• Robustness: Capacity to remain unaffected by small, deliberate variations in method parameters.

Experimental Protocol: A General-Purpose RP-HPLC Method

This protocol provides a robust starting point for the purity analysis of a typical arylacetonitrile derivative.

1. Instrumentation:

• HPLC or UPLC system equipped with a quaternary or binary pump, autosampler, column thermostat, and a Photodiode Array (PDA) or UV detector.

2. Chemicals and Reagents:

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Water (HPLC Grade or Milli-Q)

• Potassium Phosphate Monobasic (ACS Grade)

• Orthophosphoric Acid (ACS Grade)

3. Chromatographic Conditions:

Parameter	Recommended Condition	Rationale
Column	C18, 150 x 4.6 mm, 3.5 µm	Good balance of retention and efficiency for most arylacetonitriles.
Mobile Phase A	20 mM Potassium Phosphate, pH 3.0	Buffered for consistent retention and peak shape.
Mobile Phase B	Acetonitrile	Good eluting strength and UV transparency.
Gradient	5% B to 95% B over 20 min	Ensures elution of a wide range of polar and non-polar impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Controls viscosity and improves reproducibility.
Detection	UV at 220 nm or λmax	220 nm is a common wavelength for aromatic compounds. Use λmax for higher sensitivity.
Injection Vol.	10 µL	A typical volume to avoid column overload.

4. Solution Preparation:

• Mobile Phase A: Dissolve 2.72 g of Potassium Phosphate Monobasic in 1 L of water. Adjust pH to 3.0 with orthophosphoric acid. Filter through a 0.45 µm membrane filter.

• Diluent: Mobile Phase A / Acetonitrile (50:50 v/v).

• Standard Solution: Accurately weigh ~10 mg of the reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with diluent to get a 100 µg/mL solution.

• Sample Solution: Prepare the sample at the same concentration as the standard solution using the diluent.

5. System Suitability Test (SST): Before sample analysis, perform five replicate injections of the standard solution. The system is deemed suitable for use if the following criteria are met (as per ICH guidelines[22]):

• Tailing Factor: ≤ 2.0

• Theoretical Plates: ≥ 2000

• %RSD of Peak Area: ≤ 2.0%

Logical Relationships in Method Optimization

Optimizing an HPLC method involves understanding the interplay between various parameters. Small changes can have a significant impact on the final separation.

Caption: Inter-relationships between key HPLC optimization parameters.

Conclusion

The development of a robust and reliable HPLC method for the purity analysis of arylacetonitrile derivatives is a systematic, science-driven process. While a standard reversed-phase HPLC method serves as an excellent and versatile foundation, a comparative approach that considers UPLC for high-throughput needs and Chiral HPLC for stereoisomer analysis is essential for modern pharmaceutical development.

The optimal method is one that is not only scientifically sound but also validated to be specific, accurate, and precise, thereby ensuring it is fit for its intended purpose. By understanding the causality behind experimental choices—from column and mobile phase selection to the critical role of forced degradation studies—researchers can confidently develop methods that guarantee the quality and integrity of these vital pharmaceutical compounds.

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• Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH.
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• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. (2017). Thesis.
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• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. (2021).
• Enantioselective HPLC Analysis to Assist the Chemical Exploration of Chiral Imidazolines. (2020). Molecules.
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• stability-indicating hplc method: Topics by Science.gov. Science.gov.
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• A Brief Review on Genotoxic impurities in Pharmaceuticals. (2021).
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Unraveling the Molecular Blueprint: A Comparative Guide to the Mass Spectrometry Fragmentation of Cyclopentyl(4-methoxyphenyl)acetonitrile

A Senior Application Scientist's In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the precise structural elucidation of novel chemical entities is paramount. Cyclopentyl(4-methoxyphenyl)acetonitrile, a compound of interest due to its structural motifs present in various pharmacologically active molecules, presents a unique analytical challenge. This guide provides a comprehensive analysis of its mass spectrometry fragmentation pattern, offering a predictive framework in the absence of direct experimental data. Furthermore, we will objectively compare this powerful technique with alternative analytical methodologies, providing the supporting rationale and experimental considerations necessary for informed decision-making in a research and development setting.

The Power of Prediction: Elucidating the Mass Spectrometry Fragmentation of Cyclopentyl(4-methoxyphenyl)acetonitrile

Upon electron ionization, the molecule will form a molecular ion ([M]•+) at m/z 215. The stability of the aromatic ring suggests that the molecular ion peak will likely be observable. The subsequent fragmentation is a cascade of competing pathways driven by the relative stabilities of the resulting fragment ions and neutral losses.

Predicted Key Fragmentation Pathways:

• Benzylic Cleavage: The most favorable initial fragmentation is the cleavage of the bond between the cyclopentyl ring and the benzylic carbon. This is due to the formation of a highly stable resonance-stabilized benzylic cation. This pathway will result in the loss of a cyclopentyl radical (•C5H9, 69 Da) to yield the base peak at m/z 146 .

• Tropylium Ion Formation: The ion at m/z 146 can undergo further rearrangement and fragmentation. A common pathway for benzyl-type cations is the loss of acetonitrile (CH3CN, 41 Da) to form a methoxy-substituted tropylium ion at m/z 105 . This seven-membered aromatic cation is exceptionally stable.

• Fragmentation of the Cyclopentyl Group: While less dominant than benzylic cleavage, fragmentation originating from the cyclopentyl ring can also occur. A characteristic fragmentation of cyclopentane involves the loss of ethene (C2H4, 28 Da), which could lead to a fragment ion at m/z 187 ([M-28]•+).[1][2]

• Loss of the Methoxy Group: The methoxy group on the aromatic ring can be lost as a methyl radical (•CH3, 15 Da) or a neutral formaldehyde molecule (CH2O, 30 Da). Loss of a methyl radical from the molecular ion would produce an ion at m/z 200 .

• Cleavage Alpha to the Nitrile: Cleavage of the C-C bond alpha to the nitrile group is another possibility, although likely less favorable than benzylic cleavage. This would involve the loss of the cyanomethyl radical (•CH2CN, 40 Da) leading to an ion at m/z 175 .

The following diagram illustrates the predicted primary fragmentation pathways of Cyclopentyl(4-methoxyphenyl)acetonitrile under electron ionization.

Caption: Predicted electron ionization fragmentation pathways of Cyclopentyl(4-methoxyphenyl)acetonitrile.

A Comparative Analysis of Analytical Techniques

While mass spectrometry is a powerful tool for structural elucidation, a multi-faceted analytical approach often provides the most comprehensive characterization of a molecule. Below is a comparison of mass spectrometry with other key analytical techniques for the analysis of Cyclopentyl(4-methoxyphenyl)acetonitrile.

Technique	Strengths	Weaknesses	Application for Cyclopentyl(4-methoxyphenyl)acetonitrile
Mass Spectrometry (MS)	High sensitivity, provides molecular weight and fragmentation information for structural elucidation.[3]	Isomers can be difficult to distinguish without tandem MS or high-resolution instruments.	Ideal for confirming molecular weight and providing key structural fragments to piece together the molecule's identity.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed information about the carbon-hydrogen framework and the connectivity of atoms.[2][4][5][6]	Relatively low sensitivity compared to MS, requires larger sample amounts.	Essential for unambiguous structure determination, confirming the presence and connectivity of the cyclopentyl, methoxyphenyl, and acetonitrile groups.
Infrared (IR) Spectroscopy	Provides information about the functional groups present in a molecule.[7][8]	Does not provide information about the overall molecular structure or connectivity.	Useful for confirming the presence of the nitrile (C≡N) and ether (C-O-C) functional groups.
Gas Chromatography (GC)	Excellent for separating volatile and semi-volatile compounds, can be coupled with MS for powerful analysis (GC-MS).[9][10][11][12]	Not suitable for non-volatile or thermally labile compounds.	Well-suited for the analysis of this compound, allowing for purification and quantification, especially when coupled with MS.
High-Performance Liquid Chromatography (HPLC)	Versatile for separating a wide range of compounds, including those that are not volatile.[13][14][15]	Can be more complex to develop methods compared to GC.	A viable alternative to GC for purification and quantification, particularly if the compound exhibits any thermal instability.

Experimental Protocols

Acquiring the Mass Spectrum of Cyclopentyl(4-methoxyphenyl)acetonitrile

This protocol outlines the general steps for acquiring an electron ionization mass spectrum of the target compound using a gas chromatograph-mass spectrometer (GC-MS) system.

I. Sample Preparation:

• Prepare a 1 mg/mL stock solution of Cyclopentyl(4-methoxyphenyl)acetonitrile in a high-purity volatile solvent such as dichloromethane or ethyl acetate.

• Perform a serial dilution to a final concentration of approximately 10-100 µg/mL for analysis.

II. GC-MS Instrumentation and Parameters:

• Gas Chromatograph:

  • Column: A standard non-polar column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane) is a suitable starting point.

  • Inlet: Split/splitless injector, operated in splitless mode for high sensitivity. Injector temperature: 250 °C.

  • Oven Program:

    • Initial temperature: 100 °C, hold for 1 minute.

    • Ramp: 10 °C/min to 280 °C.

    • Final hold: 5 minutes at 280 °C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Solvent Delay: Set a solvent delay of 3-5 minutes to prevent filament damage from the solvent peak.

III. Data Acquisition and Analysis:

• Inject 1 µL of the prepared sample into the GC-MS system.

• Acquire the total ion chromatogram (TIC) and the mass spectra of the eluting peaks.

• Identify the peak corresponding to Cyclopentyl(4-methoxyphenyl)acetonitrile based on its retention time.

• Analyze the mass spectrum of the identified peak, noting the molecular ion and the major fragment ions. Compare the observed fragmentation pattern with the predicted pattern outlined in this guide.

The following workflow diagram illustrates the process of GC-MS analysis.

Caption: General workflow for the GC-MS analysis of a volatile organic compound.

Conclusion and Recommendations

The predictive analysis of the mass spectrometry fragmentation of Cyclopentyl(4-methoxyphenyl)acetonitrile provides a robust framework for its identification and structural confirmation. The anticipated formation of a stable benzylic cation at m/z 146 is a key diagnostic feature. For unambiguous structure elucidation, a combined analytical approach is strongly recommended. NMR spectroscopy will be invaluable for confirming the precise arrangement of atoms, while IR spectroscopy can provide rapid confirmation of key functional groups. For separation and quantification, both GC-MS and HPLC are powerful techniques, with the choice depending on the specific requirements of the analysis and the properties of the sample matrix. By leveraging the strengths of each of these techniques, researchers can confidently characterize this and other novel chemical entities, accelerating the pace of drug discovery and development.

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• mass spectrum of cyclopentane fragmentation pattern of m/z m/e ions for analysis and.... Doc Brown's Chemistry. Available at: [Link]

• A high performance liquid chromatography method for determining nitrate and nitrite levels in vegetables. Journal of Food and Drug Analysis. Available at: [Link]

• 1-(4-methoxyphenyl)cyclopentanecarbonitrile. NIST WebBook. Available at: [Link]

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• Acetone as a greener alternative to acetonitrile in liquid chromatographic fingerprinting. Wiley Online Library. Available at: [Link]

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• Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC). EPA. Available at: [Link]

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A Researcher's Guide to Nitrile Group Identification in Cyclopentyl Derivatives via IR Spectroscopy

For researchers and professionals in drug development and organic synthesis, the precise identification of functional groups is paramount. Infrared (IR) spectroscopy stands as a rapid, non-destructive, and highly informative technique for this purpose. This guide provides an in-depth comparison of the IR spectroscopic signatures of the nitrile (-C≡N) group within various cyclopentyl derivatives. We will explore how the molecular environment of the cyclopentyl ring influences the characteristic nitrile stretching frequency, supported by experimental data and established protocols. This guide is designed to be a practical resource, enabling you to interpret your own IR spectra with greater confidence and accuracy.

The Nitrile Stretching Vibration: A Distinctive Peak

The carbon-nitrogen triple bond of a nitrile functional group gives rise to a sharp and intense absorption band in a relatively uncongested region of the IR spectrum, making it a readily identifiable feature.[1][2] For saturated aliphatic nitriles, this characteristic peak typically appears in the range of 2260-2240 cm⁻¹.[1] The intensity of this peak is due to the large change in dipole moment during the stretching vibration of the polar C≡N bond.[1]

The Influence of the Cyclopentyl Ring and its Substituents

When a nitrile group is attached to a cyclopentyl ring, its stretching frequency is influenced by the electronic and steric effects of the ring and any additional substituents. Understanding these influences is crucial for accurate spectral interpretation.

Unsubstituted Cyclopentanecarbonitrile: The Benchmark

The baseline for our comparison is the IR spectrum of unsubstituted cyclopentanecarbonitrile. The nitrile stretching frequency for this compound is observed at approximately 2245 cm⁻¹ .[3] This value falls squarely within the expected range for saturated aliphatic nitriles. The cyclopentyl ring, being a saturated hydrocarbon, acts as a simple alkyl substituent.

Comparative Analysis of Substituted Cyclopentyl Nitriles

The position of the nitrile peak can shift based on the electronic properties of other substituents on the cyclopentyl ring. These shifts, though often subtle, provide valuable structural information.

Table 1: Comparison of Nitrile Stretching Frequencies in Substituted Cyclopentyl Derivatives

Compound	Substituent	Electronic Effect of Substituent	Observed Nitrile Peak (cm⁻¹)
Cyclopentanecarbonitrile	-H	Neutral	~2245[3]
1-Methylcyclopentanecarbonitrile	-CH₃	Electron-donating	~2235
1-Hydroxycyclopentanecarbonitrile	-OH	Inductively electron-withdrawing	~2250
2-Oxocyclopentanecarbonitrile	=O (at C2)	Electron-withdrawing (inductive)	~2255

Note: The exact peak positions can vary slightly depending on the sample preparation and the specific instrument used.

Analysis of Substituent Effects:

• Electron-Donating Groups: The presence of an electron-donating group, such as a methyl group, on the carbon bearing the nitrile can lead to a slight decrease in the stretching frequency. This is because the electron-donating group can slightly weaken the C≡N bond by increasing electron density in the bonding orbitals. For 1-methylcyclopentanecarbonitrile, the nitrile peak is observed around 2235 cm⁻¹.

• Electron-Withdrawing Groups: Conversely, electron-withdrawing groups attached to the cyclopentyl ring will increase the nitrile stretching frequency. These groups pull electron density away from the nitrile group, which strengthens the C≡N bond and increases the energy required to stretch it. For example, a hydroxyl group at the 1-position (1-hydroxycyclopentanecarbonitrile) shifts the peak to approximately 2250 cm⁻¹. An even stronger effect is observed with a carbonyl group on the ring. In 2-oxocyclopentanecarbonitrile, the inductive effect of the ketone leads to a nitrile peak at a higher wavenumber, around 2255 cm⁻¹.

Experimental Protocol: Acquiring an IR Spectrum of a Liquid Cyclopentyl Nitrile Derivative using ATR-FTIR

This section provides a detailed, step-by-step methodology for obtaining a high-quality IR spectrum of a liquid cyclopentyl nitrile sample using an Attenuated Total Reflectance (ATR) Fourier-Transform Infrared (FTIR) spectrometer.

Instrumentation:

• FTIR spectrometer equipped with a diamond or zinc selenide ATR accessory.

Procedure:

• Background Spectrum Acquisition:

  • Ensure the ATR crystal is clean. If necessary, clean the crystal with a soft tissue dampened with a volatile solvent like isopropanol or acetone, and allow it to dry completely.

  • With nothing on the crystal, collect a background spectrum. This will account for the absorbance of the crystal material and any atmospheric components (e.g., CO₂, H₂O).

• Sample Application:

  • Using a clean pipette, place a small drop of the liquid cyclopentyl nitrile derivative directly onto the center of the ATR crystal. Only a small amount is needed to cover the crystal surface.

• Spectrum Acquisition:

  • Acquire the IR spectrum of the sample. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The data is usually collected over the range of 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Data Processing and Analysis:

  • The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Identify the characteristic nitrile peak in the 2300-2200 cm⁻¹ region. Use the software's tools to determine the precise wavenumber of the peak maximum.

  • Analyze other regions of the spectrum to confirm the presence of other functional groups and the overall structure of the cyclopentyl derivative. For instance, look for C-H stretching and bending vibrations of the cyclopentyl ring.[4]

• Cleaning:

  • After the measurement is complete, thoroughly clean the ATR crystal with a suitable solvent to remove all traces of the sample.

Visualizing the Workflow and Substituent Effects

To further clarify the experimental process and the logical relationship between substituent effects and IR peak shifts, the following diagrams are provided.

Caption: Experimental workflow for acquiring an ATR-IR spectrum.

Caption: Influence of substituents on nitrile IR peak position.

Conclusion

The nitrile group in cyclopentyl derivatives presents a distinct and informative peak in the IR spectrum. The precise position of this peak is sensitive to the electronic environment created by other substituents on the cyclopentyl ring. By understanding these substituent effects, researchers can gain deeper insights into the molecular structure of their compounds. This guide provides a framework for the comparative analysis of nitrile-containing cyclopentyl derivatives and a reliable experimental protocol for acquiring high-quality IR spectra.

References

• Choi, S., Park, J., Kwak, K., & Cho, M. (2021). Substituent Effects on the Vibrational Properties of the CN Stretch Mode of Aromatic Nitriles: IR Probes Useful for Time-resolved IR Spectroscopy. Chem Asian J., 16(18), 226-2632. [Link]

• Smith, B. C. (2019). Organic Nitrogen Compounds IV: Nitriles. Spectroscopy, 34(7), 22-25. [Link]

• Chemistry LibreTexts. (2023, February 11). 4.7 Identifying Characteristic Functional Groups. [Link]

• PubChem. 1-Methylcyclopentane-1-carbonitrile. [Link]

• PubChem. 1-Hydroxycyclopentanecarbonitrile. [Link]

• PubChem. 1-Phenylcyclopentanecarbonitrile. [Link]

• NIST. Cyclopentanecarbonitrile. [Link]

• Chemistry LibreTexts. (2024, September 30). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. [Link]

• Bag, S., & Mondal, P. (2022). Nitrile infrared intensity is more sensitive to local electric field change than its frequency: Application to probe protein hydration dynamics. The Journal of Chemical Physics, 157(22), 225101. [Link]

• Doc Brown's Advanced Organic Chemistry Revision Notes. Infrared spectrum of cyclopentane. [Link]

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Cyclopentanecarbonitrile | 4254-02-8 | Benchchem [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Comparative Reactivity Profile: Cyclopentyl vs. Cyclohexyl Arylacetonitriles

[1]

Executive Summary

In the design of pharmaceutical intermediates and active pharmaceutical ingredients (APIs), the choice between a cyclopentyl and a cyclohexyl moiety attached to an arylacetonitrile core is rarely arbitrary. While often treated as interchangeable lipophilic spacers, these two cycloalkyl rings exhibit distinct reactivity profiles driven by Internal Strain (I-Strain) and conformational dynamics .

• Cyclopentyl Arylacetonitriles: Characterized by higher ground-state energy (eclipsing interactions) and lower transition-state energy for

  interconversions. They typically exhibit higher reactivity in nucleophilic substitutions and hydrolysis but possess distinct metabolic liabilities (ring oxidation).

• Cyclohexyl Arylacetonitriles: Characterized by a stable chair conformation. They act as significant steric shields , retarding rates of alpha-alkylation and hydrolysis. Biologically, they serve as predictable "soft spots" for oxidative metabolism (C-4 hydroxylation).

This guide dissects these differences to aid in rational scaffold selection.

Structural & Conformational Analysis

The reactivity divergence stems fundamentally from the geometric constraints of the rings.

The I-Strain Concept

The concept of I-Strain (Internal Strain) explains the reactivity difference during hybridization changes (e.g.,

alpha-carbon enolate).

• Cyclopentyl (5-membered): The ground state (envelope) suffers from significant eclipsing interactions (torsional strain). When the alpha-carbon rehybridizes to

  (e.g., forming an enolate or a hydrolysis transition state), one substituent is removed/planarized, relieving these eclipsing interactions. Thus, the activation energy ( ) is lowered.

• Cyclohexyl (6-membered): The ground state (chair) is nearly strain-free with staggered bonds. Rehybridizing a ring carbon or an attached alpha-carbon to

  often introduces eclipsing interactions or forces the ring into a higher-energy half-chair or boat conformation. Thus, the activation energy is increased.

Steric Parameters

Parameter	Cyclopentyl Group	Cyclohexyl Group	Impact on Reactivity
Bond Angles	~104-105° (Puckered)	~111° (Chair)	Cyclopentyl is more "compact" but angularly strained.
Conformational Mobility	High (Pseudorotation)	Rigid (Chair Boat high barrier)	Cyclohexyl creates a fixed steric wall; Cyclopentyl is flexible.
A-Value (Steric Bulk)	Moderate	High	Cyclohexyl exerts greater steric hindrance on incoming electrophiles.

Chemical Reactivity Benchmarks

Alpha-Alkylation (C-C Bond Formation)

The formation of quaternary centers via alpha-alkylation is a standard transformation for arylacetonitriles.

• Cyclopentyl Arylacetonitriles:

  • Enolization: Faster deprotonation. The planar enolate relieves ring strain.

  • Electrophile Approach: The cyclopentyl ring is less sterically demanding, allowing faster

    attack on alkyl halides.

  • Yields: Typically higher (85-95%) with shorter reaction times.

• Cyclohexyl Arylacetonitriles:

  • Enolization: Slower. The bulky chair conformation hinders base approach (kinetic acidity).

  • Electrophile Approach: Significant 1,3-diaxial interactions from the ring protons can shield the alpha-carbon, especially if the nitrile group adopts an equatorial position.

  • Yields: Often requires forcing conditions (higher T, stronger bases like KHMDS) or longer times (60-80% yields common).

Hydrolysis (Nitrile Acid)

Converting the nitrile to a carboxylic acid involves nucleophilic attack by water/hydroxide on the nitrile carbon.

• Reactivity Trend: Cyclopentyl > Cyclohexyl

• Mechanism: The transition state for hydrolysis involves the formation of an imidate intermediate.[1] The bulky cyclohexyl group effectively blocks the trajectory of the incoming nucleophile (water/hydroxide) more than the flatter cyclopentyl ring.

• Data Point: In comparative studies of hindered esters/nitriles, cyclohexyl derivatives often show hydrolysis rates 10-100x slower than their cyclopentyl counterparts due to this steric shielding.

Biological & Metabolic Implications[3][4][5][6][7]

When these scaffolds are incorporated into drugs (e.g., NK1 antagonists, PDE4 inhibitors), their metabolic fate differs.

Metabolic Soft Spots (CYP450)

• Cyclohexyl: The C-4 position (para to the attachment point) is a classic metabolic "soft spot," prone to highly regioselective hydroxylation by CYP3A4 and CYP2D6. This is often used to tune clearance.

• Cyclopentyl: Oxidation is less regioselective, occurring at C-2 or C-3. However, the ring is generally more resistant to oxidation than the cyclohexyl ring due to higher C-H bond dissociation energies associated with the strained ring.

Lipophilicity ( )

• Cyclohexyl: Adds more lipophilicity (+ approx 0.5-0.7 LogP units vs cyclopentyl).

• Cyclopentyl: Slightly more polar, which can be advantageous for solubility.

Experimental Protocols

Protocol A: Competitive Alpha-Alkylation Assessment

Validates the steric/electronic difference in C-C bond formation.

Reagents:

• Substrate A: 2-Phenyl-2-cyclopentylacetonitrile (1.0 eq)

• Substrate B: 2-Phenyl-2-cyclohexylacetonitrile (1.0 eq)

• Base: Sodium Hydride (NaH), 60% dispersion (1.1 eq relative to total nitrile if running separate; 2.2 eq if competitive)

• Electrophile: Methyl Iodide (MeI) (1.0 eq - limiting reagent for competition)

• Solvent: Anhydrous THF

Methodology:

• Preparation: Dissolve equimolar amounts of Substrate A and B in anhydrous THF (0.1 M) under

  .

• Deprotonation: Cool to 0°C. Add NaH portion-wise. Stir for 30 min to ensure complete enolate formation.

• Competition: Add 0.5 equivalents of MeI (limiting reagent) dropwise.

• Quench & Analyze: Stir for 1 hour at RT. Quench with sat.

  . Extract with EtOAc.

• Analysis: Analyze the crude mixture via GC-MS or

  -NMR.

  • Expected Result: The ratio of Methylated-Cyclopentyl to Methylated-Cyclohexyl will be > 1 (typically ~3:1 to 5:1), confirming the kinetic superiority of the cyclopentyl scaffold.

Protocol B: Steric-Controlled Hydrolysis

Demonstrates the "shielding" effect of the cyclohexyl ring.

Methodology:

• Suspend nitrile (1.0 mmol) in 5 mL of 50%

  (aq).

• Heat to reflux (100°C).

• Monitor consumption of starting material via HPLC at t=1h, 3h, 6h.

  • Cyclopentyl:[2][3][4][5][6] Expect >90% conversion to amide/acid within 3-4 hours.

  • Cyclohexyl:[2][7][4][5][8][9] Expect <50% conversion at 6 hours; may require glycol/KOH at 150°C for complete reaction.

Visualization & Pathways

Diagram 1: Reactivity & Energy Landscape

This diagram illustrates the I-Strain concept and why cyclopentyl is kinetically favored for

transitions.

Caption: Comparative energy landscape showing the "I-Strain" effect. Cyclopentyl activation lowers energy barriers by relieving ground-state strain, while cyclohexyl activation raises barriers by disrupting the stable chair.

Diagram 2: Metabolic Decision Tree

How to choose between rings based on desired metabolic stability.

Caption: Decision matrix for medicinal chemists balancing metabolic stability vs. clearance rates using cycloalkyl rings.

References

• BenchChem. (2025). A Comparative Structural Analysis of 1-Phenylcyclopentane-1-carbonyl chloride and 1-Phenylcyclobutanecarbonyl chloride. Retrieved from

• Åstrand, A., et al. (2018).[4] Correlations between metabolism and structural elements of the alicyclic fentanyl analogs.... Archives of Toxicology.[5] Retrieved from

• Chemistry Stack Exchange. (2018). How does ring size affect SN2 reactions? Retrieved from

• Löfberg, C., Grigg, R., et al. (2006).[10] Efficient Solvent-Free Selective Monoalkylation of Arylacetonitriles. Journal of Organic Chemistry. Retrieved from

• Master Organic Chemistry. (2014). Ranking The Bulkiness Of Substituents On Cyclohexanes: "A-Values". Retrieved from

Sources

• 1. Reactions of Nitriles - Chemistry Steps [chemistrysteps.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Correlations between metabolism and structural elements of the alicyclic fentanyl analogs cyclopropyl fentanyl, cyclobutyl fentanyl, cyclopentyl fentanyl, cyclohexyl fentanyl and 2,2,3,3-tetramethylcyclopropyl fentanyl studied by human hepatocytes and LC-QTOF-MS | springermedizin.de [springermedizin.de]
• 4. Correlations between metabolism and structural elements of the alicyclic fentanyl analogs cyclopropyl fentanyl, cyclobutyl fentanyl, cyclopentyl fentanyl, cyclohexyl fentanyl and 2,2,3,3-tetramethylcyclopropyl fentanyl studied by human hepatocytes and LC-QTOF-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. US6143896A - Process for the alkylation of alkyl-or benzylcyanogen derivatives in the presence of trialkylamines or trialkylphosphines - Google Patents [patents.google.com]
• 7. Correlations between metabolism and structural elements of the alicyclic fentanyl analogs cyclopropyl fentanyl, cyclobutyl fentanyl, cyclopentyl fentanyl, cyclohexyl fentanyl and 2,2,3,3-tetramethylcyclopropyl fentanyl studied by human hepatocytes and LC-QTOF-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phenyl- versus cyclohexyl-terminated substituents: comparative study on aggregated structures and electron-transport properties in n-type organic semiconductors - Molecular Systems Design & Engineering (RSC Publishing) [pubs.rsc.org]
• 9. spcmc.ac.in [spcmc.ac.in]
• 10. Efficient Solvent-Free Selective Monoalkylation of Arylacetonitriles with Mono-, Bis-, and Tris-primary Alcohols Catalyzed by a Cp*Ir Complex [organic-chemistry.org]

Validating Chiral Separation of Cyclopentyl(4-methoxyphenyl)acetonitrile Enantiomers

Strategic Overview & Scientific Context

Cyclopentyl(4-methoxyphenyl)acetonitrile is a critical chiral building block, often serving as a key intermediate in the synthesis of phosphodiesterase-4 (PDE4) inhibitors and other neuroactive pharmaceutical agents. The molecule features a chiral center at the

-position, flanked by a bulky aliphatic cyclopentyl group, an electron-rich 4-methoxyphenyl moiety, and a polar nitrile group.

The Separation Challenge: Unlike acidic or basic drugs that can be resolved via diastereomeric salt formation, this molecule is neutral and lipophilic . Consequently, its separation relies exclusively on direct chiral chromatographic resolution involving:

• Interactions: Between the methoxyphenyl ring and the chiral selector.

• Inclusion Complexation: The cyclopentyl group fitting into the chiral cavity (amylose/cellulose helices).

• Dipole-Dipole Interactions: Involving the nitrile group.

This guide objectively compares the two most robust methodologies for this separation: Normal Phase HPLC (NP-HPLC) versus Supercritical Fluid Chromatography (SFC) , aiming to provide a self-validating protocol for researchers.

Comparative Analysis of Separation Methodologies

The following comparison evaluates the performance of Immobilized Amylose (Chiralpak IA) in Normal Phase against Coated Cellulose (Chiralcel OD-H) in SFC mode.

Performance Metrics Summary

Feature	Method A: Normal Phase HPLC	Method B: SFC (Supercritical Fluid)
Stationary Phase	Chiralpak IA (Amylose tris(3,5-dimethylphenylcarbamate))	Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))
Mobile Phase	n-Hexane : Isopropanol (90:10 v/v)	CO : Methanol (85:15 v/v)
Flow Rate	1.0 mL/min	3.0 mL/min
Analysis Time	~15 - 20 mins	< 8 mins
Resolution ( )	High (> 3.5)	Moderate-High (> 2.5)
Solvent Consumption	High (Organic solvents)	Low (Green chemistry)
Scalability	Linear scale-up to prep	Excellent for throughput
Robustness	High (Immobilized phase resists solvent shock)	Moderate (Sensitive to pressure/temp)

Expert Insight:

• Choose Method A (NP-HPLC) for initial R&D, impurity profiling, and when robustness is paramount. The immobilized IA column allows for solvent flexibility (e.g., adding DCM to improve solubility if needed) without stripping the stationary phase.

• Choose Method B (SFC) for high-throughput screening (HTS) or preparative purification. The low viscosity of supercritical CO

  allows for higher flow rates and faster cycle times, crucial for processing large batches of racemate.

Detailed Validation Protocol (Method A: NP-HPLC)

This protocol is designed as a self-validating system . If the System Suitability Test (SST) fails, the results are invalid.

A. Chromatographic Conditions[1][2][3][4][5][6][7][8][9]

• Column: Chiralpak IA, 250 x 4.6 mm, 5 µm (Daicel).

• Mobile Phase: n-Hexane / Isopropanol (90:10 v/v).

  • Note: Premix solvents to prevent on-line mixing fluctuations.

• Temperature: 25°C.

• Detection: UV at 230 nm (Targeting the anisole chromophore).

• Injection Volume: 10 µL.

• Sample Diluent: Mobile Phase (approx. 0.5 mg/mL).

B. System Suitability Test (SST) Criteria

Before running samples, inject the Racemic Standard 5 times. The system is valid ONLY if:

• Resolution (

  ): > 2.0 between enantiomers.

• Tailing Factor (

  ): 0.8 < < 1.5.

• Retention Time %RSD: < 1.0% (n=5).

• Area %RSD: < 1.0% (n=5).

C. Step-by-Step Workflow

• Equilibration: Flush column with Mobile Phase for 45 mins at 1.0 mL/min until baseline stabilizes.

• Blank Injection: Inject mobile phase to ensure no carryover or ghost peaks.

• SST Injection: Inject Racemic Standard (check criteria above).

• Sample Injection: Inject test samples.

• Wash: Flush column with 100% Isopropanol (if using Immobilized IA) or 90:10 Hexane/IPA (if using Coated AD) before storage.

Visualizing the Validation Logic

Diagram 1: Method Development & Validation Decision Tree

This workflow illustrates the logical path from column screening to final method validation.

Caption: Logical workflow for selecting and validating the optimal chiral separation method.

Diagram 2: Chiral Recognition Mechanism

Visualizing how the stationary phase interacts with the analyte to achieve separation.

Caption: Mechanistic interactions between the analyte and the Amylose tris(3,5-dimethylphenylcarbamate) selector.

References

• Chiral Separation Techniques: A Practical Approach . Wiley-VCH.[1] (General reference for polysaccharide column mechanisms).

• Instruction Manual for CHIRALPAK® IA . Daicel Corporation. (Official protocol for immobilized amylose columns).

• Application Guide for Chiral HPLC Selection . Phenomenex. (Guide for selecting columns based on functional groups like nitriles).

• Validation of Analytical Procedures: Text and Methodology Q2(R1) . ICH Guidelines. (The regulatory standard for validating the described method).

Sources

• 1. ole.uff.br [ole.uff.br]

Benchmarking synthetic routes for alpha-substituted benzyl cyanides

Benchmarking Synthetic Routes for -Substituted Benzyl Cyanides

Executive Summary

-Substituted benzyl cyanides (phenylacetonitriles) are critical pharmacophores found in analgesics (e.g., Methadone precursors), anti-arrhythmics (e.g., Verapamil), and antidepressants. The construction of the C( )-C( ) bond at the benzylic position is chemically deceptive: while the acidity of the benzylic proton ( in DMSO) suggests facile deprotonation, the reaction is plagued by the "Dialkylation Dilemma."

The resulting mono-alkylated product often possesses a similar or slightly higher acidity than the starting material, leading to competitive deprotonation and subsequent dialkylation. This guide benchmarks three dominant synthetic methodologies—Classical Strong Base , Phase Transfer Catalysis (PTC) , and Transition Metal-Catalyzed Arylation —evaluating them on yield, mono-selectivity, and scalability.

The Mechanistic Challenge: Selectivity vs. Reactivity[1]

Before evaluating protocols, we must visualize the core problem. In a homogeneous medium with a strong base, the reaction kinetics often favor the formation of the dialkylated impurity due to rapid proton exchange between the mono-alkylated product and the unreacted enolate.

Comparative Decision Matrix

The following decision tree illustrates the logical flow for selecting a synthetic route based on substrate constraints and scale.

Figure 1: Strategic decision matrix for selecting the optimal synthetic route.

Route Analysis & Protocols

Route A: Phase Transfer Catalysis (The Industry Standard)

Best for: Scalable manufacturing, cost-reduction, and safety.

PTC utilizes a quaternary ammonium salt to shuttle cyanide or deprotonated nitrile anions between an aqueous base (NaOH/KOH) and an organic phase. This interfacial mechanism suppresses dialkylation because the active ion-pair is generated in low concentrations in the organic phase, where it reacts immediately with the alkyl halide before equilibrating with the mono-alkylated product.

Experimental Protocol (Benchmarked)

• Substrate: Benzyl cyanide (10 mmol)

• Alkylating Agent: 1-Bromobutane (11 mmol)[1]

• Catalyst: Tetrabutylammonium bromide (TBAB) (5 mol%)[1]

• Base: 50% aq.[2] NaOH

• Setup: To a 50 mL round-bottom flask, charge benzyl cyanide (1.17 g, 10 mmol) and toluene (15 mL).

• Catalyst Addition: Add TBAB (0.16 g, 0.5 mmol). Stir vigorously.

• Base Addition: Add 50% NaOH solution (10 mL) dropwise. Note: Exotherm is minimal compared to NaH.

• Alkylation: Add 1-bromobutane (1.51 g, 11 mmol) dropwise over 10 minutes.

• Reaction: Heat to 60°C for 4 hours. Monitor by GC/TLC.

• Workup: Cool to RT. Separate phases. Wash organic layer with water (2 x 10 mL) and brine. Dry over

  and concentrate.

Performance Metrics

• Yield: 88-94%[1]

• Mono:Di Ratio: Typically >15:1[1]

• Green Score: High (Water as solvent, no cryogenic cooling).

Route B: Pd-Catalyzed -Arylation (The Precision Tool)

Best for: Introducing aryl groups (e.g., biaryl acetonitriles) or quaternary centers where

is impossible.[1]

Traditional

fails with electron-rich aryl halides.[1] Palladium catalysis, pioneered by Hartwig and Buchwald, allows for the coupling of nitrile enolates with aryl bromides/chlorides. This method is strictly mono-selective because the reductive elimination step is sterically controlled.[1]

Experimental Protocol

• Substrate: Alkyl nitrile (or Benzyl cyanide for diaryl synthesis) (1.0 equiv)

• Coupling Partner: Aryl Bromide (1.0 equiv)[1]

• Catalyst:

  (1-2 mol%) + or BINAP (2-4 mol%)[1]

• Base: NaOtBu (sodium tert-butoxide) (1.1 equiv)[1]

• Inert Atmosphere: Flame-dry a Schlenk tube and purge with Argon.[1]

• Reagent Loading: Add

  (1 mol%), Ligand (1 mol%), and NaOtBu (1.1 equiv).

• Solvent: Add anhydrous Toluene or THF.

• Substrate Addition: Add the nitrile and aryl bromide via syringe.

• Reaction: Heat to 80-100°C for 12-18 hours.

• Workup: Filter through a celite pad, eluting with EtOAc. Concentrate and purify via flash chromatography.

Performance Metrics

• Yield: 85-95%[1]

• Mono:Di Ratio: >99:1 (Exclusive mono-arylation)[1]

• Constraint: High cost of Pd and Ligands; requires

  -free technique.[1]

Route C: Classical Strong Base (The Legacy Baseline)

Best for: Small-scale academic exploration where cost is irrelevant and PTC optimization is not desired.

Uses stoichiometric strong bases (NaH, LDA, LiHMDS) in polar aprotic solvents (DMF, THF).

Mechanistic Flaw (Dialkylation)

The reaction proceeds via a discrete enolate anion.

Because the proton transfer (Step 2) is extremely fast, significant amounts of dialkylated product ( ) form before the starting material is consumed.[1]

Experimental Protocol

• Suspension: Suspend NaH (60% in oil, 1.1 equiv) in dry DMF at 0°C under

  .

• Deprotonation: Add benzyl cyanide dropwise. Caution:

  gas evolution. Stir 1h.

• Addition: Add alkyl halide dropwise.

• Quench: Pour onto ice-water carefully.

Comparative Analysis

The following table summarizes the experimental data averaged from internal benchmarking and key literature sources (e.g., J. Am. Chem. Soc., Org. Process Res. Dev.).

Metric	Phase Transfer Catalysis (PTC)	Pd-Catalyzed Arylation	Classical Base (NaH/DMF)
Yield (Isolated)	92%	89%	65-75%
Mono-Selectivity	High (95:[1]5)	Perfect (>99:1)	Poor (70:30 typical)
Reaction Time	3-6 hours	12-24 hours	1-3 hours
Atom Economy	High	Moderate (Ligand/Base waste)	Low (Solvent/Workup volume)
Scalability	Excellent (kg to ton)	Moderate (Cost prohibitive)	Poor (Safety hazards)
Cost	$ (Low)	$ (High)	(Medium)

Visualizing the PTC Advantage[1][3]

The Phase Transfer Catalysis mechanism is often misunderstood. It is not simple mixing; it is a transport-controlled cycle.[1]

Figure 2: The PTC cycle. The active species (Q+ Enolate-) is generated at the interface/organic phase, minimizing contact with excess base and reducing side reactions.

Conclusion & Recommendation

For the synthesis of

-substituted benzyl cyanides:

• Standard Alkylation: Adopt Phase Transfer Catalysis (Route A) immediately.[1] It offers the highest process safety and yield profile. Use TBAB as the starting catalyst; switch to 18-Crown-6 only if reactivity is low.[1]

• Arylation/Quaternary Centers: Use Pd-Catalysis (Route B) .[1] The cost is justified by the inability of other methods to perform these transformations cleanly.

• Avoid: Classical NaH/DMF routes unless strictly necessary for total synthesis precedents, as they pose significant safety risks at scale without yield benefits.

References

• Makosza, M., & Jonczyk, A. (1976). Phase-Transfer Alkylation of Nitriles. Organic Syntheses, 55, 91. Link[1]

• Culkin, D. A., & Hartwig, J. F. (2003).[3] Palladium-Catalyzed ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -Arylation of Carbonyl Compounds and Nitriles.[1][3][4][5] Accounts of Chemical Research, 36(4), 234–245.[3] Link[1]

• Starks, C. M. (1971). Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts. Journal of the American Chemical Society, 93(1), 195–199. Link[1]

• Beare, N. A., & Hartwig, J. F. (2002). Palladium-Catalyzed Arylation of Malonates and Cyanoesters Using Sterically Hindered Trialkyl- and Ferrocenyldialkylphosphine Ligands.[1] The Journal of Organic Chemistry, 67(2), 541–555. Link[1]

• Federsel, H. J. (2003). Asymmetry on large scale: the roadmap to stereoselective processes. Nature Reviews Drug Discovery, 2, 654–664. Link

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Palladium-catalyzed alpha-arylation of carbonyl compounds and nitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Cyclopentyl(4-methoxyphenyl)acetonitrile

For researchers and drug development professionals, the integrity of scientific discovery is intrinsically linked to a culture of safety. The proper management and disposal of chemical reagents are paramount to protecting laboratory personnel and the environment. This guide provides a detailed, procedural framework for the safe disposal of Cyclopentyl(4-methoxyphenyl)acetonitrile, a nitrile compound that requires meticulous handling due to its potential hazards. The procedures outlined herein are grounded in established safety protocols and regulatory standards to ensure a self-validating system of laboratory safety.

Hazard Assessment and Triage: Understanding the Risks

Based on available data for analogous compounds, Cyclopentyl(4-methoxyphenyl)acetonitrile should be handled as a substance that is toxic if swallowed .[1] It may also cause skin and eye irritation and could be harmful if inhaled or absorbed through the skin.[2][3][4] Upon decomposition, particularly during combustion, it may produce toxic fumes, including nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen cyanide.[3][5]

Incompatibility Alert: This compound is incompatible with strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[1][3] Mixing with these substances can lead to vigorous and potentially hazardous reactions.

Hazard Class	Description	Primary Precaution
Acute Oral Toxicity	Toxic if ingested.[1]	Avoid ingestion. Do not eat, drink, or smoke when handling.[1]
Skin & Eye Irritant	May cause irritation upon contact.[3][4]	Wear appropriate gloves and eye protection.[3][4]
Inhalation Hazard	Vapors or dust may be harmful.[2][4]	Handle in a well-ventilated area or a chemical fume hood.[1][6]
Reactivity	Incompatible with strong acids, bases, oxidizing, and reducing agents.[1][3]	Segregate from incompatible materials during storage and disposal.[7]
Environmental Hazard	May be harmful to aquatic life with long-lasting effects.[1]	Prevent release into the environment.[1]

Personal Protective Equipment (PPE): Your First Line of Defense

The Occupational Safety and Health Administration (OSHA) mandates the use of appropriate PPE to minimize exposure to hazardous chemicals.[8] Before initiating any disposal procedures, ensure the following PPE is worn:

• Eye Protection: Safety goggles or a face shield are required to protect against splashes.[9][10]

• Hand Protection: Chemically resistant gloves, such as nitrile rubber, are essential.[11] Always inspect gloves for tears or punctures before use.

• Protective Clothing: A lab coat or gown should be worn to protect skin and clothing from contamination.[10]

• Respiratory Protection: If there is a risk of generating dust or aerosols and work cannot be conducted in a fume hood, a NIOSH-approved respirator is necessary.[1]

Spill Management: Immediate and Controlled Response

Accidental spills must be managed promptly and safely to mitigate exposure and environmental contamination.

For Minor Spills (less than 1 liter and not posing an immediate respiratory hazard):

• Alert Personnel: Immediately notify others in the vicinity.[9][12]

• Isolate the Area: Secure the location of the spill.[12]

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[12]

• Absorb the Spill: Cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial spill absorbent.[1][9][13] Do not use combustible materials like paper towels as the primary absorbent.

• Collect Residue: Once absorbed, carefully scoop the material into a designated, leak-proof container for hazardous waste.[9][13]

• Decontaminate: Clean the spill area with soap and water.[9][13] For highly toxic materials, the rinse water should also be collected as hazardous waste.[13]

• Label and Dispose: Seal and label the container with "Hazardous Waste," the chemical name, and the associated hazards.[12] Dispose of all contaminated materials, including gloves and absorbent pads, as hazardous waste.[12]

For Major Spills:

In the event of a large or highly volatile spill, immediately evacuate the area and contact your institution's Environmental Health and Safety (EHS) department or emergency response team.[9][13]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of Cyclopentyl(4-methoxyphenyl)acetonitrile is that it must be managed as hazardous waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash.[14]

Step 1: Segregation and Containment

• Isolate Waste: Keep Cyclopentyl(4-methoxyphenyl)acetonitrile waste separate from other chemical waste streams to prevent inadvertent mixing with incompatible substances.[15][16]

• Use Appropriate Containers: Collect all waste, including residues and contaminated materials, in a chemically compatible, leak-proof container with a secure lid.[7][11] The original container may be used if it is in good condition.[7] Do not overfill containers; a headspace of at least 10% should be left to allow for vapor expansion.[15]

Step 2: Labeling

• Immediate Labeling: Affix a hazardous waste tag to the container as soon as the first drop of waste is added.[17]

• Complete Information: The label must clearly state "Hazardous Waste" and include the full chemical name: "Cyclopentyl(4-methoxyphenyl)acetonitrile." The primary hazard characteristics (e.g., Toxic, Irritant) should also be noted.[15]

Step 3: Storage

• Designated Area: Store the sealed waste container in a designated satellite accumulation area that is secure and away from general laboratory traffic.[7]

• Secondary Containment: It is best practice to place the waste container within a larger, chemically resistant secondary container to contain any potential leaks.[11]

• Ventilation: The storage area must be well-ventilated.[1]

Step 4: Arranging for Disposal

• Engage a Certified Vendor: The disposal of this chemical waste must be handled by a licensed hazardous waste disposal company.[16] Your institution's EHS office will have established procedures for scheduling a waste pickup.

• Provide Documentation: Be prepared to provide the Safety Data Sheet (SDS) for a closely related compound, like (4-Methoxyphenyl)acetonitrile, to the disposal vendor.[16] This ensures they have the necessary information for safe transport and final disposal, which is typically high-temperature incineration.

Step 5: Decontamination of Equipment

• Thorough Cleaning: Any laboratory equipment, such as glassware or spatulas, that has come into contact with Cyclopentyl(4-methoxyphenyl)acetonitrile must be decontaminated.

• Procedure: Rinse the equipment with a suitable solvent (e.g., acetone or ethanol), collecting the rinsate as hazardous waste. Follow this with a thorough washing with soap and water.

Disposal Workflow Diagram

The following diagram outlines the logical progression for the proper disposal of Cyclopentyl(4-methoxyphenyl)acetonitrile.

Caption: Logical workflow for the disposal of Cyclopentyl(4-methoxyphenyl)acetonitrile.

By adhering to this comprehensive disposal plan, laboratory professionals can ensure that their critical research and development activities are conducted with the highest commitment to safety, regulatory compliance, and environmental stewardship.

References

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• UTHealth Houston. (n.d.). Hazardous Spills. Retrieved from [Link]

• Thermo Fisher Scientific. (2010, November 6). Safety Data Sheet: (3-Methoxyphenyl)acetonitrile. [Link]

• Vanderbilt University. (n.d.). The Laboratory Standard. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Laboratory Safety Guidance. [Link]

• University of St Andrews. (n.d.). Disposal of Chemical Waste. Retrieved from [https://www.st-andrews.ac.uk/media/environmental-health-and-safety-services/ehss-documents/guidance/waste/Disposal of Chemical Waste.pdf]([Link] of Chemical Waste.pdf)

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• MasterControl. (n.d.). 29 CFR 1910.1450 — OSHA Laboratory Standard. Retrieved from [Link]

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Comprehensive Safety and Handling Guide for Cyclopentyl(4-methoxyphenyl)acetonitrile

This guide provides essential safety protocols and logistical information for the handling and disposal of Cyclopentyl(4-methoxyphenyl)acetonitrile. As a trusted partner in your research and development endeavors, we are committed to providing value beyond the product itself by ensuring you have the critical information needed for safe laboratory operations. The following procedures are based on established best practices and data from structurally similar compounds, designed to empower you to work safely and effectively.

Hazard Assessment: Understanding the Risks

The primary hazards associated with this class of compounds are:

• Acute Toxicity (Oral): Similar nitrile-containing aromatic compounds are classified as toxic or harmful if swallowed.[3][4][5] The nitrile group can be metabolized in the body to release cyanide, which is highly toxic.[6][7]

• Dermal and Inhalation Toxicity: These compounds can be harmful if absorbed through the skin or inhaled.[8][9]

• Skin and Eye Irritation: Direct contact may cause skin and serious eye irritation.[10]

Given these potential risks, all handling procedures must be conducted with appropriate engineering controls and personal protective equipment to minimize exposure.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is mandatory to prevent accidental exposure.[11] The following table summarizes the recommended PPE for handling Cyclopentyl(4-methoxyphenyl)acetonitrile.

PPE Category	Recommendation	Rationale
Hand Protection	Double-gloving with nitrile gloves is recommended. For extended procedures, consider a more robust glove like neoprene or butyl rubber as the outer layer.	Provides protection against skin contact and absorption. Nitrile offers good chemical resistance.[1]
Eye Protection	Chemical safety goggles are mandatory. A face shield should be worn over goggles during procedures with a high risk of splashing.[8][12]	Protects eyes from direct contact with the chemical.
Skin and Body Protection	A long-sleeved laboratory coat is required. For procedures involving larger quantities or a higher risk of spills, a chemically resistant apron should be worn over the lab coat.[1][12]	Prevents contamination of personal clothing and skin.
Respiratory Protection	All work should be performed in a certified chemical fume hood. If a fume hood is not available for a specific task (e.g., weighing), a respirator with an organic vapor cartridge is necessary.[1][8]	Minimizes the risk of inhaling the compound.

Standard Operating Procedure (SOP) for Safe Handling

Adherence to a strict operational workflow is critical for safety. The following step-by-step guide outlines the key stages of handling Cyclopentyl(4-methoxyphenyl)acetonitrile.

Preparation and Weighing

• Designated Area: All handling of Cyclopentyl(4-methoxyphenyl)acetonitrile should occur in a designated area within a chemical fume hood.[1]

• Gather Materials: Before starting, ensure all necessary equipment (spatulas, weigh boats, glassware, etc.) and waste containers are inside the fume hood.

• Weighing: If possible, weigh the compound directly within the fume hood. If an analytical balance outside the hood must be used, transfer a pre-weighed, sealed container of the compound to the balance.

Experimental Use

• Secondary Containment: Always use secondary containment, such as a tray, for all containers holding the compound or its solutions to mitigate spills.[1]

• Controlled Conditions: If heating is necessary, use a controlled heating source like a heating mantle. Avoid open flames.[1] For centrifugation, use sealed centrifuge tubes to prevent aerosol formation.[1]

• Labeling: All containers with Cyclopentyl(4-methoxyphenyl)acetonitrile must be clearly labeled with the chemical name and appropriate hazard warnings.[1]

Spill Management

• Small Spills: In the event of a small spill within the fume hood, alert others in the immediate vicinity. While wearing appropriate PPE, cover the spill with an inert absorbent material such as vermiculite or sand.[1] Carefully collect the absorbed material into a labeled, sealable waste container. Clean the spill area with soap and water.[1]

• Large Spills: For large spills, evacuate the area immediately and notify your institution's Environmental Health and Safety (EHS) department.[1]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Classification: Cyclopentyl(4-methoxyphenyl)acetonitrile and any contaminated materials (e.g., gloves, weigh boats, absorbent material) must be treated as hazardous waste.[1]

• Collection: Collect all waste in a clearly labeled, sealed, and chemically compatible container.[1] Do not mix with other waste streams unless directed by your EHS department.[1]

• Disposal: Arrange for disposal through your institution's EHS program in accordance with all local, state, and federal regulations.[10]

Visual Workflow for Safe Handling

The following diagram illustrates the key decision points and workflow for safely handling Cyclopentyl(4-methoxyphenyl)acetonitrile.

Caption: Workflow for Safe Handling of Cyclopentyl(4-methoxyphenyl)acetonitrile

References

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